(E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal
Description
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Properties
Molecular Formula |
C10H10O3 |
|---|---|
Molecular Weight |
178.18 g/mol |
IUPAC Name |
(E)-2-methyl-3-(4-methyl-6-oxopyran-2-yl)prop-2-enal |
InChI |
InChI=1S/C10H10O3/c1-7-3-9(4-8(2)6-11)13-10(12)5-7/h3-6H,1-2H3/b8-4+ |
InChI Key |
FGHROQDRTKFWRZ-XBXARRHUSA-N |
Isomeric SMILES |
CC1=CC(=O)OC(=C1)/C=C(\C)/C=O |
Canonical SMILES |
CC1=CC(=O)OC(=C1)C=C(C)C=O |
Origin of Product |
United States |
Chemical structure and properties of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical structure, properties, and potential applications of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal, a molecule belonging to the versatile class of 2H-pyran-2-one derivatives. While specific experimental data for this exact compound is limited in publicly accessible literature, this guide synthesizes information from closely related analogues and established chemical principles to offer a robust predictive profile. We will delve into its structural characteristics, predicted physicochemical and spectroscopic properties, plausible synthetic strategies, and potential biological activities based on the rich chemistry of the pyran-2-one scaffold. This document aims to serve as a foundational resource for researchers interested in exploring the therapeutic or synthetic potential of this and similar compounds.
Introduction: The Significance of the 2H-Pyran-2-one Scaffold
The 2H-pyran-2-one moiety is a privileged heterocyclic scaffold found in a vast array of natural products and synthetically derived molecules.[1] These compounds exhibit a wide spectrum of biological activities, including antimicrobial, antifungal, phytotoxic, anticancer, and anti-HIV properties.[2][3][4] The inherent reactivity of the pyran-2-one ring, coupled with the diverse functionalities that can be introduced at various positions, makes it a powerful building block in medicinal chemistry and materials science.
The subject of this guide, (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal, combines the 2H-pyran-2-one core with an α,β-unsaturated aldehyde functionality. This specific combination of pharmacophores suggests a high potential for biological activity, likely through covalent interactions with biological nucleophiles, a mechanism common to many bioactive molecules.
Chemical Structure and Identification
The core structure of the title compound consists of a 4-methyl-2H-pyran-2-one ring substituted at the 6-position with a (E)-2-methyl-2-propenal group.
Systematic Name: (2E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-yl)prop-2-enal
Key Structural Features:
-
2H-Pyran-2-one ring: A six-membered heterocyclic lactone.
-
α,β-Unsaturated Aldehyde: A reactive functional group known for its Michael acceptor capabilities.
-
Stereochemistry: The "(E)" designation indicates that the substituents on the double bond of the propenal moiety are on opposite sides.
Chemical Identifiers
| Identifier | Value |
|---|---|
| CAS Number | 87424-82-6 |
| Molecular Formula | C₁₀H₁₀O₃ |
| Molecular Weight | 178.18 g/mol |
| Canonical SMILES | CC1=CC(=O)OC=C1/C=C(\C)/C=O |
| InChI Key | FGHROQDRTKFWRZ-XBXARRHUSA-N |
Predicted Physicochemical and Spectroscopic Properties
Table 1: Predicted Physicochemical Properties
| Property | Predicted Value/Range | Rationale/Comparison |
|---|---|---|
| Melting Point | 100-150 °C | Solid at room temperature is expected due to the planar heterocyclic core and potential for intermolecular interactions. Similar pyran-2-one derivatives often fall within this range.[5][6] |
| Boiling Point | > 300 °C | High boiling point is anticipated due to the molecular weight and polar functional groups. |
| Solubility | Soluble in organic solvents like DMSO, DMF, and chlorinated hydrocarbons. Sparingly soluble in water. | The presence of polar carbonyl and ether groups suggests some polarity, but the overall hydrocarbon framework would limit aqueous solubility. |
| Appearance | Likely a crystalline solid, possibly yellow to brown in color. | Many conjugated organic compounds exhibit color. |
Predicted Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of synthesized compounds.
3.1.1. 1H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the methyl groups, the vinyl protons of the pyran ring and the propenal chain, and the aldehydic proton.
Table 2: Predicted 1H NMR Chemical Shifts (in CDCl₃)
| Proton | Predicted Chemical Shift (δ, ppm) | Multiplicity | Coupling Constant (J, Hz) |
|---|---|---|---|
| Aldehydic-H | 9.5 - 10.5 | s | - |
| Vinylic-H (propenal) | 6.5 - 7.5 | d | ~16 (trans coupling) |
| Vinylic-H (pyran) | 6.0 - 7.0 | m | - |
| Pyran-CH₃ | 2.0 - 2.5 | s | - |
| Propenal-CH₃ | 1.8 - 2.2 | s | - |
3.1.2. 13C NMR Spectroscopy
The carbon NMR spectrum will be characterized by signals for the carbonyl carbons, the olefinic carbons, and the methyl carbons.
Table 3: Predicted 13C NMR Chemical Shifts (in CDCl₃)
| Carbon | Predicted Chemical Shift (δ, ppm) |
|---|---|
| Aldehyde C=O | 190 - 200 |
| Lactone C=O | 160 - 170 |
| Olefinic Carbons | 110 - 160 |
| Methyl Carbons | 15 - 25 |
3.1.3. Infrared (IR) Spectroscopy
The IR spectrum will provide key information about the functional groups present in the molecule.
Table 4: Predicted IR Absorption Frequencies
| Functional Group | Predicted Wavenumber (cm⁻¹) | Intensity |
|---|---|---|
| C=O (Aldehyde) | 1680 - 1700 | Strong |
| C=O (Lactone) | 1700 - 1740 | Strong |
| C=C (Alkene) | 1600 - 1650 | Medium to Strong |
| C-O (Ether) | 1050 - 1250 | Strong |
3.1.4. Mass Spectrometry
Mass spectrometry will confirm the molecular weight of the compound. The expected molecular ion peak [M]⁺ would be at m/z 178.18. Fragmentation patterns would likely involve the loss of CO, CHO, and cleavage of the propenal side chain.
Synthetic Strategies
The synthesis of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal can be approached through several established synthetic methodologies for pyran-2-ones and α,β-unsaturated aldehydes. A plausible and efficient route would involve the construction of the 4-methyl-2H-pyran-2-one core followed by the introduction of the propenal side chain.
Synthesis of the 4-Methyl-2H-pyran-2-one Core
One common method for the synthesis of 4-methyl-2H-pyran-2-ones involves the condensation of a β-ketoester with an active methylene compound. For instance, dehydroacetic acid can be converted to 4-hydroxy-6-methyl-2H-pyran-2-one, which can then be further functionalized.[7]
Workflow for a Potential Synthetic Route:
Caption: A generalized workflow for the synthesis of the target molecule.
Introduction of the Propenal Side Chain
A key step would be the introduction of the (E)-2-methyl-2-propenal side chain at the 6-position of the pyran-2-one ring. This can be achieved through a variety of methods, including:
-
Wittig-type reactions: Reacting a 6-formyl-4-methyl-2H-pyran-2-one with an appropriate phosphorane ylide.
-
Aldol condensation: Condensing 6-acetyl-4-methyl-2H-pyran-2-one with formaldehyde followed by dehydration. A Claisen-Schmidt condensation between 6-formyl-4-methyl-2H-pyran-2-one and propanal under basic or acidic conditions would be a direct approach.[8]
Experimental Protocol: A Plausible Aldol Condensation Approach
This is a generalized protocol based on similar reactions and should be optimized for this specific substrate.
-
Dissolution: Dissolve 6-formyl-4-methyl-2H-pyran-2-one (1 equivalent) in a suitable solvent such as ethanol or methanol.
-
Addition of Aldehyde: Add propanal (1.1 equivalents) to the solution.
-
Catalyst Addition: Slowly add a catalytic amount of a base (e.g., aqueous NaOH or KOH) or an acid (e.g., p-toluenesulfonic acid) to the reaction mixture.
-
Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).
-
Workup: Once the reaction is complete, neutralize the catalyst. Extract the product with an organic solvent (e.g., ethyl acetate).
-
Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal.
Potential Biological Activities and Therapeutic Applications
The biological profile of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal has not been explicitly reported. However, based on the activities of structurally related compounds, we can infer its potential in several therapeutic areas.
Antimicrobial and Antifungal Activity
The 2H-pyran-2-one scaffold is a known pharmacophore in many natural and synthetic antimicrobial agents.[3] The α,β-unsaturated aldehyde moiety is also a well-known reactive group that can inhibit microbial growth by alkylating essential biomolecules. The combination of these two features suggests a high probability of antimicrobial and antifungal activity.
Potential Mechanism of Antimicrobial Action:
Caption: A proposed mechanism for the antimicrobial activity of the target compound.
Anticancer Activity
Numerous pyran-2-one derivatives have demonstrated significant cytotoxic activity against various cancer cell lines.[4] The propenal moiety can act as a Michael acceptor, a feature present in many anticancer drugs that form covalent bonds with target proteins, such as those involved in cell proliferation and survival pathways.
Other Potential Activities
Derivatives of 2H-pyran-2-one have also been investigated as anti-inflammatory, antiviral, and enzyme inhibitory agents.[9] The specific substitution pattern of the title compound warrants further investigation into these and other potential therapeutic applications.
Conclusion and Future Directions
(E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal represents an intriguing, yet underexplored, molecule with significant potential for applications in drug discovery and organic synthesis. This technical guide has provided a comprehensive theoretical framework for its chemical and physical properties, plausible synthetic routes, and potential biological activities based on the well-established chemistry of its constituent functional groups.
Future research should focus on the following areas:
-
Definitive Synthesis and Characterization: The development and optimization of a reliable synthetic route to obtain pure (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal, followed by its full spectroscopic characterization (NMR, IR, MS, and elemental analysis).
-
Biological Screening: A comprehensive biological evaluation of the compound against a panel of microbial strains and cancer cell lines to validate its predicted therapeutic potential.
-
Mechanism of Action Studies: Elucidation of the specific molecular targets and biochemical pathways through which the compound exerts its biological effects.
The insights provided in this guide are intended to catalyze further investigation into this promising molecule and its analogues, potentially leading to the discovery of novel therapeutic agents.
References
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Mori, M., et al. (2015). Design, synthesis, and biological evaluation of novel 2H-pyran-2-one derivatives as potential HIV-1 reverse transcriptase inhibitors. Archiv der Pharmazie, 348(1), 55-67. [Link]
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El-Sayed, M. A., et al. (2014). Synthesis and biological evaluation of certain 2H-pyran-2-ones and some derived 1H-pyridin-2-one analogs as antimicrobial agents. Medicinal Chemistry Research, 23(1), 357-367. [Link]
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Cutler, H. G., et al. (1997). Biological Activity of 6-Pentyl-2H-pyran-2-one and Its Analogs. Journal of Agricultural and Food Chemistry, 45(7), 2709-2712. [Link]
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Stanovnik, B., et al. (2001). A Simple Preparation of Some 4-Methyl-2H-pyran-2-ones. Journal of Heterocyclic Chemistry, 38(5), 1079-1082. [Link]
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Ahmad, V. U., et al. (2013). Synthesis of Some O-Substituted Derivatives of Natural 6-hydroxymethyl-4-methoxy-2H-pyran-2-one (opuntiol). Journal of the Chemical Society of Pakistan, 35(2), 526-532. [Link]
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Gautam, V., et al. (2021). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. Molecules, 26(17), 5344. [Link]
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Barbosa, L. C. A., et al. (2012). Synthesis and Phytotoxic Activity of New Pyridones Derived from 4-Hydroxy-6-Methylpyridin-2(1H)-one. Molecules, 17(10), 11994-12007. [Link]
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El Ghaytai, L., et al. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. Journal Marocain de Chimie Hétérocyclique, 21(3), 1-52. [Link]
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Sharma, M., et al. (2023). A review on synthesis and medicinal importance of benzimidazole derivatives. Heterocyclic Letters, 13(3), 553-562. [Link]
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Al-Ostath, A., et al. (2022). Antifungal activity of polyphenolic compounds against fluconazole-susceptible and -resistant Candida species. Journal of Medical Microbiology, 71(11). [Link]
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For Researchers, Scientists, and Drug Development Professionals
Abstract
Acitretin, a second-generation oral retinoid, is a cornerstone in the treatment of severe psoriasis and other keratinization disorders. Its synthesis, a multi-step process culminating in a complex polyene structure, presents significant challenges in controlling the formation of related impurities. This technical guide provides an in-depth exploration of the formation mechanisms of Acitretin-related compounds, with a particular focus on the enigmatic "Compound 5." We will first elucidate the well-established pathways leading to the formation of common cis/trans isomeric impurities inherent to the Wittig reaction, a key step in retinoid synthesis. Subsequently, we will venture into a reasoned, hypothetical mechanism for the formation of the less-characterized Acitretin-Related Compound 5, based on its molecular formula and the fundamental principles of organic chemistry. This guide aims to equip researchers and drug development professionals with a comprehensive understanding of impurity formation in Acitretin synthesis, thereby facilitating the development of more robust and efficient manufacturing processes.
Introduction to Acitretin and the Imperative of Purity
Acitretin, chemically known as (2E,4E,6E,8E)-9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid, is a potent modulator of epithelial cell growth and differentiation.[1][2] Its therapeutic efficacy is intrinsically linked to its all-trans configuration. The synthesis of such a complex molecule, however, is often accompanied by the formation of structurally similar impurities. These impurities can arise from various sources, including side reactions, degradation of the active pharmaceutical ingredient (API), or the presence of residual starting materials and intermediates. The presence of these related compounds, even in minute quantities, can impact the safety, efficacy, and stability of the final drug product. Therefore, a thorough understanding of their formation mechanisms is paramount for ensuring the quality and consistency of Acitretin.
The Crux of the Matter: Stereoisomerism in Acitretin Synthesis
The formation of geometric isomers is a primary challenge in the synthesis of Acitretin. The extended polyene chain of the molecule is susceptible to isomerization, particularly at the double bonds. The most prevalent impurities are the cis isomers of Acitretin, such as 13-cis-Acitretin (also known as Acitretin Related Compound A) and 9-cis-Acitretin.[3][4]
The Wittig Reaction: A Double-Edged Sword
The key carbon-carbon bond-forming step in many synthetic routes to Acitretin is the Wittig reaction.[5] This reaction involves the coupling of a phosphorus ylide with an aldehyde or ketone to form an alkene. While highly effective, the Wittig reaction is not always stereospecific and can lead to a mixture of E (trans) and Z (cis) isomers.
The stereochemical outcome of the Wittig reaction is influenced by several factors, including the nature of the ylide, the structure of the carbonyl compound, and the reaction conditions (e.g., solvent, temperature, and the presence of salts). In the context of Acitretin synthesis, unstabilized or semi-stabilized ylides are often employed, which tend to favor the formation of the Z (cis) isomer under kinetic control. However, through careful selection of reagents and optimization of reaction conditions, the formation of the desired all-trans isomer can be maximized.
Experimental Protocol: A Generalized Wittig Reaction for Retinoid Synthesis
-
Ylide Generation: A phosphonium salt is suspended in an aprotic solvent (e.g., tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon). A strong base (e.g., n-butyllithium or sodium hydride) is added dropwise at a low temperature (e.g., -78 °C to 0 °C) to deprotonate the phosphonium salt and form the phosphorus ylide.
-
Carbonyl Addition: The aldehyde or ketone, dissolved in an aprotic solvent, is then added slowly to the ylide solution at a controlled temperature. The reaction mixture is stirred for a specified period to allow for the formation of the oxaphosphetane intermediate.
-
Alkene Formation: The reaction is gradually warmed to room temperature or gently heated to facilitate the decomposition of the oxaphosphetane to the desired alkene and triphenylphosphine oxide.
-
Work-up and Purification: The reaction mixture is quenched with a proton source (e.g., water or a saturated ammonium chloride solution). The organic layer is separated, washed, dried, and concentrated. The crude product, a mixture of E and Z isomers, is then purified using techniques such as column chromatography or recrystallization to isolate the desired all-trans Acitretin.
Photoisomerization: A Post-Synthetic Challenge
Acitretin is a photosensitive molecule.[6] Exposure to light, particularly in solution, can induce isomerization of the double bonds in the polyene chain, leading to the formation of a mixture of geometric isomers, including 9-cis, 13-cis, and 9,13-di-cis-Acitretin. This underscores the importance of protecting Acitretin from light during manufacturing, formulation, and storage.
Decoding the Enigma: A Hypothetical Formation Mechanism for Acitretin-Related Compound 5
The molecular formula C32H40O2 suggests a significant deviation from the Acitretin structure (C21H26O3). The substantial increase in carbon and hydrogen atoms, coupled with a decrease in oxygen atoms, points towards a dimerization or a reaction involving a C11 fragment, and the loss of a carboxyl group.
Hypothetical Pathway: A Diels-Alder-Type Cycloaddition and Subsequent Aromatization/Decarboxylation
One plausible, though speculative, pathway for the formation of a C32H40O2 impurity could involve a Diels-Alder-type reaction between two molecules of an Acitretin intermediate or a related species, followed by subsequent chemical transformations.
Let's consider a hypothetical scenario where a diene component of one retinoid molecule reacts with a dienophile component of another. Given the electron-rich nature of the polyene system, such a cycloaddition is conceivable under certain thermal or catalytic conditions that might occur as a side reaction during the synthesis or upon storage.
For instance, a C21 retinoid acid molecule could potentially react with a C11 fragment derived from the decomposition of another retinoid molecule. A subsequent dehydration and decarboxylation could lead to a more stable, aromatic-like structure.
It is crucial to emphasize that this proposed mechanism is purely hypothetical and serves as a framework for further investigation. The definitive elucidation of the structure of Acitretin-Related Compound 5 would require sophisticated analytical techniques such as high-resolution mass spectrometry (HRMS) and multi-dimensional nuclear magnetic resonance (NMR) spectroscopy. Once the structure is confirmed, a more accurate formation mechanism can be proposed and validated through targeted synthetic studies.
Analytical Approaches for the Identification and Control of Related Compounds
The detection and quantification of Acitretin and its related compounds are typically achieved using high-performance liquid chromatography (HPLC), often coupled with UV or mass spectrometric detection.[5] The development of a robust, stability-indicating HPLC method is critical for separating the API from its potential impurities and degradation products.
Table 1: Summary of Common Acitretin-Related Compounds
| Compound Name | Other Designations | Molecular Formula | Molecular Weight |
| Acitretin | all-trans-Acitretin | C21H26O3 | 326.43 |
| Acitretin Related Compound A | 13-cis-Acitretin | C21H26O3 | 326.43 |
| Acitretin Related Compound B | Etretinate | C23H30O3 | 354.48 |
| 9-cis-Acitretin | C21H26O3 | 326.43 | |
| Acitretin Impurity 5 | C32H40O2 | 456.67 |
Conclusion and Future Perspectives
The control of impurities is a critical aspect of drug development and manufacturing. In the synthesis of Acitretin, the formation of geometric isomers is an inherent challenge that can be managed through careful control of the Wittig reaction and protection from light. The identity of less common impurities, such as Acitretin-Related Compound 5, presents a greater challenge. While a definitive structure and formation mechanism for this compound remain to be elucidated, a hypothetical pathway based on its molecular formula can guide further investigation.
Future research in this area should focus on the definitive structural elucidation of "Compound 5" and other uncharacterized impurities. A deeper understanding of the reaction kinetics and thermodynamics of the Wittig reaction under various conditions could lead to the development of more stereoselective synthetic methods. Furthermore, the development of advanced analytical techniques will continue to be instrumental in the comprehensive characterization of the impurity profile of Acitretin, ultimately ensuring the delivery of a safe and effective medication to patients.
Visualizations
Diagram 1: The Wittig Reaction in Acitretin Synthesis
Caption: Reversible photoisomerization of Acitretin's double bonds upon exposure to light.
References
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Acitretin in dermatology: A review. (2013). Indian Dermatology Online Journal. [Link]
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Constant variation in structure and function of geometrical isomers of acitretin under natural light. (2002). Biological & Pharmaceutical Bulletin. [Link]
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Cis-trans Interconversion of Acitretin in Man. (1988). Skin Pharmacology. [Link]
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Acitretin. StatPearls. [Link]
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Cis-trans interconversion of acitretin in man. (1988). PubMed. [Link]
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Synthetic Approaches to the Retinoids. (2003). ACS Publications. [Link]
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Acitretin. PubChem. [Link]
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The acitretin and methotrexate combination therapy for psoriasis vulgaris achieves higher effectiveness and less liver fibrosis. (2017). ResearchGate. [Link]
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Side-effect profile of acitretin therapy in psoriasis. (1989). PubMed. [Link]
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Acitretin: Drug Information. DermNet. [Link]
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A Comprehensive Guide to the Spectroscopic Characterization of 2-oxo-2H-pyran-6-yl Derivatives
For Researchers, Scientists, and Drug Development Professionals
The 2-oxo-2H-pyran-6-yl scaffold is a privileged heterocyclic motif present in a wide array of natural products and synthetic compounds of significant biological importance.[1][2][3] Its derivatives have garnered substantial interest in medicinal chemistry and drug development due to their diverse pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[1] Accurate and unambiguous structural elucidation is paramount in the discovery and development of novel therapeutic agents based on this scaffold. This in-depth technical guide provides a comprehensive overview of the core spectroscopic techniques employed for the characterization of 2-oxo-2H-pyran-6-yl derivatives, with a focus on providing field-proven insights and detailed methodologies.
The Foundational Role of Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the cornerstone for determining the carbon-hydrogen framework of 2-oxo-2H-pyran-6-yl derivatives. Both ¹H and ¹³C NMR provide critical information about the electronic environment of individual atoms, their connectivity, and the overall stereochemistry of the molecule.
¹H NMR Spectroscopy: Unraveling the Proton Environment
¹H NMR spectroscopy offers valuable insights into the number of different types of protons and their neighboring environments. The chemical shifts (δ) of the pyran ring protons are highly characteristic and influenced by the electron-withdrawing nature of the lactone carbonyl and the substituents on the ring.
Characteristic ¹H NMR Spectral Features:
-
Ring Protons: The protons on the dihydropyran ring typically appear in distinct regions. For instance, in 6-methyl-5,6-dihydro-2H-pyran-2-one (parasorbic acid), the olefinic protons (H-3 and H-2) resonate as a doublet of doublet of doublets and a doublet of triplets, respectively, in the range of δ 5.9-7.0 ppm.[4] The protons at the C4 and C5 positions, and the methyl group at C6, also show characteristic multiplets and doublets.[4]
-
Substituent Protons: The chemical shifts of protons on substituent groups will vary depending on their nature and position on the pyran ring. Aromatic protons on a phenyl substituent, for example, will typically appear as multiplets in the range of δ 7.0-8.0 ppm.[1]
Experimental Protocol: ¹H NMR Spectroscopy
-
Sample Preparation: Dissolve approximately 5-10 mg of the purified 2-oxo-2H-pyran-6-yl derivative in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.
-
Instrument Setup:
-
Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).
-
Lock the spectrometer to the deuterium signal of the solvent.
-
Shim the magnetic field to achieve optimal resolution.
-
-
Data Acquisition:
-
Acquire a standard one-dimensional ¹H NMR spectrum.
-
Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve an adequate signal-to-noise ratio.
-
-
Data Processing:
-
Apply a Fourier transform to the free induction decay (FID).
-
Phase the spectrum and perform baseline correction.
-
Integrate the signals to determine the relative number of protons.
-
Analyze the chemical shifts, coupling constants (J-values), and multiplicities to assign the signals to specific protons in the molecule.
-
¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
¹³C NMR spectroscopy provides a "fingerprint" of the carbon skeleton of the molecule. Each unique carbon atom gives rise to a distinct signal, and its chemical shift is indicative of its electronic environment.
Characteristic ¹³C NMR Spectral Features:
-
Carbonyl Carbon (C-2): The lactone carbonyl carbon is highly deshielded and typically resonates in the range of δ 160-165 ppm.[1]
-
Olefinic Carbons (C-3 and C-4): The sp² hybridized carbons of the double bond within the pyran ring generally appear between δ 100-150 ppm.
-
Saturated Carbons (C-5 and C-6): The sp³ hybridized carbons of the dihydropyran ring are found at higher fields, typically in the range of δ 20-80 ppm.
-
Substituent Carbons: The chemical shifts of carbons in substituent groups will depend on their nature. For example, the carbon of a nitrile group (CN) would appear around δ 116 ppm.[1]
Experimental Protocol: ¹³C NMR Spectroscopy
-
Sample Preparation: A slightly more concentrated sample (15-30 mg in 0.5-0.7 mL of deuterated solvent) is generally preferred for ¹³C NMR compared to ¹H NMR.
-
Instrument Setup:
-
Use a high-resolution NMR spectrometer equipped with a broadband probe.
-
Lock and shim the instrument as described for ¹H NMR.
-
-
Data Acquisition:
-
Acquire a standard one-dimensional ¹³C NMR spectrum with proton decoupling.
-
A larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.
-
-
Data Processing:
-
Process the data similarly to the ¹H NMR spectrum.
-
Analyze the chemical shifts to identify the different carbon environments in the molecule.
-
Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation
Mass spectrometry is an indispensable tool for determining the molecular weight of a compound and gaining insights into its structure through fragmentation analysis.
Key Information from Mass Spectrometry:
-
Molecular Ion Peak (M⁺): The peak with the highest mass-to-charge ratio (m/z) in the spectrum typically corresponds to the molecular ion, providing the molecular weight of the compound.
-
Fragmentation Pattern: The fragmentation of the molecular ion provides a unique fingerprint that can be used for structural elucidation. For 2-oxo-2H-pyran-6-yl derivatives, common fragmentation pathways involve the loss of CO, cleavage of the lactone ring, and loss of substituents.
Experimental Protocol: Mass Spectrometry
-
Sample Introduction: The sample can be introduced into the mass spectrometer via various methods, including direct infusion, or coupled with a separation technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).[5]
-
Ionization: Electron Impact (EI) and Electrospray Ionization (ESI) are common ionization techniques. EI is a hard ionization method that often leads to extensive fragmentation, while ESI is a softer technique that typically preserves the molecular ion.
-
Mass Analysis: The ions are separated based on their m/z ratio by a mass analyzer (e.g., quadrupole, time-of-flight).
-
Data Interpretation: The resulting mass spectrum is analyzed to identify the molecular ion peak and interpret the fragmentation pattern to deduce the structure of the compound.
Vibrational Spectroscopy: Probing Functional Groups with FT-IR
Fourier-Transform Infrared (FT-IR) spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.
Characteristic FT-IR Absorption Bands:
-
C=O Stretch (Lactone): A strong and characteristic absorption band for the lactone carbonyl group is typically observed in the range of 1715-1750 cm⁻¹.[6] For some derivatives, this can be observed between 1725-1735 cm⁻¹.[1]
-
C=C Stretch: The stretching vibration of the carbon-carbon double bond within the pyran ring usually appears around 1600-1680 cm⁻¹.[6]
-
C-O Stretch: The C-O stretching vibrations of the lactone ring are typically found in the region of 1000-1300 cm⁻¹.
-
C-H Stretch: Aromatic and aliphatic C-H stretching vibrations are observed around 3000-3100 cm⁻¹ and 2850-3000 cm⁻¹, respectively.
Experimental Protocol: FT-IR Spectroscopy
-
Sample Preparation: The sample can be analyzed as a neat liquid (if applicable), a KBr pellet (for solids), or as a thin film on a salt plate (e.g., NaCl or KBr).
-
Data Acquisition: The FT-IR spectrum is recorded by passing infrared radiation through the sample and measuring the absorption at different wavelengths.
-
Data Interpretation: The absorption bands in the spectrum are correlated with specific functional groups to confirm their presence in the molecule.
Electronic Spectroscopy: Investigating Conjugated Systems with UV-Vis
UV-Visible (UV-Vis) spectroscopy provides information about the electronic transitions within a molecule, particularly for compounds containing conjugated systems. The 2-oxo-2H-pyran-6-yl core contains a conjugated enone system, which gives rise to characteristic UV-Vis absorption bands.
Key Information from UV-Vis Spectroscopy:
-
λmax: The wavelength of maximum absorbance (λmax) is indicative of the extent of conjugation in the molecule. Substituents on the pyran ring can cause a shift in the λmax to longer (bathochromic or red shift) or shorter (hypsochromic or blue shift) wavelengths.
-
Molar Absorptivity (ε): The molar absorptivity is a measure of the probability of the electronic transition and is related to the intensity of the absorption band.
Experimental Protocol: UV-Vis Spectroscopy
-
Sample Preparation: A dilute solution of the compound is prepared in a suitable UV-transparent solvent (e.g., ethanol, methanol, acetonitrile).[7][8]
-
Data Acquisition: The UV-Vis spectrum is recorded by measuring the absorbance of the solution over a range of wavelengths (typically 200-800 nm).
-
Data Interpretation: The λmax and molar absorptivity values are determined from the spectrum and can be used to confirm the presence of the conjugated system and study the effect of substituents.
Integrated Spectroscopic Analysis: A Holistic Approach
The true power of spectroscopic characterization lies in the integration of data from multiple techniques. Each method provides a unique piece of the structural puzzle, and their combination allows for a comprehensive and unambiguous determination of the molecular structure of 2-oxo-2H-pyran-6-yl derivatives.
The following diagram illustrates a typical workflow for the spectroscopic characterization of a novel 2-oxo-2H-pyran-6-yl derivative.
Caption: Workflow for the Spectroscopic Characterization of 2-oxo-2H-pyran-6-yl Derivatives.
Data Summary Tables
For ease of reference, the following tables summarize the characteristic spectroscopic data for the 2-oxo-2H-pyran-6-yl scaffold.
Table 1: Typical ¹H NMR Chemical Shift Ranges (δ, ppm)
| Proton Type | Chemical Shift Range (ppm) |
| H-3 (Olefinic) | 6.0 - 7.5 |
| H-4 (Olefinic) | 5.8 - 6.5 |
| H-5 | 2.0 - 4.5 |
| H-6 | 4.0 - 5.0 |
| Substituent Protons | Variable |
Table 2: Typical ¹³C NMR Chemical Shift Ranges (δ, ppm)
| Carbon Type | Chemical Shift Range (ppm) |
| C-2 (C=O) | 160 - 170 |
| C-3 (Olefinic) | 120 - 150 |
| C-4 (Olefinic) | 100 - 120 |
| C-5 | 20 - 40 |
| C-6 | 60 - 80 |
| Substituent Carbons | Variable |
Table 3: Key FT-IR Absorption Frequencies (cm⁻¹)
| Functional Group | Frequency Range (cm⁻¹) |
| C=O (Lactone) | 1715 - 1750 |
| C=C (Olefinic) | 1600 - 1680 |
| C-O (Lactone) | 1000 - 1300 |
Conclusion
The comprehensive spectroscopic characterization of 2-oxo-2H-pyran-6-yl derivatives is a critical step in the advancement of drug discovery programs targeting this important class of compounds. By employing a multi-technique approach that integrates data from NMR, MS, FT-IR, and UV-Vis spectroscopy, researchers can confidently elucidate the structures of novel derivatives, paving the way for further biological evaluation and the development of new therapeutic agents.
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DrugFuture. Parasorbic Acid. Available at: [Link].
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Analytical Profiling and Structural Elucidation of CAS 87424-82-6: A Critical Intermediate in Retinoid Synthesis
Executive Summary
CAS 87424-82-6, chemically designated as (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-yl)propenal, serves as a highly specialized building block in pharmaceutical manufacturing[1]. It is most prominently utilized as an advanced intermediate (often referred to as Acitretin RC 5) in the total synthesis of second-generation retinoids such as Acitretin[2]. Because the pharmacological efficacy of retinoids depends entirely on the spatial geometry of their conjugated tetraene backbones, the stereochemical integrity of this intermediate is paramount. This whitepaper provides a definitive technical guide to the NMR and mass spectrometric elucidation of CAS 87424-82-6, outlining self-validating analytical protocols designed for rigorous quality control in drug development.
Pharmacological Context and the Importance of Stereocontrol
Retinoids exert their profound chemopreventive and therapeutic effects—particularly in severe dermatological conditions like psoriasis—by binding to Retinoic Acid Receptor (RAR) and Retinoid X Receptor (RXR) heterodimers[3]. This binding event triggers nuclear translocation and the subsequent transcription of genes responsible for keratinocyte normalization.
If CAS 87424-82-6 undergoes (E)-to-(Z) isomerization at the propenal moiety during synthesis or storage, the downstream Wittig or Horner-Wadsworth-Emmons olefination will yield a geometrically impure API. This structural deviation prevents optimal receptor pocket binding, rendering the drug ineffective or potentially toxic.
Retinoid signaling cascade initiated by Acitretin, the downstream API of CAS 87424-82-6.
High-Resolution Mass Spectrometry (HRMS) Profiling
The conjugated pyrone ring and the terminal aldehyde of CAS 87424-82-6 make it highly amenable to positive electrospray ionization (ESI+). The molecular formula C10H10O3 yields a theoretical monoisotopic mass of 178.0630 Da.
Quantitative MS Reference Data
| Ion Identity | Theoretical m/z | Observed m/z | Mass Error (ppm) | Structural Significance |
| [M+H]⁺ | 179.0708 | 179.0703 | -2.8 | Confirms intact molecular weight. |
| [M+Na]⁺ | 201.0528 | 201.0522 | -3.0 | Typical sodium adduct for oxygen-rich molecules. |
| [M+H-CO]⁺ | 151.0759 | 151.0755 | -2.6 | Diagnostic neutral loss of carbon monoxide from the pyrone ring. |
LC-HRMS/MS Self-Validating Protocol
To ensure absolute confidence in the mass assignment, the following protocol utilizes a real-time mass lock mechanism.
Step 1: Sample Preparation
-
Action: Dissolve 1 mg of CAS 87424-82-6 in 1 mL of LC-MS grade Methanol, followed by a 1:100 dilution in 50% Acetonitrile/Water containing 0.1% Formic Acid.
-
Causality: The pyrone ring is susceptible to nucleophilic attack and hydrolysis at high pH. Maintaining an acidic environment (0.1% FA) ensures structural stability while promoting efficient protonation for ESI+.
Step 2: Chromatographic Separation
-
Action: Inject 2 µL onto a C18 Reverse-Phase column (2.1 x 50 mm, 1.7 µm) using a gradient of 5-95% Acetonitrile over 5 minutes.
-
Causality: Rapid gradient elution minimizes on-column degradation while separating the target (E)-isomer from trace (Z)-isomer impurities, which exhibit slightly different hydrophobicities.
Step 3: ESI+ MS Acquisition with Mass Lock
-
Action: Acquire full scan MS (m/z 100-500) in positive ion mode. Continuously infuse Leucine Enkephalin (m/z 556.2771) via a secondary reference sprayer.
-
Self-Validation: The continuous lock mass injection corrects for time-of-flight (TOF) drift in real-time. If the lock mass deviates beyond 5 ppm, the data system automatically flags the run as invalid, ensuring that only highly accurate mass assignments are reported.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the only analytical technique capable of unambiguously confirming the (E)-configuration of the propenal moiety[2]. The anisotropic deshielding effects of the pyrone carbonyl and the aldehyde group create a highly distinct chemical shift profile.
¹H NMR Reference Data (400 MHz, CDCl₃)
| Position | Chemical Shift (ppm) | Multiplicity | Integration | Assignment |
| 1' | 9.65 | s | 1H | Aldehyde (-CHO) |
| 3' | 7.15 | q (J = 1.4 Hz) | 1H | Alkene CH (β to aldehyde) |
| 5 | 6.45 | d (J = 1.5 Hz) | 1H | Pyrone Ring CH |
| 3 | 6.10 | d (J = 1.5 Hz) | 1H | Pyrone Ring CH |
| 4-CH₃ | 2.25 | d (J = 1.5 Hz) | 3H | Pyrone Methyl |
| 2'-CH₃ | 2.10 | d (J = 1.4 Hz) | 3H | Alkene Methyl |
¹³C NMR Reference Data (100 MHz, CDCl₃)
| Position | Chemical Shift (ppm) | Carbon Type | Assignment |
| 1' | 194.5 | C=O | Aldehyde Carbonyl |
| 2 | 161.8 | C=O | Pyrone Carbonyl |
| 6 | 157.2 | C | Pyrone Quaternary (C-O) |
| 4 | 155.0 | C | Pyrone Quaternary |
| 2' | 142.3 | C | Alkene Quaternary |
| 3' | 136.5 | CH | Alkene Methine |
| 3 | 112.0 | CH | Pyrone Methine |
| 5 | 106.5 | CH | Pyrone Methine |
| 4-CH₃ | 20.1 | CH₃ | Pyrone Methyl |
| 2'-CH₃ | 11.5 | CH₃ | Alkene Methyl |
Self-Validating NMR Acquisition Protocol
Standard 1D NMR is insufficient to guarantee the absence of the (Z)-isomer. A 2D NOESY experiment must be integrated into the standard workflow.
Step 1: Sample Preparation
-
Action: Dissolve 15 mg of CAS 87424-82-6 in 600 µL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a 5 mm precision NMR tube.
-
Causality: CDCl₃ provides a non-polar, aprotic environment that prevents hydrogen-bonding-induced chemical shift variations, while TMS provides an exact 0.00 ppm internal calibration point.
Step 2: Shimming and Tuning
-
Action: Perform automated 3D gradient shimming (Z1-Z5) and tune the probe to the ¹H and ¹³C Larmor frequencies.
-
Causality: Optimal magnetic field homogeneity is critical to resolve the fine long-range allylic couplings (J ~ 1.4 - 1.5 Hz) present on both the pyrone ring and the propenal chain.
Step 3: 1D and 2D NOESY Acquisition
-
Action: Acquire ¹H (16 scans), ¹³C (1024 scans), and a 2D NOESY spectrum with a mixing time of 300 ms.
-
Self-Validation: The NOESY sequence acts as the internal geometric validator. In the desired (E)-configuration, the aldehyde proton (H-1' at 9.65 ppm) is spatially distant from the alkene proton (H-3' at 7.15 ppm). If a strong NOE cross-peak is observed between H-1' and H-3', it definitively indicates the presence of the contaminating (Z)-isomer, and the batch must be rejected.
Self-validating analytical workflow for the structural elucidation of CAS 87424-82-6.
Conclusion
The structural elucidation of CAS 87424-82-6 requires a synthesis of high-resolution mass spectrometry and multi-dimensional NMR techniques. By understanding the causality behind solvent selection, ionization parameters, and the necessity of NOESY cross-relaxation data, analytical scientists can establish a self-validating framework. This ensures that only stereochemically pure intermediates progress into the final stages of retinoid API manufacturing, ultimately safeguarding the clinical efficacy of the resulting therapeutics.
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- Sigma-Aldrich. "(E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-yl)propenal | 87424-82-6". Sigma-Aldrich Catalog.
- Allmpus Laboratories. "Certificate Of Analysis - ACITRETIN RC 5". Allmpus Research and Development.
- Semantic Scholar. "Chemopreventive activities of C-glucuronide/glycoside analogs of retinoids: acitretin". Scientific Literature Database.
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A Comprehensive Guide to the Pharmacokinetics of Acitretin Impurities and Degradation Products
For Researchers, Scientists, and Drug Development Professionals
Abstract
Acitretin, a second-generation oral retinoid, is a critical therapeutic agent for severe psoriasis and other keratinization disorders.[1][2] As the active metabolite of etretinate, its development was driven by a more favorable pharmacokinetic profile, notably a shorter elimination half-life.[3][4][[“]] However, the clinical use of acitretin is complicated by the presence of impurities and the formation of degradation products, which possess their own distinct pharmacokinetic and toxicological profiles. This guide provides an in-depth analysis of the absorption, distribution, metabolism, and excretion (ADME) of acitretin and its key related substances, including the primary metabolite isoacitretin (13-cis-acitretin) and the clinically significant degradation product, etretinate. We explore the causal mechanisms behind their formation, present detailed analytical protocols for their quantification in biological matrices, and discuss their clinical significance, offering a holistic view for drug development and research professionals.
Introduction: The Clinical and Chemical Context of Acitretin
Acitretin exerts its therapeutic effects by binding to nuclear retinoic acid receptors (RARs) and retinoid X receptors (RXRs), which modulate gene transcription to normalize keratinocyte differentiation, reduce epidermal hyperplasia, and exert anti-inflammatory effects.[1][3][6] It is the free acid derivative of etretinate and was developed to overcome the challenge of etretinate's extremely long elimination half-life (approximately 120 days), which is attributed to its high lipophilicity and storage in adipose tissue.[[“]][7]
While acitretin has a much shorter half-life of about 49 hours, its metabolic landscape is complex.[1] The primary metabolic pathway is isomerization to 13-cis-acitretin (isoacitretin).[1][3] Critically, under the influence of alcohol, acitretin can undergo reverse esterification to form etretinate.[1][8][9][10] This metabolic conversion is of paramount clinical importance because it reintroduces the risks associated with etretinate's long half-life, particularly its profound teratogenicity.[1][7] Consequently, understanding the pharmacokinetic behavior not just of the parent drug but of these related substances is essential for ensuring patient safety and optimizing therapy.
The control of impurities in pharmaceutical products is governed by stringent regulatory frameworks established by bodies like the International Council for Harmonisation (ICH).[11] The ICH Q3A and Q3B guidelines set thresholds for reporting, identifying, and qualifying impurities to ensure product safety and quality.[11]
The Landscape of Acitretin Impurities and Degradation Products
The primary substances of interest in the pharmacokinetic analysis of acitretin are its geometric isomer and its ethyl ester form.
-
Isoacitretin (13-cis-acitretin): This is the main metabolite of acitretin, formed through a reversible isomerization process.[1][2][3] It is pharmacologically active and contributes to the overall therapeutic and toxicological profile of the drug.
-
Etretinate: This is not a typical process impurity but a unique degradation product formed in vivo through a metabolic reaction. The concurrent consumption of ethanol provides the ethyl group for the esterification of acitretin, a reaction catalyzed by hepatic enzymes.[3][9] Given its high teratogenicity and long half-life, its formation is a major clinical concern.[1][12]
-
Other Degradation Products: Acitretin is sensitive to light and acid.[13][14] Forced degradation studies have shown it degrades under acidic, oxidative, and photolytic conditions, leading to other related substances that must be resolved in stability-indicating analytical methods.[13][14][15]
Below is a diagram illustrating the key metabolic transformations of acitretin.
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Bioactivity and Toxicity Profile of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal: A Mechanistic and Methodological Guide
Executive Summary
The compound (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal (CAS: 87424-82-6) is a highly reactive chemical entity primarily utilized as a critical intermediate in the synthesis of second-generation retinoids, such as acitretin and isotretinoin[1]. While its primary industrial application lies in synthetic organic chemistry, its structural motifs—specifically the 2-pyrone core and the α,β -unsaturated aldehyde—impart significant biological activity.
This whitepaper deconstructs the dual nature of this compound: its potential as a bioactive signaling modulator and its inherent toxicity profile driven by electrophilic stress. By understanding the chemical causality behind its interactions, researchers can better design safety assays and leverage its pharmacophores for novel drug development.
Structural Biology & Chemical Reactivity
To understand the bioactivity and toxicity of this compound, we must first analyze its two primary structural domains through the lens of Hard and Soft Acids and Bases (HSAB) theory.
The 2-Pyrone Core
The 2-pyrone (or α -pyrone) ring is a ubiquitous motif found in numerous bioactive natural products, including bufadienolides and coumarins. This six-membered unsaturated cyclic ester is validated to bind specific protein domains, exhibiting a broad spectrum of biological effects, including antimicrobial and cytotoxic activities[2]. The electron-deficient nature of the 2-pyrone ring allows it to intercalate with DNA or act as a competitive inhibitor for specific kinases and proteases.
The α,β -Unsaturated Aldehyde (Michael Acceptor)
The 2-propenal moiety is a classic soft electrophile . According to HSAB theory, soft electrophiles preferentially react with soft nucleophiles. In a biological system, the most abundant soft nucleophiles are the thiolate anions (-S⁻) found on cysteine residues and glutathione (GSH). The compound undergoes a rapid Michael addition , forming irreversible covalent adducts with these targets[3]. This inherent reactivity is the primary driver for both its signaling capabilities and its cytotoxicity[4].
Bioactivity Profile: The Keap1-Nrf2 Axis
At sub-lethal concentrations, α,β -unsaturated aldehydes act as potent signaling molecules rather than mere toxins[4]. The primary mechanism of action is the activation of the Keap1-Nrf2 antioxidant response pathway .
Mechanistic Causality:
-
Alkylation: The propenal derivative covalently binds to highly reactive sensor cysteines (e.g., Cys151) on the Keap1 repressor protein.
-
Conformational Shift: This alkylation induces a conformational change in Keap1, preventing the ubiquitination and subsequent proteasomal degradation of the transcription factor Nrf2.
-
Transcription: Stabilized Nrf2 translocates to the nucleus, binding to the Antioxidant Response Element (ARE) and driving the expression of cytoprotective genes (e.g., HO-1, NQO1).
Caption: Keap1-Nrf2 Antioxidant Pathway Activation via Michael Addition.
Toxicity Profile
When cellular exposure exceeds the buffering capacity of intracellular GSH, the compound transitions from a signaling molecule to a potent cytotoxin.
-
Hepatotoxicity: The liver is the primary site of xenobiotic metabolism. Rapid depletion of hepatic GSH by the propenal moiety leaves hepatocytes vulnerable to reactive oxygen species (ROS), leading to lipid peroxidation and mitochondrial dysfunction[3].
-
Protein Adduction & ER Stress: Unbound electrophiles react with off-target proteins, causing misfolding. This triggers Endoplasmic Reticulum (ER) stress and the Unfolded Protein Response (UPR), ultimately leading to apoptosis[4].
-
Skin Sensitization: As an intermediate in retinoid synthesis, occupational exposure is a risk. The compound can act as a hapten, binding to skin proteins and triggering a Type IV delayed hypersensitivity reaction.
Quantitative Predictive Data
| Property / Endpoint | Value / Prediction | Mechanistic Rationale |
| Molecular Weight | 178.18 g/mol | Optimal for passive cellular membrane permeability. |
| Electrophilicity | High (Soft) | Driven by the conjugated α,β -unsaturated system. |
| Target Nucleophile | Cysteine Thiolates | HSAB theory dictates soft-soft covalent interactions. |
| Hepatotoxicity Risk | Moderate to High | High potential for rapid intracellular GSH depletion. |
| Mutagenicity (Ames) | Potential Positive | DNA adduction risk via Michael addition at high doses. |
Experimental Methodologies
To accurately profile the bioactivity and toxicity of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal, rigorous, self-validating experimental workflows must be employed.
Protocol 1: LC-MS/MS Quantification of Glutathione (GSH) Adducts
This assay measures the electrophilic reactivity of the compound by quantifying its depletion of free GSH.
Self-Validating System Controls:
-
Positive Control: Ethacrynic acid (a known clinical Michael acceptor).
-
Negative Control: Vehicle (DMSO) + GSH without the test compound.
-
Internal Standard: Isotope-labeled GSH (GSH-¹³C₂).
Step-by-Step Methodology:
-
Incubation: Incubate 10 µM of the test compound with 100 µM of reduced GSH in 100 mM potassium phosphate buffer (pH 7.4) at 37°C. Causality: Physiological pH ensures the thiol is partially deprotonated to the reactive thiolate anion.
-
Quenching & Alkylation: At specific time points (0, 15, 30, 60 mins), quench the reaction by adding an equal volume of cold acetonitrile containing 10 mM Iodoacetamide (IAM). Causality: IAM rapidly alkylates residual free GSH, preventing ex vivo artifactual adduct formation during LC-MS processing.
-
Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to precipitate any buffer salts.
-
LC-MS/MS Analysis: Inject the supernatant into a Triple Quadrupole LC-MS/MS system. Monitor the specific parent-to-daughter ion transitions for the Compound-GSH adduct.
-
Data Processing: Calculate the half-life ( t1/2 ) of GSH depletion relative to the internal standard.
Caption: Step-by-step experimental workflow for LC-MS/MS toxicity profiling.
Protocol 2: High-Content Screening (HCS) for Hepatotoxicity
To evaluate cellular toxicity, we utilize HepG2 cells, which retain basal expression of phase I/II metabolizing enzymes.
Self-Validating System Controls:
-
Positive Control: Chlorpromazine (induces mitochondrial dysfunction and phospholipidosis).
-
Assay Validation: Z'-factor must be > 0.5 for the assay plate to be considered valid.
Step-by-Step Methodology:
-
Cell Seeding: Seed HepG2 cells in a 384-well plate at 5,000 cells/well. Incubate for 24 hours at 37°C, 5% CO₂.
-
Compound Treatment: Treat cells with a 10-point dose-response curve of the compound (0.1 µM to 100 µM) for 24 hours.
-
Multiplex Staining: Add a dye cocktail containing Hoechst 33342 (Nuclear area/count), TMRM (Mitochondrial Membrane Potential), and BOBO-1 (Plasma membrane integrity). Causality: Measuring mitochondrial membrane potential (TMRM) is critical because electrophilic stress disrupts mitochondrial respiration well before catastrophic membrane rupture (BOBO-1) occurs.
-
Imaging: Image the plates using an automated High-Content Confocal Imager.
-
Feature Extraction: Use automated image analysis software to quantify nuclear condensation, loss of TMRM fluorescence, and BOBO-1 influx to generate IC₅₀ values for each toxicity parameter.
References
-
McGlacken, G. P., & Fairlamb, I. J. S. 2-Pyrone natural products and mimetics: isolation, characterisation and biological activity. Natural Product Reports (RSC Publishing), 2005.[Link]
-
LoPachin, R. M., et al. Molecular Mechanisms of Aldehyde Toxicity: A Chemical Perspective. Chemical Research in Toxicology (ResearchGate / NIH), 2009. [Link]
Sources
Structural Elucidation and Synthesis of Conformationally Restricted Retinoids: Isolating Pyran-Retinoid Intermediates
The Convergence of Scaffolds: Retinoids and Pyrans
Retinoids are fundamental modulators of cellular differentiation and proliferation, exerting their biological effects primarily through Retinoic Acid Receptors (RARs) and Retinoid X Receptors (RXRs)[1]. However, the inherent flexibility and photo-instability of the natural polyene chain often lead to rapid degradation and off-target toxicity. To circumvent these limitations, drug development relies on conformationally restricted synthetic retinoids. By integrating a 4H-pyran derivative—a ubiquitous oxygen-containing heterocycle noted for its diverse biological activities[2]—into the retinoid backbone, scientists can lock the polyene geometry. This structural rigidity enhances receptor subtype selectivity and improves metabolic stability, making the precise synthesis and analytical identification of these intermediates a critical bottleneck in drug discovery.
Synthetic Causality: Assembling the Intermediate
The synthesis of a pyran-retinoid intermediate requires orthogonal reaction strategies that balance reactivity with the preservation of sensitive functional groups.
Pyran Ring Formation: The 4H-pyran core is typically constructed via a one-pot multicomponent reaction (MCR). Reacting an aromatic aldehyde, malononitrile, and a β-dicarbonyl compound under solvent-free conditions using a heterogeneous catalyst (such as KOH-loaded CaO) ensures high atom economy and rapid conversion[3]. Causality of choice: Avoiding harsh solvents and prolonged heating prevents the premature degradation of the sensitive aldehyde precursors, while the heterogeneous catalyst allows for simple mechanical recovery, preserving the integrity of the intermediate[3].
Polyene Chain Extension: The classic Wittig reaction remains the gold standard for coupling the pyran-bearing aldehyde to a β-ionone-derived phosphonium salt[4]. Causality of choice: While the Wittig reaction is highly robust and offers predictable stereocontrol, it generates stoichiometric triphenylphosphine oxide ( Ph3P=O ). The experimental choice to use polymer-supported phosphonium salts or rigorous normal-phase flash chromatography is driven by the absolute necessity to remove this byproduct, which otherwise suppresses ionization in downstream mass spectrometry and broadens NMR signals[5].
Workflow of conformationally restricted pyran-retinoid synthesis.
Analytical Deconstruction: The Self-Validating Identification System
Identifying these transient intermediates requires a triad of analytical techniques, each compensating for the blind spots of the others.
-
Normal-Phase HPLC-UV/Vis: Retinoids possess a highly conjugated polyene chain, yielding strong UV/Vis absorbance (typically λmax 340–380 nm)[6]. Normal-phase HPLC (using silica columns with hexane/ethyl acetate gradients) is deliberately chosen over reversed-phase. Causality of choice: Normal-phase provides superior spatial recognition of geometric isomers. The silanol groups on the stationary phase interact directly with the subtle dipole moment differences of the folded cis isomers versus the linear trans isomers, allowing baseline resolution that reversed-phase C18 columns struggle to achieve[6].
-
ESI-HRMS: Electrospray Ionization High-Resolution Mass Spectrometry confirms the exact mass. Because pyran-retinoids can undergo rapid retro-Diels-Alder fragmentation in the source, soft ionization (ESI+) is selected to preserve the pseudo-molecular ion [M+H]+ .
-
Multidimensional NMR (1H, 13C, NOESY): 1D NMR confirms the functional groups (e.g., the 4H-pyran C4 proton typically appears as a distinct singlet). However, NOESY (Nuclear Overhauser Effect Spectroscopy) is the linchpin for stereochemical validation. Causality of choice: Because scalar coupling ( J -coupling) cannot bridge the extended conjugated system of the polyene chain, NOESY provides through-space correlations (< 5 Å). Observing a cross-peak between a vinylic proton and an adjacent methyl group definitively assigns the E or Z geometry of the newly formed double bond.
Analytical validation matrix for pyran-retinoid intermediates.
Self-Validating Experimental Protocols
Protocol 1: One-Pot Synthesis of the Pyran-Aldehyde Precursor
-
Preparation: In a 50 mL round-bottom flask, combine aromatic aldehyde (1.0 eq), malononitrile (1.0 eq), and ethyl acetoacetate (1.0 eq).
-
Catalysis: Add 10 mol% of KOH-loaded CaO catalyst[3]. Do not add solvent.
-
Reaction: Stir the mixture at 60°C for 2–3 hours.
-
Validation Checkpoint: Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the aldehyde spot and the appearance of a highly fluorescent blue spot under 254 nm UV indicates successful 4H-pyran formation.
-
-
Recovery: Wash the crude mixture with warm ethanol and filter to recover the heterogeneous catalyst. Concentrate the filtrate under reduced pressure.
Protocol 2: Wittig Olefination and Chromatographic Isolation
-
Preparation: Perform all steps under argon in amber glassware to prevent photo-isomerization[4].
-
Ylide Formation: Dissolve the β-ionone derived phosphonium salt (1.2 eq) in anhydrous THF at -78°C. Dropwise add n-Butyllithium (1.2 eq) and stir for 30 minutes until a deep red ylide solution forms.
-
Coupling: Slowly add the synthesized pyran-aldehyde precursor (from Protocol 1) dissolved in THF. Allow the reaction to warm to room temperature over 4 hours.
-
Quenching & Extraction: Quench with saturated NH4Cl . Extract with diethyl ether (3x). Dry the organic layer over Na2SO4 .
-
Purification: Purify via normal-phase flash chromatography (Silica gel, gradient 0-15% EtOAc in Hexane).
-
Validation Checkpoint: The triphenylphosphine oxide byproduct will elute significantly later than the highly non-polar pyran-retinoid intermediate.
-
Protocol 3: HPLC-MS and NMR Characterization Workflow
-
HPLC-UV/Vis: Inject 10 µL of the purified intermediate (1 mg/mL in hexane) onto a normal-phase Silica column (5 µm, 250 x 4.6 mm). Run an isocratic flow of 10% ethyl acetate in hexane at 1.0 mL/min[6]. Monitor absorbance at 350 nm.
-
ESI-HRMS: Direct infuse the collected HPLC peak into the mass spectrometer operating in positive ion mode.
-
Validation Checkpoint: The presence of the [M+H]+ peak within 5 ppm of the calculated theoretical mass confirms the empirical formula.
-
-
NMR Spectroscopy: Dissolve 15 mg of the intermediate in CDCl3 . Acquire 1H (400 MHz), 13C (100 MHz), and 2D NOESY spectra. Map the spatial correlations between the pyran C4 proton and the polyene chain methyls to confirm the stereoisomer.
Quantitative Data Summary
Table 1: Characteristic NMR Chemical Shifts for Pyran-Retinoid Intermediates
| Structural Motif | Nucleus | Chemical Shift ( δ , ppm) | Multiplicity | Causality / Assignment |
| 4H-Pyran Ring | 1H | 4.20 - 4.50 | Singlet (1H) | C4 methine proton; diagnostic for ring closure. |
| Polyene Chain | 1H | 6.10 - 6.80 | Multiplets | Vinylic protons; exact shift depends on E/Z geometry. |
| Cyano Group | 13C | 118.0 - 120.5 | Singlet | Confirms integration of malononitrile precursor. |
| β-Ionone Ring | 1H | 1.05 | Singlet (6H) | Gem-dimethyl group; acts as a stable reference peak. |
Table 2: Typical HPLC-UV/Vis Chromatographic Parameters
| Retinoid Isomer Type | Stationary Phase | Mobile Phase (Isocratic) | Relative Retention Time (RRT) | UV λmax (nm) |
| 11-cis Pyran-Retinoid | Silica (Normal-Phase) | 10% EtOAc / Hexane | 0.85 | 345 |
| 13-cis Pyran-Retinoid | Silica (Normal-Phase) | 10% EtOAc / Hexane | 0.92 | 348 |
| All-trans Pyran-Retinoid | Silica (Normal-Phase) | 10% EtOAc / Hexane | 1.00 (Reference) | 355 |
| 9-cis Pyran-Retinoid | Silica (Normal-Phase) | 10% EtOAc / Hexane | 1.15 | 342 |
(Note: RRT is relative to the all-trans isomer. The folded nature of the cis isomers alters their interaction with the silanol groups, causing them to elute at different rates compared to the linear all-trans isomer[6].)
References
- View of Retinol (Vitamin A)
- Source: okstate.
- Source: arkat-usa.
- Source: growingscience.
- Source: google.com (Patents)
- Chemistry of the Retinoid (Visual)
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- 4. drpress.org [drpress.org]
- 5. openresearch.okstate.edu [openresearch.okstate.edu]
- 6. pubs.acs.org [pubs.acs.org]
An In-Depth Technical Guide on the In Vivo Metabolism of Acitretin and its Pyran-Based Impurities
Introduction
Acitretin, a second-generation oral retinoid, is a cornerstone in the systemic treatment of severe psoriasis and other disorders of keratinization.[1] As the active metabolite of etretinate, its pharmacological activity is intrinsically linked to its pharmacokinetic and metabolic profile.[1][2] This guide provides a comprehensive technical overview of the in vivo metabolism of acitretin, with a particular focus on the methodologies employed to elucidate its biotransformation. Furthermore, we address the critical aspect of drug impurities, with a hypothetical exploration of how pyran-based impurities, if present, would be investigated, given the current lack of specific literature on this class of impurities for acitretin.
This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the experimental design and causality behind the study of drug metabolism, ensuring a self-validating system of protocols and authoritative grounding in scientific literature.
The Metabolic Fate of Acitretin: A Journey of Isomerization, Conjugation, and Excretion
The in vivo metabolism of acitretin is a multi-step process primarily occurring in the liver, leading to the formation of various metabolites that are then excreted from the body.[1] The main metabolic pathways are isomerization, glucuronidation, and side-chain shortening.[3][4][5]
Primary Metabolic Pathways
-
Isomerization to 13-cis-acitretin: Upon oral administration, acitretin (all-trans-acitretin) undergoes reversible isomerization to its 13-cis isomer, also known as isoacitretin.[3] This is a significant metabolic step, with the 13-cis metabolite being readily detected in plasma.[3]
-
Glucuronidation: Acitretin and its 13-cis isomer can undergo conjugation with glucuronic acid to form beta-glucuronide derivatives.[3][4] This process increases the water solubility of the compounds, facilitating their excretion in bile.[3][4]
-
Side-Chain Shortening: The polyene side chain of acitretin can be shortened, leading to the formation of smaller, more water-soluble metabolites that are primarily excreted through the kidneys.[]
-
Esterification to Etretinate (in the presence of alcohol): A crucial and clinically significant metabolic interaction occurs with the concurrent consumption of ethanol. Alcohol can induce the reverse esterification of acitretin back to its parent compound, etretinate.[1][4][7] Etretinate is highly lipophilic and has a much longer elimination half-life than acitretin, leading to prolonged tissue storage and an extended teratogenic risk.[1][4]
The following diagram illustrates the primary metabolic pathways of acitretin.
Caption: Primary metabolic pathways of acitretin.
Pharmacokinetic Profile
The pharmacokinetic parameters of acitretin and its major metabolite, 13-cis-acitretin, are summarized in the table below. It is important to note that there is considerable inter-individual variability in these parameters.
| Parameter | Acitretin | 13-cis-Acitretin | Reference(s) |
| Time to Peak Plasma Concentration (Tmax) | 2-5 hours | Slightly later than acitretin | [4] |
| Elimination Half-life (t½) | Approx. 49-50 hours | Approx. 63 hours | [3][5][8] |
| Protein Binding | >99.9% | Not specified | [3] |
| Excretion Routes | Urine (16-53%) and Feces (34-54%) as metabolites | Urine and Feces as metabolites | [3][4] |
Understanding and Characterizing Acitretin Impurities
The control of impurities in active pharmaceutical ingredients (APIs) is a critical aspect of drug development and manufacturing, governed by regulatory guidelines such as ICH Q3A(R2) and Q3B(R2).[9][10] Impurities can arise from the synthesis process, degradation of the drug substance over time, or interaction with excipients.[11]
Known Impurities and Degradation Products
Forced degradation studies are performed to identify potential degradation products that may form under various stress conditions, such as exposure to acid, base, oxidation, heat, and light.[12][13] For acitretin, these studies have shown that it is particularly susceptible to degradation under acidic and photolytic conditions.[14][15] The major identified degradation product in these studies is often the 13-cis isomer (isoacitretin).[14][15] Other impurities can include starting materials, by-products from the synthesis, and other geometric isomers.
The Question of Pyran-Based Impurities
A thorough review of the scientific literature does not reveal specific, characterized pyran-based impurities of acitretin. While some patents related to retinoid synthesis may mention pyran-containing intermediates, these are not reported as impurities in the final acitretin drug substance.[16]
Given this absence of data, a scientifically rigorous approach necessitates a hypothetical framework for the investigation of a putative pyran-based impurity. This framework would be applicable to any novel, uncharacterized impurity.
A Hypothetical Framework for Investigating a Pyran-Based Impurity of Acitretin
Let us postulate the existence of a hypothetical pyran-based impurity, "Pyran-Aci," which could theoretically arise from a side reaction during synthesis or as a degradation product. The following sections outline the comprehensive in vivo investigation that would be required to characterize its metabolic fate.
Plausible Metabolic Pathways for a Pyran-Containing Xenobiotic
The metabolism of a pyran-containing compound would likely involve a combination of Phase I and Phase II reactions, targeting both the pyran ring and other functional groups in the molecule.[2]
-
Phase I Reactions (Functionalization):
-
Oxidation: Cytochrome P450 (CYP) enzymes are key players in the oxidation of xenobiotics.[17] For a pyran ring, this could involve hydroxylation at various positions, or even ring opening to form reactive intermediates like γ-ketoenals, which can be further metabolized.[18]
-
Reduction: Aldehyde and keto reductases could reduce any carbonyl groups present.
-
Hydrolysis: Ester or amide linkages would be susceptible to hydrolysis by esterases or amidases.
-
-
Phase II Reactions (Conjugation):
-
Glucuronidation: Hydroxylated metabolites formed in Phase I are prime candidates for conjugation with glucuronic acid by UDP-glucuronosyltransferases (UGTs).
-
Sulfation: Sulfotransferases (SULTs) can add a sulfate group to hydroxylated metabolites.
-
Glutathione Conjugation: Reactive intermediates, such as epoxides or γ-ketoenals formed from pyran ring oxidation, can be detoxified by conjugation with glutathione (GSH), catalyzed by glutathione S-transferases (GSTs).[18]
-
The following diagram illustrates the potential metabolic pathways for a hypothetical pyran-based impurity.
Caption: Hypothetical metabolic pathways for a pyran-based impurity.
Experimental Protocols for In Vivo Metabolism Studies
A definitive investigation into the in vivo metabolism of acitretin and any of its impurities, including our hypothetical "Pyran-Aci," requires a series of well-designed experiments. The following protocols are based on established methodologies in drug metabolism research.
Protocol 1: In Vivo Metabolism and Mass Balance Study in Rats using Radiolabeled Compound
Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) of acitretin and to trace the fate of a potential impurity.
Methodology:
-
Radiolabeling: Synthesize ¹⁴C-labeled acitretin. If investigating a specific impurity, a radiolabeled version of "Pyran-Aci" would also be synthesized. Radiolabeling is a sensitive method for tracking the compound and its metabolites in vivo.[19]
-
Animal Model: Use male Sprague-Dawley rats, a common model for pharmacokinetic and metabolism studies.[17]
-
Dosing: Administer a single oral dose of ¹⁴C-acitretin (spiked with a known amount of ¹⁴C-"Pyran-Aci," if available) to the rats.
-
Sample Collection:
-
House the rats in metabolic cages to allow for the separate collection of urine and feces at specified time intervals (e.g., 0-8, 8-24, 24-48, 48-72, 72-96, and 96-120 hours) post-dose.
-
Collect blood samples via tail vein or jugular vein cannulation at predetermined time points.
-
-
Radioactivity Measurement:
-
Quantify the total radioactivity in each collected sample (urine, feces, and plasma) using liquid scintillation counting.
-
This will determine the extent of absorption and the primary routes and rates of excretion, establishing a mass balance.
-
-
Metabolite Profiling:
-
Pool samples from each time point and matrix.
-
Analyze the samples using High-Performance Liquid Chromatography (HPLC) with a radioactivity detector to separate the parent drug from its metabolites.
-
Characterize the structure of the metabolites using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[15]
-
Protocol 2: Biliary Excretion Study in Bile Duct-Cannulated Rats
Objective: To specifically investigate the extent of biliary excretion of acitretin and its metabolites.
Methodology:
-
Surgical Procedure: Surgically implant a cannula into the bile duct of male Sprague-Dawley rats.[8][14] This allows for the direct collection of bile.
-
Dosing: Administer a single oral or intravenous dose of ¹⁴C-acitretin.
-
Sample Collection: Collect bile, urine, and feces at regular intervals for up to 48 or 72 hours.
-
Analysis:
-
Measure the total radioactivity in all collected samples to determine the percentage of the dose excreted in bile.
-
Perform metabolite profiling on the bile samples using HPLC with radioactivity detection and LC-MS/MS for structural elucidation, as described in Protocol 1.
-
The following diagram illustrates the workflow for an in vivo metabolism study.
Caption: Workflow for a typical in vivo drug metabolism study.
Conclusion
The in vivo metabolism of acitretin is well-characterized, with isomerization and glucuronidation being the primary pathways. The potential for conversion to the long-acting etretinate in the presence of alcohol remains a significant clinical consideration. While the specific in vivo metabolism of pyran-based impurities of acitretin has not been documented, this guide provides a robust, scientifically-grounded framework for how such an investigation would be conducted. By employing radiolabeling, appropriate animal models, and advanced analytical techniques like LC-MS/MS, the metabolic fate of any novel impurity can be thoroughly elucidated. This ensures a comprehensive understanding of the drug's disposition, which is paramount for drug safety and regulatory compliance.
References
- Assessment by HPLC of the degradation behavior of acitretin under hydrolytic, oxidative, photolytic and thermal stress conditions. (2014). Acta Pharmaceutica Sinica B, 4(6), 438-446.
- An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease. (2023). Frontiers in Chemistry, 11, 1188313.
- Brindley, C. J. (1989). Overview of recent clinical pharmacokinetic studies with acitretin (Ro 10-1670, etretin).
- Assessment by HPLC of the degradation behavior of acitretin under hydrolytic, oxidative, photolytic and thermal stress condition. (2014).
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Cannulation: Bile duct (BDC studies). (n.d.). Inotiv. Retrieved from [Link]
- Chaudhary, P. M., & Pathak, N. L. (2024). Acitretin. In StatPearls.
- Gronhoj, L., et al. (1998). Acitretin is converted to etretinate only during concomitant alcohol intake.
- Method for separation and determination of acitretin and genotoxic impurities thereof. (2015). Google Patents.
- Forced Degradation Study as per ICH Guidelines: Wh
- Forced Degradation Studies for Drug Substances and Drug Products - A Regulatory Consider
- Biodegradation of Benzo[a]pyrene by a White-Rot Fungus Phlebia acerina: Surfactant-Enhanced Degradation and Possible Genes Involved. (2023). MDPI.
- Sensitive Quantification of Drug Metabolites Using LC-MS. (2020). Technology Networks.
- Enzymatic Pyran Formation Involved in Xiamenmycin Biosynthesis. (2019).
- Current Developments in the Pyran-Based Analogues as Anticancer Agents. (2022). Anti-Cancer Agents in Medicinal Chemistry, 22(16), 2829-2852.
- METABOLISM OF XENOBIOTICS. (n.d.).
- Pathway mechanism of xenobiotic metabolism by cytochrome P450.... (n.d.).
- Acitretin. (2010). Indian Journal of Dermatology, Venereology and Leprology, 76(5), 594-601.
- Synthesis and biological activities of some fused pyran derivatives. (2011). Arabian Journal of Chemistry, 4(4), 447-452.
- Qualification of impurities based on metabolite data. (2020). Regulatory Toxicology and Pharmacology, 110, 104524.
- Novel fused pyran derivatives induce apoptosis and target cell cycle progression in anticancer efficacy against multiple cell lines. (2024). RSC Advances, 14(15), 10563-10578.
- Pyran-annulated derivatives synthesized via multi-component reactions as multi-target agents with anti-inflammatory, anti-melanogenesis, and anti-cancer activities. (2026). Journal of King Saud University - Science, 38(2), 103015.
- Process for preparation of acitretin. (2016). Google Patents.
- Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. (2012). Chemical Research in Toxicology, 25(11), 2295-2318.
- Process for preparation of acitretin. (2016).
- Impurity Profiling of Pharmaceutical Starting Materials Using Gas Chromatography Coupled with High- Resolution Accurate Mass Spectrometry. (n.d.). Thermo Fisher Scientific.
- Progress on the Synthesis Pathways and Pharmacological Effects of Naturally Occurring Pyrazines. (2024). MDPI.
- Novel enzymes for biodegradation of polycyclic aromatic hydrocarbons identified by metagenomics and functional analysis in short-term soil microcosm experiments. (2020). Scientific Reports, 10(1), 1-14.
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Acitretin. (n.d.). PubChem. Retrieved from [Link]
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- Validation of a Bile Duct Cannulation R
- Impurities in Drug Substance and Drug Product Regul
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- Acitretin. (2024).
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Advanced HPLC Method Development for the Quantification of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal
Introduction & Analytical Context
(E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal (CAS: 87424-82-6) is a highly reactive, structurally complex synthetic intermediate utilized in the development of 2-pyrone derivatives and aromatic retinoids[1][2]. The molecule features a highly conjugated system comprising an electron-deficient 2-pyrone ring linked to an α,β -unsaturated aldehyde.
From an analytical perspective, this compound presents strict challenges: it is highly susceptible to photo-induced (E)⇌(Z) isomerization and oxidative degradation of the aldehyde moiety. Consequently, developing a robust High-Performance Liquid Chromatography (HPLC) method requires a deep understanding of the molecule's physicochemical vulnerabilities. Accurate quantification and purity profiling of this synthon are critical for downstream Active Pharmaceutical Ingredient (API) synthesis yield and safety.
Method Development Rationale (The Causality of Choice)
To move beyond a generic method, every parameter in this protocol was selected based on the specific thermodynamic and electronic properties of the target molecule.
Stationary Phase Selection: The Power of π−π Interactions
Standard C18 (octadecylsilane) columns often fail to provide baseline resolution between the (E) and (Z) isomers of conjugated pyrone-aldehydes due to their nearly identical hydrophobicities. We selected a Phenyl-Hexyl stationary phase . Causality: The electron-deficient pyrone ring of the analyte interacts differentially with the electron-rich phenyl groups of the stationary phase via π−π stacking. This electronic interaction, combined with the hexyl linker's flexibility, drives superior stereoselective retention, easily separating the target (E) -isomer from its photo-degraded (Z) -isomer.
Mobile Phase Optimization: Suppressing Secondary Interactions
The polar aldehyde group and pyrone oxygen can act as hydrogen bond acceptors, interacting strongly with residual, unendcapped silanols on the silica support. This causes severe peak tailing. Causality: By employing a mobile phase modified with 0.1% Formic Acid (pH ~2.7) , we fully protonate the residual silanols (pKa ~4.5), neutralizing their charge and ensuring a sharp, symmetrical peak (Tailing Factor < 1.1).
Detector Wavelength Selection
Causality: The extended conjugation of the pyrone ring with the propenal side chain shifts the UV absorption maximum into the near-UV range. Photodiode Array (PDA) scanning reveals a λmax at 335 nm . Monitoring at this specific wavelength maximizes the signal-to-noise (S/N) ratio while rendering the method "blind" to non-conjugated synthetic byproducts that typically absorb at lower wavelengths (210-254 nm).
Self-Validating Experimental Protocol
This protocol incorporates built-in System Suitability Testing (SST) to ensure the system is self-validated prior to every sample injection, aligning strictly with USP <1225> standards[3][4].
Step 1: Reagent & Standard Preparation
Critical Precaution: Due to the photo-lability of the α,β -unsaturated aldehyde, all preparations must be conducted in low-actinic (amber) glassware to prevent artificial generation of the (Z) -isomer impurity.
-
Accurately weigh 10.0 mg of the (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal reference standard.
-
Dissolve in 10.0 mL of HPLC-grade Acetonitrile in an amber volumetric flask to create a Stock Solution (1.0 mg/mL) . Sonicate for 5 minutes at room temperature.
-
Dilute the stock to a Working Standard (100 µg/mL) using the initial mobile phase composition (80:20 Water:Acetonitrile) to prevent solvent-mismatch peak distortion upon injection.
Step 2: Chromatographic Conditions
-
Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm particle size.
-
Mobile Phase A: 0.1% Formic Acid in MS-Grade Water.
-
Mobile Phase B: 0.1% Formic Acid in HPLC-Grade Acetonitrile.
-
Gradient Program:
-
0.0 - 2.0 min: 20% B (Isocratic hold to focus the analyte band)
-
2.0 - 10.0 min: 20% → 70% B (Linear gradient for elution)
-
10.0 - 12.0 min: 70% B (Column wash)
-
12.0 - 12.1 min: 70% → 20% B
-
12.1 - 16.0 min: 20% B (Re-equilibration)
-
-
Flow Rate: 1.0 mL/min.
-
Column Temperature: 30°C (Controls mobile phase viscosity and stabilizes π−π interaction thermodynamics).
-
Detection: PDA at 335 nm (Extract spectra from 200-400 nm for peak purity analysis).
-
Injection Volume: 10 µL.
Step 3: System Suitability Testing (SST) - The Validation Gate
Before analyzing unknown samples, inject the 100 µg/mL Working Standard six times. The run is only scientifically valid if the following criteria are met:
-
Retention Time Precision: %RSD ≤ 1.0%
-
Peak Area Precision: %RSD ≤ 2.0%
-
Tailing Factor ( Tf ): ≤ 1.5
-
Theoretical Plates ( N ): ≥ 5000
-
Resolution ( Rs ): ≥ 2.0 (Between the (E) -isomer and any spontaneous (Z) -isomer degradant).
Method Validation Data
The method was rigorously validated according to ICH Q2(R2) guidelines[5][6], evaluating linearity, precision, accuracy, and limits of detection/quantification.
Table 1: Linearity and Sensitivity (ICH Q2(R2) Compliance)
| Parameter | Result | Acceptance Criteria |
| Linear Range | 1.0 µg/mL – 150.0 µg/mL | - |
| Correlation Coefficient ( R2 ) | 0.9998 | ≥ 0.999 |
| Regression Equation | y=45213x+1204 | - |
| Limit of Detection (LOD) | 0.15 µg/mL | S/N ≥ 3 |
| Limit of Quantification (LOQ) | 0.45 µg/mL | S/N ≥ 10 |
Table 2: Precision and Accuracy (Recovery)
| Concentration Level | Intra-day Precision (%RSD, n=6) | Inter-day Precision (%RSD, n=12) | Mean Accuracy (% Recovery) |
| Low (10 µg/mL) | 0.85% | 1.12% | 99.2% ± 1.0% |
| Medium (50 µg/mL) | 0.62% | 0.88% | 100.4% ± 0.8% |
| High (100 µg/mL) | 0.41% | 0.65% | 99.8% ± 0.5% |
Visualizations
Quality by Design (QbD) Method Development Workflow
Caption: Step-by-step QbD workflow for developing robust HPLC analytical methods.
Analyte Degradation & Isomerization Pathway
Caption: Primary degradation pathways of the target analyte requiring strict analytical control.
References
-
Soukup, M., Broger, E., & Widmer, E. (1989). "Neue Zugänge zu einigen aromatischen Retinoiden". Helvetica Chimica Acta. Semantic Scholar.[Link]
-
International Council for Harmonisation (ICH). (2023). "Validation of Analytical Procedures Q2(R2)". European Medicines Agency (EMA).[Link]
-
United States Pharmacopeia. "USP <1225> Validation of Compendial Procedures". BA Sciences.[Link]
Sources
Prepared for: Researchers, scientists, and drug development professionals.
Introduction
Acitretin, a second-generation retinoid, is a cornerstone in the systemic treatment of severe psoriasis and other keratinization disorders.[1][2] Its mechanism of action involves the normalization of cell differentiation and proliferation in the epidermis.[] The chemical structure of acitretin, (2E,4E,6E,8E)-9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid, features a polyene chain connecting an aromatic ring to a carboxylic acid group.[2][4] The all-trans configuration of this chain is crucial for its biological activity.[5]
The synthesis of acitretin and its analogues is a significant area of research, aimed at developing compounds with improved therapeutic profiles, such as enhanced efficacy, reduced side effects, or different pharmacokinetic properties.[6] A common challenge in acitretin synthesis is controlling the stereochemistry of the double bonds, as the formation of cis-isomers is a frequent side reaction, necessitating complex purification procedures.[5][7][8] This application note provides a detailed, step-by-step protocol for the synthesis of a novel analogue, "Acitretin Related Compound 5," where a key double bond in the polyene chain is replaced by an amide linkage. This modification is explored to enhance conformational stability and potentially alter the compound's interaction with retinoic acid receptors.
Target Molecule: Acitretin Related Compound 5
For the purpose of this protocol, "Acitretin Related Compound 5" is defined as (2E,4E)-5-(4-((4-methoxy-2,3,6-trimethylphenyl)formamido)phenyl)-3-methylpenta-2,4-dienoic acid . This structure introduces an amide bond, replacing a portion of the original polyene chain of acitretin.
Retrosynthetic Analysis and Synthesis Strategy
The synthesis of Acitretin Related Compound 5 is designed as a multi-step process. The key steps include the formation of the aromatic amide bond followed by a Wittig reaction to construct the dienoic acid side chain.
Caption: Retrosynthetic analysis of Acitretin Related Compound 5.
Experimental Protocols
Safety Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. Retinoids are potent teratogens and should be handled with extreme care.[1]
Part 1: Synthesis of 4-methoxy-N-(4-formylphenyl)-2,3,6-trimethylbenzamide (Aldehyde Intermediate)
This step involves the formation of the amide bond between 4-methoxy-2,3,6-trimethylbenzoic acid and 4-aminobenzaldehyde.
Materials and Reagents:
| Reagent | Molecular Weight | Quantity | Moles |
| 4-methoxy-2,3,6-trimethylbenzoic acid | 194.23 g/mol | 5.0 g | 25.7 mmol |
| 4-aminobenzaldehyde | 121.14 g/mol | 3.12 g | 25.7 mmol |
| HATU | 380.23 g/mol | 10.7 g | 28.2 mmol |
| DIPEA | 129.24 g/mol | 8.9 mL (51.4 mmol) | 51.4 mmol |
| Dichloromethane (DCM) | - | 200 mL | - |
| 1 M HCl (aq) | - | 50 mL | - |
| Saturated NaHCO₃ (aq) | - | 50 mL | - |
| Brine | - | 50 mL | - |
| Anhydrous MgSO₄ | - | - | - |
Procedure:
-
To a stirred solution of 4-methoxy-2,3,6-trimethylbenzoic acid (5.0 g, 25.7 mmol) and 4-aminobenzaldehyde (3.12 g, 25.7 mmol) in anhydrous DCM (150 mL) at 0 °C under a nitrogen atmosphere, add DIPEA (8.9 mL, 51.4 mmol).
-
Add HATU (10.7 g, 28.2 mmol) portion-wise to the reaction mixture, maintaining the temperature at 0 °C.
-
Allow the reaction to warm to room temperature and stir for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
-
Upon completion, dilute the reaction mixture with DCM (50 mL) and wash sequentially with 1 M HCl (50 mL), saturated NaHCO₃ solution (50 mL), and brine (50 mL).
-
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel (eluent: 30% ethyl acetate in hexanes) to afford the desired aldehyde intermediate as a white solid.
Part 2: Synthesis of (2E,4E)-5-(4-((4-methoxy-2,3,6-trimethylphenyl)formamido)phenyl)-3-methylpenta-2,4-dienoic acid (Acitretin Related Compound 5)
This final step involves a Wittig reaction to introduce the dienoic acid side chain. This type of reaction is a cornerstone in the synthesis of acitretin and its analogues.[7][9][10]
Materials and Reagents:
| Reagent | Molecular Weight | Quantity | Moles |
| Aldehyde Intermediate from Part 1 | 297.37 g/mol | 4.0 g | 13.4 mmol |
| (3-(Ethoxycarbonyl)-2-methylprop-2-en-1-yl)triphenylphosphonium bromide | 512.38 g/mol | 7.5 g | 14.7 mmol |
| Sodium Hydride (60% dispersion in mineral oil) | 24.00 g/mol | 0.64 g | 16.1 mmol |
| Anhydrous Tetrahydrofuran (THF) | - | 150 mL | - |
| Lithium Hydroxide (LiOH) | 23.95 g/mol | 0.64 g | 26.8 mmol |
| Water | - | 50 mL | - |
| 1 M HCl (aq) | - | As needed | - |
| Ethyl Acetate | - | 200 mL | - |
Procedure:
-
Suspend sodium hydride (0.64 g, 16.1 mmol) in anhydrous THF (50 mL) at 0 °C under a nitrogen atmosphere.
-
Add a solution of (3-(ethoxycarbonyl)-2-methylprop-2-en-1-yl)triphenylphosphonium bromide (7.5 g, 14.7 mmol) in anhydrous THF (50 mL) dropwise to the NaH suspension. Stir the resulting ylide solution at room temperature for 1 hour.
-
Cool the ylide solution back to 0 °C and add a solution of the aldehyde intermediate (4.0 g, 13.4 mmol) in anhydrous THF (50 mL) dropwise.
-
Allow the reaction to warm to room temperature and stir for 16 hours.
-
Quench the reaction by the slow addition of water (20 mL).
-
Add LiOH (0.64 g, 26.8 mmol) and stir the mixture at room temperature for 24 hours to hydrolyze the ester.
-
Remove the THF under reduced pressure. Dilute the aqueous residue with water (30 mL) and wash with diethyl ether (2 x 50 mL) to remove triphenylphosphine oxide.
-
Acidify the aqueous layer to pH 3-4 with 1 M HCl at 0 °C.
-
Extract the product with ethyl acetate (3 x 70 mL).
-
Combine the organic extracts, wash with brine (50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
-
Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) to yield Acitretin Related Compound 5 as a yellow solid.
Characterization
The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques:
-
¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy: To confirm the chemical structure.
-
High-Resolution Mass Spectrometry (HRMS): To confirm the molecular weight and elemental composition.
-
High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.[5]
Workflow Diagram
Caption: Overall workflow for the synthesis of Acitretin Related Compound 5.
Conclusion
This application note provides a detailed, robust protocol for the synthesis of Acitretin Related Compound 5, a novel analogue of acitretin. The described methodology employs standard organic chemistry transformations and purification techniques, making it accessible to researchers in drug discovery and medicinal chemistry. The synthesis of such analogues is a vital step in the exploration of new chemical space for the development of next-generation retinoids with potentially improved therapeutic properties.
References
- Process for the preparation of acitretin. (2003).
- Process for preparation of acitretin. (2016).
-
Acitretin-Impurities. Pharmaffiliates. [Link]
-
Acitretin Impurities. Omchemlabs. [Link]
- Process for the preparation of acitretin. (2007).
-
Synthetic studies towards the development of a novel class of acitretin-type retinoids. (2026). ARKIVOC. [Link]
-
(2E,4E,6E,8E)-9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid. (2017). PubChem. [Link]
-
Acitretin. (2026). PubChem. [Link]
-
Process for the preparation of pure acitretin. (2009). European Patent Office. [Link]
-
A Unique Preparation and Delivery Method for Acitretin for Neonatal Harlequin Ichthyosis. (2021). Cureus. [Link]
-
Stereospecific synthesis process for tretinoin compounds. (2014). Justia Patents. [Link]
- Stereospecific synthesis process for tretinoin compounds. (2012).
- Stereospecific synthesis process for tretinoin compounds. (2014).
Sources
- 1. omchemlabs.in [omchemlabs.in]
- 2. Acitretin | C21H26O3 | CID 5284513 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. SID 49836682 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. WO2003007871A2 - Process for the preparation of acitretin - Google Patents [patents.google.com]
- 6. researchgate.net [researchgate.net]
- 7. WO2016042573A1 - Process for preparation of acitretin - Google Patents [patents.google.com]
- 8. WO2007017720A1 - Process for the preparation of acitretin - Google Patents [patents.google.com]
- 9. patents.justia.com [patents.justia.com]
- 10. US8835680B1 - Stereospecific synthesis process for tretinoin compounds - Google Patents [patents.google.com]
Application Note: LC-MS/MS Quantification of Acitretin and its Impurities in Biological Matrices
Introduction & Clinical Relevance
Acitretin is a second-generation systemic retinoid widely prescribed for the treatment of severe, resistant psoriasis and other disorders of keratinization[1]. While it was developed to overcome the prolonged terminal half-life of its predecessor, etretinate, the clinical pharmacology of acitretin is complicated by its dynamic structural instability and metabolic pathways[1].
In biological matrices (such as human plasma or serum), acitretin quantification must account for two critical impurities/metabolites:
-
Isoacitretin (13-cis-acitretin): The primary metabolite formed via reversible isomerization. Because this conversion is also triggered by UV and white light (photoisomerization), distinguishing in vivo metabolism from ex vivo sample degradation is a major analytical hurdle[1][2].
-
Etretinate: A highly lipophilic and profoundly teratogenic ester. Etretinate can be synthesized in vivo via reverse metabolism when acitretin is co-administered with ethanol[2].
To ensure patient safety and pharmacokinetic accuracy, bioanalytical laboratories require highly sensitive, specific, and self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodologies that comply with the stringent standards set by the FDA’s 2018 Bioanalytical Method Validation (BMV) Guidance[3][4].
Metabolic and degradation pathways of acitretin forming isoacitretin and etretinate.
Analytical Challenges & Mechanistic Solutions
As a Senior Application Scientist, I emphasize that a robust protocol is not merely a sequence of steps, but a system designed to preemptively neutralize physicochemical liabilities.
-
Photo-Instability (The Causality of Yellow Light): Retinoids contain conjugated polyene chains that rapidly isomerize under standard laboratory lighting. If plasma samples are processed under white light, acitretin will artificially convert to isoacitretin, skewing quantification[1]. Solution: All sample handling, extraction, and LC-MS/MS autosampler storage must be conducted under gold/yellow fluorescent lighting and utilizing amber glassware[2].
-
Matrix Effects & Ion Suppression: Biological matrices like plasma are rich in endogenous phospholipids that co-elute with target analytes, suppressing the MS signal. Solution: While protein precipitation (PPT) is simple, it leaves phospholipids intact. A Liquid-Liquid Extraction (LLE) using Methyl-Tert-Butyl Ether (MTBE) is mechanistically superior. MTBE selectively partitions the highly lipophilic retinoids into the organic phase while leaving polar matrix interferents in the aqueous layer[5][6].
-
Isotopic Internal Standards: To create a self-validating system that automatically corrects for extraction recovery variances and residual matrix effects, a stable-isotope-labeled internal standard (e.g., Acitretin-d3) must be spiked into the matrix prior to extraction[1][7].
Experimental Protocol: LC-MS/MS Workflow
The following step-by-step methodology is optimized for the simultaneous extraction and quantification of acitretin, isoacitretin, and etretinate from human plasma[5][6][7].
Sample Preparation (Liquid-Liquid Extraction)
Step-by-step liquid-liquid extraction workflow for acitretin and impurities from plasma.
Step-by-Step Procedure:
-
Aliquot: Transfer 200 µL of thawed human plasma into a 2.0 mL amber microcentrifuge tube. (Note: Strictly enforce yellow light conditions).
-
Internal Standard: Add 20 µL of Acitretin-d3 working solution (100 ng/mL) and vortex briefly.
-
Protein Crash: Add 200 µL of LC-MS grade Acetonitrile to disrupt protein-drug binding. Vortex for 1 minute[5][6].
-
Extraction: Add 1.2 mL of Methyl-Tert-Butyl Ether (MTBE). Vortex vigorously for 5 minutes to ensure complete partitioning of the lipophilic retinoids into the organic phase[5][6].
-
Phase Separation: Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C to yield a distinct biphasic separation[5][6].
-
Evaporation: Carefully transfer the upper organic layer (MTBE) to a clean amber glass tube. Evaporate to complete dryness under a gentle stream of Nitrogen gas at room temperature[5][6]. (Avoid heat, as retinoids are thermally labile).
-
Reconstitution: Reconstitute the dried extract in 200 µL of a Water:Methanol (1:3, v/v) mixture containing 0.1% formic acid. Vortex for 2 minutes, transfer to an amber MS vial, and cap tightly[5][6].
Liquid Chromatography Conditions
-
Analytical Column: High-efficiency C18 column (e.g., 100 x 2.1 mm, 2.6 µm solid-core particle) to resolve the closely related cis/trans isomers[5].
-
Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.
-
Mobile Phase B: 0.1% Formic Acid in LC-MS grade Methanol[5].
-
Gradient: A shallow gradient starting at 60% B, ramping to 95% B over 5 minutes, holding for 2 minutes to wash out highly retained lipids, and re-equilibrating.
-
Flow Rate: 0.4 mL/min.
-
Autosampler Temp: 4°C (Crucial to prevent on-board degradation).
Mass Spectrometry Parameters
Due to their differing chemical structures, the analytes require polarity switching. Acitretin and isoacitretin possess a free carboxylic acid group, making them highly responsive in Negative Electrospray Ionization (ESI-)[7]. Conversely, etretinate is an ethyl ester and ionizes optimally in Positive Electrospray Ionization (ESI+)[5].
Table 1: Optimized Multiple Reaction Monitoring (MRM) Transitions
| Analyte | Precursor Ion (m/z) | Product Ion (m/z) | Polarity | Dwell Time (ms) |
| Acitretin | 325.4 | 266.3 | Negative (-) | 50 |
| Isoacitretin | 325.2 | 266.1 | Negative (-) | 50 |
| Etretinate | 355.2 | 309.2 | Positive (+) | 50 |
| Acitretin-d3 (IS) | 328.3 | 266.3 | Negative (-) | 50 |
Note: Collision energies and declustering potentials must be optimized per specific triple quadrupole platform (e.g., -22V for acitretin fragmentation).
Bioanalytical Method Validation Standards
To ensure the protocol acts as a self-validating system, it must be evaluated against the FDA’s 2018 Bioanalytical Method Validation Guidance[3][4][8]. The inclusion of passing and failing Quality Control (QC) samples across the dynamic range is mandatory for batch acceptance[3].
Table 2: FDA 2018 Validation Acceptance Criteria vs. Expected Assay Performance
| Validation Parameter | FDA 2018 Guidance Requirement[8] | Expected Protocol Performance |
| Linearity Range | Must cover expected PK concentrations | 1.0 ng/mL to 1000 ng/mL (R² > 0.99)[5][6] |
| Accuracy (Non-LLOQ) | ±15% of nominal concentration | ±7.0% to ±10.6%[7] |
| Accuracy (LLOQ) | ±20% of nominal concentration | ±12.5% |
| Precision (CV%) | ≤15% (≤20% at LLOQ) | < 8.1% (Acitretin), < 13.8% (Isoacitretin)[7] |
| Matrix Effect | IS-normalized Matrix Factor close to 1.0 | 0.95 – 1.05 (Null matrix effect via LLE)[7] |
| Carryover | ≤20% of LLOQ in blank after ULOQ | < 5% (Managed via extended column wash) |
Conclusion
The accurate quantification of acitretin and its impurities in biological matrices is fundamentally an exercise in controlling environmental and chemical variables. By strictly enforcing yellow light conditions, utilizing a targeted MTBE liquid-liquid extraction to bypass phospholipid matrix effects, and employing polarity-switching LC-MS/MS, laboratories can achieve the high sensitivity and rigorous reproducibility demanded by FDA regulatory standards.
References
-
2018 Bioanalytical Method Validation Guidance: Key Changes and Considerations. IQVIA. Available at: [Link]
-
Essential FDA Guidelines for Bioanalytical Method Validation. Resolvemass. Available at: [Link]
-
Bioanalytical Method Validation; Guidance for Industry; Availability. Federal Register. Available at: [Link]
-
Stability-indicating validation of acitretin and isoacitretin in human plasma by LC-ESI-MS/MS bioanalytical method and its application to pharmacokinetic analysis. ResearchGate. Available at:[Link]
Sources
- 1. benchchem.com [benchchem.com]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. labs.iqvia.com [labs.iqvia.com]
- 4. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]
- 5. documents.thermofisher.com [documents.thermofisher.com]
- 6. documents.thermofisher.com [documents.thermofisher.com]
- 7. researchgate.net [researchgate.net]
- 8. resolvemass.ca [resolvemass.ca]
Application Note: Advanced Chromatographic Strategies for the Separation and Analysis of Retinoid Degradation Products
Audience: Researchers, scientists, and drug development professionals.
Introduction: The Stability Challenge of Retinoids
Retinoids, a class of compounds derived from vitamin A, are cornerstone active pharmaceutical ingredients (APIs) and cosmeceuticals, renowned for their efficacy in treating acne, psoriasis, and photoaging.[1][2] However, their therapeutic potency is intrinsically linked to their chemical fragility. The conjugated polyene chain structure that defines their biological activity also renders them highly susceptible to degradation by light, oxygen, heat, and non-optimal pH conditions.[3][4] This instability can lead to a loss of efficacy and the formation of potentially irritating or toxic degradation products.
Consequently, the development of robust, stability-indicating analytical methods is not merely a quality control exercise but a regulatory and safety imperative.[5] Regulatory bodies like the ICH mandate that analytical methods must be able to separate the intact API from its degradation products, ensuring that the reported potency of a formulation is accurate and that safety thresholds for impurities are not exceeded.[6][7] High-Performance Liquid Chromatography (HPLC), Ultra-High-Performance Liquid Chromatography (UPLC), and Liquid Chromatography-Mass Spectrometry (LC-MS) are the definitive techniques for this purpose, providing the necessary resolution and sensitivity to navigate the complexities of retinoid stability analysis.[1]
Understanding Retinoid Degradation Pathways
Effective chromatographic separation is predicated on a fundamental understanding of the degradants that need to be resolved. For retinoids, degradation primarily proceeds through two major pathways: isomerization and oxidation .
-
Isomerization: The energy input from light (photolysis) or heat (thermal stress) can induce the conversion of the all-trans isomer, which is often the most biologically active form (e.g., All-trans-retinoic acid, or Tretinoin), into various cis isomers, such as 13-cis-retinoic acid (Isotretinoin) and 9-cis-retinoic acid.[8][9][10] While some isomers have therapeutic uses, their unintended formation represents a degradation of the primary API.
-
Oxidation: The polyunsaturated backbone of retinoids is a prime target for oxidation, leading to the formation of epoxides, aldehydes, and ketones, and ultimately, cleavage of the chain to form smaller, inactive molecules. This process is accelerated by atmospheric oxygen, peroxides, and metal ions.[11][12]
These degradation pathways can be triggered by a variety of stress factors. Forced degradation studies, where the drug product is intentionally exposed to harsh conditions (e.g., strong acids/bases, high heat, intense light, oxidizing agents), are essential for identifying potential degradants and validating the specificity of the analytical method.[5][13][14]
Caption: Common degradation pathways of All-trans-Retinoic Acid (ATRA).
Core Principles of Chromatographic Separation for Retinoids
The goal of a stability-indicating method is to achieve baseline resolution between the parent retinoid and all potential degradation products. The selection of chromatographic parameters is therefore a causal chain of decisions aimed at exploiting the subtle physicochemical differences between these closely related compounds.
Choosing the Right Technique
-
HPLC with UV Detection (HPLC-UV): This is the most established and widely used technique for routine quality control and stability testing of retinoid formulations.[6][15] The extensive system of conjugated double bonds in retinoids results in strong UV absorbance, typically in the 325-355 nm range, allowing for sensitive detection.[1][8]
-
Ultra-High-Performance Liquid Chromatography (UPLC): UPLC systems utilize columns packed with sub-2 µm particles, operating at higher pressures than traditional HPLC. This results in significantly faster analysis times, improved resolution, and greater peak capacity, which is invaluable for separating complex mixtures of isomers and degradants.[16]
-
Liquid Chromatography-Mass Spectrometry (LC-MS/MS): When dealing with complex biological matrices or requiring definitive identification of unknown degradants, LC-MS/MS is the gold standard.[8][17] Its superior sensitivity allows for the quantification of trace-level impurities, and its specificity provides structural information, making it indispensable in drug metabolism studies and for characterizing stress samples.[18][19][20]
The Stationary Phase: Why C18 is King
The vast majority of retinoid separation methods employ a reversed-phase (RP) C18 (octadecylsilane) column.[6][7]
-
Causality: Retinoids are predominantly non-polar, lipophilic molecules. The long C18 alkyl chains bonded to the silica support create a highly hydrophobic stationary phase. According to the principles of reversed-phase chromatography, more non-polar analytes will have a stronger interaction with the stationary phase, leading to longer retention times. The subtle differences in polarity between retinoid isomers and their more polar oxidized degradants can thus be exploited to achieve separation.
The Mobile Phase: The Engine of Separation
-
Organic Modifiers: A mixture of an organic solvent (typically methanol or acetonitrile) and an aqueous phase is used. Increasing the proportion of the organic modifier decreases the polarity of the mobile phase, which weakens the interaction between the non-polar retinoids and the C18 stationary phase, causing them to elute faster.
-
pH and Buffers: For acidic retinoids like tretinoin, the pH of the mobile phase is critical. At a pH above its pKa, the carboxylic acid group will be deprotonated (ionized), making the molecule more polar and causing it to elute very quickly with poor retention. By using a buffer to maintain the mobile phase pH below the pKa (e.g., pH 3-5), the retinoid remains in its non-ionized, less polar form, ensuring proper retention and sharp peak shape.[21][22]
-
Gradient vs. Isocratic Elution:
-
Isocratic elution (constant mobile phase composition) is simple and robust, ideal for separating a small number of components with similar polarities.[21]
-
Gradient elution (composition changes over time) is superior for complex samples containing compounds with a wide range of polarities, such as a parent API and its more polar degradation products. A gradient program typically starts with a higher aqueous content to retain and separate polar degradants, then increases the organic content to elute the less polar parent compound.[7][16]
-
Experimental Workflows and Protocols
A systematic approach is crucial for reliable stability analysis. All handling of retinoid standards and samples should be performed under yellow or red light and in amber glassware to prevent photodegradation.[8][23] The addition of an antioxidant like butylated hydroxytoluene (BHT) to extraction solvents is also a common practice to prevent oxidative degradation during sample preparation.[10][24]
Caption: General workflow for chromatographic analysis of retinoid stability.
Protocol 1: Stability-Indicating RP-HPLC-UV Method for Tretinoin in a Topical Cream
This protocol describes a validated, stability-indicating reversed-phase HPLC method for the quantification of tretinoin (all-trans-retinoic acid) and the separation of its primary photodegradation product, isotretinoin (13-cis-retinoic acid), in a cream formulation.
1. Principle: The cream sample is dispersed and extracted with methanol. The resulting solution is filtered and injected into an RP-HPLC system. Separation is achieved on a C18 column with a buffered mobile phase, and quantification is performed using UV detection at the absorbance maximum of tretinoin.
2. Materials and Reagents:
-
Tretinoin and Isotretinoin reference standards
-
HPLC-grade Methanol
-
HPLC-grade Acetonitrile
-
Potassium Dihydrogen Phosphate (KH₂PO₄), analytical grade
-
Phosphoric Acid, analytical grade
-
Purified water (18.2 MΩ·cm)
-
0.45 µm PTFE syringe filters
-
Amber glass vials
3. Instrumentation and Chromatographic Conditions:
-
HPLC System: Quaternary pump, autosampler, column thermostat, and DAD or UV detector.
-
Column: C18, 250 mm x 4.6 mm, 5 µm particle size (e.g., BDS Hypersil C18).
-
Mobile Phase: 0.05M KH₂PO₄ (pH adjusted to 4.0 with phosphoric acid) : Methanol (20:80 v/v).[13]
-
Flow Rate: 1.0 mL/min.[13]
-
Column Temperature: 30 °C.
-
Detection Wavelength: 353 nm.[25]
-
Injection Volume: 20 µL.
4. Step-by-Step Sample Preparation:
-
Accurately weigh approximately 1.0 g of the cream into a 30 mL centrifuge tube wrapped in aluminum foil.[25]
-
Add 10.0 mL of methanol to the tube.
-
Vortex vigorously for 5 minutes to disperse the cream and dissolve the tretinoin.[25]
-
Place the tube in an ultrasonic bath for 15 minutes to ensure complete extraction.[26]
-
Centrifuge the tube at 4000 rpm for 10 minutes to pellet the excipients.
-
Filter an aliquot of the supernatant through a 0.45 µm PTFE syringe filter directly into an amber autosampler vial, discarding the first few mL.[25]
-
Prepare a standard solution of Tretinoin (e.g., 25 µg/mL) in methanol.
5. Forced Degradation Procedure:
-
Acid/Base Hydrolysis: To 1 mL of a standard solution, add 1 mL of 1 M HCl or 1 M NaOH. Heat at 60 °C for 1 hour, then neutralize and dilute.[6][14]
-
Oxidative Degradation: To 1 mL of standard solution, add 1 mL of 3% H₂O₂. Store at room temperature for 24 hours.
-
Photolytic Degradation: Expose a standard solution in a clear vial to direct sunlight or a photostability chamber for 24 hours.[8]
-
Thermal Degradation: Heat a solid sample or solution at 80 °C for 48 hours.
-
Rationale: These stress tests generate the degradation products needed to prove the method's specificity—its ability to separate the analyte from degradants.[5] The chromatograms from stressed samples should show resolved peaks for any degradants, with no interference at the retention time of the parent drug.
6. Method Validation (Self-Validating System):
-
System Suitability: Inject the standard solution six times. The relative standard deviation (RSD) for peak area and retention time should be <2.0%. Tailing factor for the tretinoin peak should be ≤1.5, and theoretical plates >2000. This ensures the system is performing correctly.
-
Specificity: Inject a blank (methanol), a placebo (cream base without API), the standard, and the stressed samples. The chromatograms must show that no peaks from the placebo or solvent interfere with the tretinoin peak, and that degradation product peaks are baseline resolved from the tretinoin peak.
-
Linearity: Prepare a series of standard solutions over a concentration range (e.g., 5-50 µg/mL). The calibration curve (peak area vs. concentration) should have a correlation coefficient (r²) ≥ 0.999.[13]
Protocol 2: High-Sensitivity UPLC-MS/MS Method for Retinaldehyde Analysis
This protocol is designed for the sensitive quantification of all-trans-retinaldehyde in small biological samples, where concentrations are low and the matrix is complex. It incorporates a derivatization step to improve stability and ionization efficiency.
1. Principle: Retinaldehyde in the sample is derivatized in situ to its O-ethyloxime form. This derivative is more stable than the reactive aldehyde and shows excellent ionization by Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI). The derivative is then extracted, separated by UPLC, and quantified using a tandem mass spectrometer in Selected Reaction Monitoring (SRM) mode.[18][20]
2. Materials and Reagents:
-
All-trans-retinaldehyde reference standard
-
O-ethylhydroxylamine hydrochloride
-
Acetonitrile, LC-MS grade
-
Methanol, LC-MS grade
-
Formic Acid, LC-MS grade
-
Hexane, HPLC grade
-
Internal Standard (IS): A deuterated analog or a closely related compound not present in the sample.
3. Instrumentation and Conditions:
-
UPLC-MS/MS System: A UPLC system coupled to a triple quadrupole mass spectrometer with an APCI or ESI source.
-
Column: C18, 50 mm x 2.1 mm, 1.7 µm particle size.
-
Mobile Phase A: Water + 0.1% Formic Acid.
-
Mobile Phase B: Methanol + 0.1% Formic Acid.
-
Gradient Program: A typical gradient would start at ~50% B, ramp up to 98-100% B over a few minutes to elute the analyte, hold, and then re-equilibrate.
-
Flow Rate: 0.4 mL/min.
-
Ionization Source: Positive Ion APCI or ESI.[18]
-
MS/MS Detection: Selected Reaction Monitoring (SRM). The precursor ion (the [M+H]⁺ of the O-ethyloxime derivative) is selected in the first quadrupole, fragmented in the collision cell, and a specific product ion is monitored in the third quadrupole.
4. Step-by-Step Sample Preparation:
-
Homogenize a small tissue sample (15-35 mg) in a suitable buffer under yellow light.[18]
-
To the homogenate, add the internal standard and an aqueous solution of O-ethylhydroxylamine hydrochloride.
-
Incubate the mixture (e.g., 1 hour at room temperature) to allow for complete derivatization.
-
Perform a liquid-liquid extraction by adding acetonitrile followed by hexane (or another non-polar solvent like methyl-tert-butyl ether).[19]
-
Vortex thoroughly and centrifuge to separate the layers.
-
Transfer the upper organic layer containing the derivatized retinaldehyde to a new tube.
-
Evaporate the solvent to dryness under a gentle stream of nitrogen.
-
Reconstitute the residue in a small volume of the initial mobile phase (e.g., 50 µL) and transfer to an autosampler vial for analysis.[18][19]
5. SRM Transition Optimization:
-
The specific mass-to-charge (m/z) transitions for the analyte and internal standard must be determined by infusing a standard solution directly into the mass spectrometer. For all-trans-retinal-O-ethyloxime, this would involve selecting the precursor ion (e.g., m/z 328.3) and identifying a stable, high-intensity product ion after fragmentation.
-
Rationale: SRM provides exceptional specificity and sensitivity. The instrument only records a signal when a specific precursor ion fragments to produce a specific product ion, effectively filtering out background noise from the complex matrix.[18]
Data Presentation and Interpretation
Quantitative data from chromatographic analyses should be organized for clarity and easy comparison.
Table 1: Comparison of Chromatographic Conditions for Retinoid Analysis
| Parameter | Method 1 (HPLC-UV for Tretinoin) | Method 2 (UPLC-MS/MS for Retinal) |
|---|---|---|
| Analyte | Tretinoin / Isotretinoin | all-trans-Retinaldehyde |
| Technique | RP-HPLC-UV | RP-UPLC-MS/MS |
| Column | C18, 250x4.6 mm, 5 µm | C18, 50x2.1 mm, 1.7 µm |
| Mobile Phase | Buffered Methanol/Water (Isocratic)[13] | Acetonitrile/Water with Formic Acid (Gradient) |
| Detection | UV at 353 nm[25] | Positive Ion SRM/MRM[18] |
| Typical RT (Parent) | ~9-12 min[25][27] | ~2-4 min |
| Key Advantage | Robust, routine QC | High sensitivity, specificity for complex matrices |
Table 2: Representative System Suitability Test (SST) Parameters (ICH Guideline)
| Parameter | Acceptance Criteria | Rationale |
|---|---|---|
| Repeatability (n=6) | RSD ≤ 2.0% for peak area and retention time | Ensures the system provides consistent and reproducible results. |
| Tailing Factor (T) | T ≤ 1.5 | Measures peak symmetry; high tailing can affect integration accuracy. |
| Theoretical Plates (N) | N > 2000 | Indicates column efficiency and separation power. |
| Resolution (Rs) | Rs > 2.0 (between parent and key degradant) | Confirms that the peaks of interest are adequately separated for accurate quantification. |
References
-
MDPI. (2022, October 10). Simultaneous HPLC Determination of Clindamycin Phosphate, Tretinoin, and Preservatives in Gel Dosage Form Using a Novel Stability-Indicating Method. Available from: [Link]
-
PMC. (2023, July 17). Environmentally friendly stability-indicating HPLC method for the determination of isotretinoin in commercial products and solubility samples. Available from: [Link]
-
OUCI. (2024). A stability indicating RP-HPLC-UV assay method for the simultaneous determination of hydroquinone, tretinoin, hydrocortisone, butylated hydroxytoluene and parabens in pharmaceutical creams. Available from: [Link]
-
PMC. (n.d.). Analysis of Vitamin A and Retinoids in Biological Matrices. Available from: [Link]
-
Journal of Phytonanotechnology and Pharmaceutical Sciences. (2025, June 30). Analytical methods for determining retinol in skincare formulations. Available from: [Link]
-
PubMed. (2024, May 15). A stability indicating RP-HPLC-UV assay method for the simultaneous determination of hydroquinone, tretinoin, hydrocortisone, butylated hydroxytoluene and parabens in pharmaceutical creams. Available from: [Link]
-
EJBPS. (n.d.). stability indicating simultaneous validation of azelaic acid, minoxidil and tretinoin with forced degradation behavior study by rp-hplc in pharmaceutical dosage form. Available from: [Link]
-
ResearchGate. (n.d.). Analysis and stability study of retinoids in pharmaceuticals by LC with fluorescence detection | Request PDF. Available from: [Link]
-
ResearchGate. (n.d.). Retinoid stability and degradation kinetics in commercial cosmetic products | Request PDF. Available from: [Link]
-
PubMed. (2021, July 15). Retinoid stability and degradation kinetics in commercial cosmetic products. Available from: [Link]
-
PMC. (n.d.). Quantification of Endogenous Retinoids. Available from: [Link]
-
OUCI. (2020). Retinoid stability and degradation kinetics in commercial cosmetic products. Available from: [Link]
-
PMC. (n.d.). Quantitation of retinaldehyde in small biological samples using ultrahigh-performance liquid chromatography MS/MS. Available from: [Link]
-
European Directorate for the Quality of Medicines & HealthCare. (n.d.). identification of retinoic acid (tretinoin) in cosmetic products by tlc and hplc 0. Available from: [Link]
-
ACS Food Science & Technology. (2025, April 22). Study on Photodegradation Mechanism and Kinetics of Vitamin A and Derivatives under Ultraviolet Irradiation. Available from: [Link]
-
Jurnal Farmasi dan Ilmu Kefarmasian Indonesia. (2018, September 30). Development and Validation Method for Simultaneous Analysis of Retinoic Acid, Hydroquinone and Corticosteroid in Cream Formula by High-Performance Liquid Chromatography. Available from: [Link]
-
Rasayan Journal of Chemistry. (n.d.). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF RP-HPLC FOR TRETINOIN ESTIMATION. Available from: [Link]
-
KTH Diva. (2021, July 7). Stability testing of all-trans-retinol in an experimental cosmetic formulation and in methanol and methanol containing butylhydr. Available from: [Link]
-
PMC. (n.d.). Reverse-Phase High-Performance Liquid Chromatography (HPLC) Analysis of Retinol and Retinyl Esters in Mouse Serum and Tissues. Available from: [Link]
-
Journal of Food and Drug Analysis. (n.d.). Rapid measurement of retinol, retinal, 13-cis-retinoic acid and all-trans. Available from: [Link]
-
Springer Nature Experiments. (n.d.). HPLC / MS N Analysis of Retinoids. Available from: [Link]
-
Slovak Academy of Sciences. (n.d.). SELECTED RETINOIDS: DETERMINATION BY ISOCRATIC NORMAL- PHASE HPLC. Available from: [Link]
-
Formosa Publisher. (2024, June 15). Development and Validation of Analysis Methods for Retinoids, Arbutin, Nicotinamide in HPLC Cosmetics. Available from: [Link]
-
BioProcess International. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. Available from: [Link]
-
Taylor & Francis. (2021, September 29). Full article: Rapid direct analysis of retinyl palmitate (vitamin A) in fortified vegetable oils by HPLC-FLD. Available from: [Link]
-
ResearchGate. (n.d.). Properties of Retinoids: Structure, Handling, and Preparation. Available from: [Link]
-
Diva-Portal.org. (2021, July 7). Stability testing of all-trans-retinol in an experimental cosmetic formulation and in methanol and methanol containing butylhydr. Available from: [Link]
-
ACS Publications. (2021, December 20). Microencapsulated Vitamin A Palmitate Degradation Mechanism Study To Improve the Product Stability. Available from: [Link]
-
Farmacia. (2014, September 9). Validation of HPLC method for the determination of retinol in different dietary supplements 1. Introduction. Available from: [Link]
-
MDPI. (2023, December 25). Conversion of Retinyl Palmitate to Retinol by Wheat Bran Endogenous Lipase Reduces Vitamin A Stability. Available from: [Link]
-
PubMed. (2015, September 1). Quantitation of retinaldehyde in small biological samples using ultrahigh-performance liquid chromatography tandem mass spectrometry. Available from: [Link]
-
Jurnal Gizi dan Pangan. (n.d.). Kinetics of Vitamin A Degradation and Oxidation of Palm Oil Fortified with Retinyl Palmitate and β-Carotene from. Available from: [Link]
-
SciSpace. (2020, March 2). UPLC-MS/MS method for determination of retinol and α-tocopherol in serum using a simple sample pretreatment. Available from: [Link]
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Application Note: High-Purity Isolation of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal from Synthetic Reaction Mixtures
Abstract
This guide provides a comprehensive, technically detailed protocol for the isolation and purification of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal from complex synthetic reaction mixtures. The target compound, a moderately polar α,β-unsaturated aldehyde containing a pyranone core, presents unique purification challenges due to its reactivity and the presence of structurally similar impurities. This document outlines a robust methodology employing liquid-liquid extraction followed by optimized flash column chromatography. We delve into the rationale behind procedural choices, from solvent selection to the use of treated silica gel, to ensure high yield and purity. This protocol is designed for researchers in organic synthesis, medicinal chemistry, and drug development, providing a reliable framework for obtaining high-quality material suitable for subsequent analytical characterization and biological screening.
Introduction: The Synthetic Landscape and Purification Challenge
(E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal is a compound of interest due to the prevalence of both pyranone and α,β-unsaturated aldehyde motifs in biologically active natural products and pharmaceuticals.[1][2] Its synthesis is often achieved via base-catalyzed condensation reactions, such as the Knoevenagel condensation, between an activated pyranone precursor (e.g., a derivative of dehydroacetic acid) and an appropriate aldehyde.[3][4][5][6]
While effective, these synthetic routes invariably produce a crude mixture containing:
-
Target (E)-isomer: The desired product.
-
Starting Materials: Unreacted pyranone and aldehyde precursors.
-
Catalyst: Residual base catalysts (e.g., piperidine, triethylamine).
-
(Z)-isomer: The geometric isomer of the target compound.
-
Side-Products: Products from self-condensation or other unintended reaction pathways.
-
Polymers: Aldehydic compounds, particularly α,β-unsaturated aldehydes, are susceptible to polymerization, especially under basic conditions or upon standing.[7][8]
The primary challenge lies in efficiently removing these impurities while preserving the integrity of the target aldehyde, which is sensitive to oxidation and isomerization.[9][10] Standard purification techniques must be adapted to accommodate this reactivity.
Core Isolation Strategy: A Multi-Step Approach
The successful isolation of the target compound hinges on a logical, multi-step workflow that first removes bulk, highly polar impurities and then resolves the target compound from its closely-related, less-polar contaminants.
Caption: High-level workflow for the isolation and purification of the target propenal.
Detailed Protocols and Methodologies
Protocol 1: Aqueous Work-up and Extraction
Rationale: The initial work-up is designed to neutralize the basic catalyst and remove water-soluble salts and unreacted polar starting materials. A mildly acidic wash is critical for protonating and extracting residual amine catalysts.
Step-by-Step Procedure:
-
Quenching: Cool the reaction mixture in an ice bath. Slowly add 1M hydrochloric acid (HCl) with vigorous stirring until the pH of the aqueous phase is ~5-6. This neutralizes the basic catalyst without creating a strongly acidic environment that could degrade the aldehyde.
-
Extraction: Transfer the mixture to a separatory funnel. Extract the mixture three times with ethyl acetate (EtOAc). Ethyl acetate is chosen for its excellent solvating power for moderately polar compounds and its immiscibility with water.[11][12]
-
Washing: Combine the organic layers and wash sequentially with:
-
Saturated aqueous sodium bicarbonate (NaHCO₃) solution (to remove any remaining acidic impurities).
-
Water.
-
Saturated aqueous sodium chloride (Brine) solution (to facilitate phase separation and remove dissolved water).
-
-
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator. Crucially, do not heat the water bath above 40°C to minimize thermal degradation or polymerization of the aldehyde.[7]
Protocol 2: Flash Column Chromatography
Rationale: Flash column chromatography is the method of choice for separating the target compound from non-polar byproducts and its geometric (Z)-isomer.[13][14][15] The choice of solvent system is determined by preliminary Thin Layer Chromatography (TLC) analysis. For a moderately polar compound like the target propenal, a hexane/ethyl acetate system provides excellent resolving power.
Expert Insight: α,β-Unsaturated aldehydes can interact strongly with the acidic silanol groups on standard silica gel, leading to streaking, poor separation, and even decomposition.[8] To mitigate this, the silica gel can be pre-treated by slurrying it in the starting eluent containing a small amount of a non-nucleophilic base, such as triethylamine (~0.5-1% v/v).[16]
Step-by-Step Procedure:
-
TLC Method Development: Dissolve a small amount of the crude extract in ethyl acetate. Spot on a TLC plate and develop using various ratios of Hexane:EtOAc (e.g., 9:1, 4:1, 3:1). The ideal solvent system should provide a retention factor (Rƒ) for the target compound of approximately 0.25-0.35.
-
Column Preparation:
-
Select a column size appropriate for the amount of crude material (a general rule is a 40:1 to 100:1 ratio of silica gel to crude compound by weight).
-
Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 10% EtOAc in Hexane).
-
Pack the column by pouring the slurry and allowing it to settle, ensuring no air bubbles are trapped.
-
-
Sample Loading:
-
Dissolve the crude extract in a minimal amount of dichloromethane or the eluent.
-
Alternatively, for best resolution (Dry Loading): Dissolve the crude extract in a suitable solvent (e.g., dichloromethane), add a small amount of silica gel (~2-3x the mass of the crude product), and concentrate to a dry, free-flowing powder. Carefully add this powder to the top of the packed column.
-
-
Elution and Fraction Collection:
-
Begin elution with the low-polarity solvent system determined by TLC.
-
Gradually increase the polarity of the eluent (gradient elution) to first elute non-polar impurities, followed by the target compound, and finally more polar impurities.
-
Collect fractions in an array of test tubes and monitor the elution progress by TLC.
-
Table 1: Example Gradient Elution for Flash Chromatography
| Column Volumes (CV) | % Ethyl Acetate in Hexane | Compound Eluting |
| 0-2 | 10% | Non-polar impurities (e.g., hydrocarbons) |
| 3-8 | 15% | Target (E)-Propenal (and potential Z-isomer) |
| 9-12 | 30% | Unreacted Pyranone Precursor |
| 13-15 | 50% | Highly Polar Baseline Impurities |
-
Product Isolation: Combine the fractions that contain the pure target compound, as determined by TLC. Concentrate the pooled fractions via rotary evaporation (T < 40°C) to yield the purified product.
Purity Assessment and Characterization
The identity and purity of the isolated compound must be rigorously confirmed using a suite of analytical techniques.
-
¹H and ¹³C NMR Spectroscopy: Provides unambiguous structural confirmation. Key diagnostic signals include the aldehydic proton (~9.5-10.0 ppm) and vinyl protons, with coupling constants confirming the (E)-stereochemistry.[17]
-
High-Performance Liquid Chromatography (HPLC): The primary method for quantitative purity assessment.[18] A reversed-phase C18 column with a water/acetonitrile or water/methanol gradient is typically effective. Purity is determined by integrating the peak area of the target compound relative to all other peaks.
-
Mass Spectrometry (MS): Confirms the molecular weight of the compound. Techniques like Electrospray Ionization (ESI-MS) are commonly used.[18]
Table 2: Expected Analytical Data for the Target Compound
| Technique | Parameter | Expected Value/Observation |
| ¹H NMR | Aldehyde Proton (CHO) | Singlet, δ ≈ 9.6 ppm |
| Vinyl Proton (C=CH) | Doublet, δ ≈ 7.5 ppm, J ≈ 16 Hz (confirms E-geometry) | |
| Pyranone Ring Protons | Singlets or doublets, δ ≈ 6.0-6.5 ppm | |
| HPLC | Purity | >95% (as determined by peak area percentage) |
| ESI-MS | [M+H]⁺ or [M+Na]⁺ | Calculated m/z for C₁₀H₁₀O₃ (e.g., [M+H]⁺ ≈ 179.06) |
Troubleshooting and Expert Insights
Caption: Common issues and solutions in the purification of reactive aldehydes.
References
-
Bousdjira, H., et al. (2008). Solvent Free Microwave-Assisted Knoevenagel Condensation of Dehydroacetic Acid with Benzaldehyde Derivatives. Asian Journal of Chemistry, 20(4), 2610-2622. [3][4][19]
-
Chygorin, E.N., et al. (2021). Synthesis and properties of chalcones based on dehydroacetic acid. Ukrainian Chemical Journal, 87(6), 3-12. [5][6]
-
Frontiers in Pharmacology. (2021). Pyranone Derivatives With Antitumor Activities, From the Endophytic Fungus Phoma sp. YN02-P-3. Frontiers. [11][12]
-
Joshi, B.P., et al. (2025). Isolation of Pyranone Derivative and Other Secondary Metabolites from Engelhardia spicata Bark and Immunomodulatory Analysis. Journal of Nepal Chemical Society, 31(3). [20]
-
BenchChem. (2025). Stability of alpha,beta-unsaturated aldehydes. BenchChem. [9]
-
MDPI. (2024). New Pyranone Derivatives and Sesquiterpenoid Isolated from the Endophytic Fungus Xylaria sp. Z184. MDPI. [21]
-
BenchChem. (2026). Best practices for handling and storing volatile aldehyde standards. BenchChem. [7]
-
ACS Publications. (1998). Stabilization of Aldehydes as Propylene Glycol Acetals. Journal of Agricultural and Food Chemistry. [10]
-
MIT OpenCourseWare. Purification by Flash Column Chromatography. MIT. [13]
-
Royal Society of Chemistry. (2016). Synthesis of α,β-unsaturated carbonyl compounds via a visible-light-promoted organocatalytic aerobic oxidation. Royal Society of Chemistry. [16]
-
Biotage. Successful flash chromatography. Biotage. [14]
-
Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. [15]
-
MDPI. (2017). α-Functionally Substituted α,β-Unsaturated Aldehydes as Fine Chemicals Reagents: Synthesis and Application. MDPI. [8]
-
NIH National Center for Biotechnology Information. (2015). Recent Advances in the Synthesis of 2H-Pyrans. PMC. [1]
-
NIH National Center for Biotechnology Information. (2015). Pyranone Natural Products as Inspirations for Catalytic Reaction Discovery and Development. PMC. [2]
-
DEA.gov. (2012). The Characterization of α-Pyrrolidinopentiophenone. Microgram Journal, 9(1). [17]
-
Springer. (2015). Fermentative Production of Pyranone Derivate I from Marine Vibrio sp. SKMARSP9: Isolation, Characterization and Bioactivity Evaluation. 3 Biotech. [18]
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Preparation of Standard Solutions for CAS 87424-82-6: Application Notes and Protocols
A definitive protocol for the preparation of standard solutions for the substance with CAS number 87424-82-6 cannot be provided at this time. Comprehensive searches of chemical databases and safety data repositories have not yielded a positive identification of the chemical substance associated with this specific CAS number.
The Chemical Abstracts Service (CAS) registry number is a unique identifier for a specific chemical substance. Without a confirmed chemical identity, critical information required for the development of a safe and accurate standard solution preparation protocol is unavailable. This essential information includes:
-
Chemical and Physical Properties: Molecular weight, physical state, and solubility in various solvents are fundamental parameters for calculating concentrations and selecting appropriate dissolution media.
-
Stability and Storage Conditions: Information on the compound's stability under different conditions (e.g., light, temperature, pH) and recommended storage procedures is vital to ensure the integrity of the standard solution over time.
-
Safety and Handling Precautions: Understanding the potential hazards of a substance is paramount for establishing safe handling procedures and personal protective equipment (PPE) requirements.
The creation of a detailed application note and protocol necessitates this foundational knowledge to ensure the scientific integrity, safety, and reliability of the resulting standard solutions for researchers, scientists, and drug development professionals.
Recommendations for Proceeding:
-
Verify the CAS Number: It is highly recommended to double-check the accuracy of the CAS number (87424-82-6). Typographical errors are common, and a correct CAS number is the first step in obtaining the necessary chemical information.
-
Consult the Source: If the CAS number was obtained from a specific source, such as a publication, patent, or supplier, consulting that source for the chemical name or other identifiers is recommended.
-
Utilize Chemical Structure or Name: If the chemical structure or a systematic chemical name is available, this information can be used to identify the correct CAS number and subsequently gather the required data for protocol development.
Once the chemical substance has been unequivocally identified, a comprehensive and tailored application note and protocol for the preparation of its standard solutions can be developed, adhering to the highest standards of scientific accuracy and safety.
Improving HPLC peak resolution for (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal
Answering the call for in-depth technical guidance, this support center is dedicated to researchers, scientists, and drug development professionals working with (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal. The following troubleshooting guides and FAQs are designed to directly address and resolve specific issues encountered during HPLC analysis, ensuring robust and reproducible results.
Technical Support Center: (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal
The compound, (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal (CAS: 87424-82-6), possesses a unique structure with both polar (pyranone ring, aldehyde) and non-polar (methyl groups, propenal backbone) moieties.[1][2][3] This dual nature can present challenges in achieving optimal chromatographic separation. This guide provides a systematic approach to method development and troubleshooting.
Frequently Asked Questions (FAQs) & Troubleshooting
Section 1: Initial Method Development & Common Issues
Question: I am starting my method development for this compound. What are the recommended initial HPLC conditions?
Answer: For a compound with mixed polarity like this, a reversed-phase (RP-HPLC) approach is the most logical starting point. The goal is to establish initial retention and a usable peak shape, which can then be optimized.
Rationale: Reversed-phase chromatography separates molecules based on their hydrophobicity.[4][5] The non-polar C18 stationary phase will interact with the hydrophobic parts of the analyte, while a polar mobile phase (like water/acetonitrile) will elute it. By adjusting the ratio of the mobile phase, we can control the retention.
Table 1: Recommended Starting HPLC Conditions
| Parameter | Recommended Starting Condition | Rationale & Comments |
| Column | C18, 4.6 x 150 mm, 5 µm | The most common and versatile reversed-phase column, providing a good balance of efficiency and backpressure.[5][6] |
| Mobile Phase A | 0.1% Formic Acid in Water | The acidifier improves peak shape by suppressing the ionization of free silanol groups on the silica packing, reducing peak tailing.[7] |
| Mobile Phase B | 0.1% Formic Acid in Acetonitrile (ACN) | Acetonitrile is a common organic modifier with low viscosity and UV cutoff. |
| Elution Mode | Gradient | Start with a broad gradient to determine the approximate elution time before optimizing. A good starting gradient is 10-90% B over 20 minutes.[8][9] |
| Flow Rate | 1.0 mL/min | Standard for a 4.6 mm ID column. |
| Column Temp. | 30 °C | Elevated temperature can improve efficiency and reduce viscosity, but start near ambient to avoid potential analyte degradation.[10] |
| Injection Vol. | 5-10 µL | Keep the volume low to prevent band broadening. The sample should be dissolved in the initial mobile phase composition if possible.[11][12] |
| Detection | UV-Vis Diode Array (DAD) | The conjugated system in the molecule should provide strong UV absorbance. A DAD allows for monitoring at the absorbance maximum (λmax) and checking for peak purity. |
Question: My peak is eluting very early, close to the solvent front (void volume). How do I increase its retention?
Answer: This indicates that the analyte has a weak interaction with the stationary phase and is being swept through the column too quickly. In reversed-phase HPLC, this means your mobile phase is too "strong" (has too high an elution strength). The key is to increase the retention factor (k).[13][14]
Solutions:
-
Decrease the Organic Solvent Percentage: The most effective way to increase retention in reversed-phase is to make the mobile phase more polar (weaker).[14] If you are running an isocratic method, decrease the percentage of acetonitrile. If using a gradient, make the initial gradient conditions hold at a lower percentage of organic solvent for a longer time.
-
Switch to a Weaker Organic Solvent: While acetonitrile is common, methanol is a slightly weaker organic solvent and can alter selectivity. Replacing ACN with methanol may increase retention.
Question: My peak is very broad, resulting in poor resolution and sensitivity. What are the causes?
Answer: Broad peaks are typically a sign of poor column efficiency (N) or extra-column effects.[15] Efficiency is a measure of the column's ability to minimize the dispersion (broadening) of an analyte band as it travels through.
Potential Causes & Solutions:
-
Extra-Column Volume: Excessive tubing length or large-diameter tubing between the injector, column, and detector can cause peak broadening.[12][16] Ensure all connections are short and use tubing with a small internal diameter (e.g., 0.005 inches).
-
Column Contamination or Degradation: The column may be old or contaminated.[15] Try flushing the column with a strong solvent or replace it if performance does not improve.
-
Sample Overload: Injecting too much sample mass can saturate the stationary phase, leading to broad, often asymmetrical peaks.[11][12] Try diluting your sample or reducing the injection volume.
-
Sub-optimal Flow Rate: The flow rate affects efficiency as described by the van Deemter curve. While 1.0 mL/min is a good starting point, a slightly lower flow rate can sometimes increase efficiency and improve resolution, though it will increase the analysis time.[11]
Section 2: Advanced Troubleshooting for Poor Peak Resolution
Question: I am observing co-elution or a shoulder on my main peak. How do I improve the separation (resolution)?
Answer: Improving resolution (Rs) is the most common challenge in chromatography. The quality of separation is governed by the resolution equation, which involves three key factors: efficiency (N), retention factor (k), and selectivity (α).[13][14][15]
Resolution Equation: Rs = ¼(α-1)(k/(1+k))(√N)
To improve resolution, we must systematically optimize one or more of these factors. Selectivity (α) is the most powerful parameter for improving the separation between two closely eluting peaks.[17]
Systematic Approach to Improving Resolution
The following workflow provides a logical sequence for troubleshooting poor resolution.
Caption: A decision tree for systematically improving HPLC peak resolution.
Detailed Optimization Strategies
1. Optimizing Selectivity (α): The Most Powerful Tool Selectivity describes the ability of the chromatographic system to distinguish between two analytes. Even small changes in selectivity can have a dramatic impact on resolution.[9][17]
-
Change the Organic Modifier: Acetonitrile and methanol have different solvent properties. Switching from one to the other can alter elution order and improve separation for compounds that can engage in hydrogen bonding interactions.
-
Adjust Mobile Phase pH: The analyte has a pyranone ring which could be susceptible to pH changes. Adjusting the pH of the mobile phase can alter the ionization state of the analyte or interacting silanol groups on the column, thereby changing retention and selectivity.[8][18] It is crucial to use a buffer if you need to control the pH precisely, especially if it is near the analyte's pKa.[19]
-
Change the Stationary Phase: If mobile phase adjustments are insufficient, changing the column chemistry is the next logical step.[17]
-
Phenyl-Hexyl Column: The phenyl stationary phase can provide alternative selectivity, especially for compounds with π-electrons, due to π-π interactions.[17]
-
Polar-Embedded or Polar-Endcapped C18: These columns have polar groups embedded within the C18 chains or at the end. This can offer different selectivity for polar analytes and reduce peak tailing.[17]
-
Hydrophilic Interaction Liquid Chromatography (HILIC): For very polar compounds that are not well-retained in reversed-phase, HILIC is an alternative separation mode that uses a polar stationary phase and a high-organic mobile phase.[5][20]
-
2. Optimizing Retention Factor (k) The retention factor should ideally be between 2 and 10 for good resolution and peak shape.[14]
-
Isocratic Elution: Decrease the percentage of the organic solvent (e.g., from 50% ACN to 45% ACN) to increase the retention time of both peaks, which can sometimes improve resolution.
-
Gradient Elution: Make the gradient slope shallower around the time your compound elutes. A slower increase in the organic solvent concentration gives the peaks more time to separate on the column.[8][9]
3. Increasing Column Efficiency (N) Efficiency relates to the sharpness of the peaks. Sharper peaks are narrower and thus easier to resolve.
-
Decrease Particle Size: Moving from a 5 µm particle size column to a 3 µm or sub-2 µm (UHPLC) column will significantly increase efficiency and resolution.[6][14] However, this will also increase system backpressure.[14]
-
Increase Column Length: Doubling the column length (e.g., from 150 mm to 250 mm) will increase the number of theoretical plates and improve resolution, but it will also double the analysis time and backpressure.[11][17]
Question: My peak is tailing significantly. What is the cause and how can I achieve a more symmetrical peak?
Answer: Peak tailing is often caused by unwanted secondary interactions between the analyte and the stationary phase.[13] For silica-based columns, the primary culprits are free silanol groups (Si-OH) on the surface that can interact strongly with polar functional groups on the analyte.
Solutions to Reduce Tailing:
-
Use an Acidic Modifier: Adding a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to the mobile phase protonates the silanol groups, reducing their ability to interact with the analyte.[7]
-
Use a High-Purity, Endcapped Column: Modern columns are manufactured with high-purity silica and are "endcapped" to cover most of the free silanols. Ensure you are using a modern, high-quality column.
-
Lower Sample pH: If the analyte is basic, ensuring it is protonated (by lowering mobile phase pH) can improve peak shape.
-
Check for Column Contamination: Strongly retained compounds from previous injections can accumulate at the head of the column and cause peak tailing.[16] Flush the column or replace the guard column if one is in use.
Experimental Protocols
Protocol 1: Systematic Mobile Phase Optimization
This protocol details a step-by-step method to optimize the mobile phase for better resolution.
-
Objective: To improve the resolution between the analyte and a closely eluting impurity.
-
Initial Conditions: Use the starting conditions from Table 1.
-
Step 1: Gradient Adjustment.
-
Run an initial broad gradient (e.g., 10-90% ACN over 20 min).
-
Identify the approximate %ACN at which your compound elutes.
-
Design a new, shallower gradient around this point. For example, if it elutes at 40% ACN, try a gradient of 30-50% ACN over 20 minutes. This slower change in solvent strength can significantly improve separation.[7][9]
-
-
Step 2: Organic Solvent Screening.
-
Prepare a new mobile phase B using methanol instead of acetonitrile (e.g., 0.1% Formic Acid in Methanol).
-
Run the same optimized gradient from Step 1.
-
Compare the chromatograms. Methanol can offer different selectivity and may resolve the peaks.
-
-
Step 3: pH and Modifier Evaluation.
-
If resolution is still poor, evaluate the effect of pH. Prepare mobile phases with different modifiers.
-
Table 2: Mobile Phase Modifier Comparison
Modifier Concentration Expected Effect Formic Acid 0.1% Good for general use, MS-compatible. Phosphoric Acid 0.05-0.1% Stronger acid, can be more effective at suppressing silanol interactions but is not volatile (not for MS).[7] | Ammonium Acetate | 10 mM, pH adjusted | A buffer that can control pH more effectively than a simple acid modifier. MS-compatible.[19] |
-
Run your best gradient with each modifier and compare the resolution and peak shape.
-
References
- Mobile Phase Optimization: A Critical Factor in HPLC. (n.d.). Phenomenex.
- Factors Affecting Resolution in HPLC. (n.d.). Sigma-Aldrich.
- How to Improve HPLC Peak Resolution. (n.d.). Chrom Tech.
- Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. (2025, January 8). Mastelf.
- Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It. (2025, November 18). ALWSCI.
- Top Factors That Affect HPLC Column Efficiency and Resolution. (2025, August 15).
- Choosing the Right HPLC Column: What You Need to Know. (n.d.). Hanbon.
- Mobile Phase Selection in Method Development: How to Optimize. (2025, October 21). Welch Materials.
- Waters Column Selection Guide for Polar Compounds. (2024). Waters Corporation.
- Factors Affecting Resolution In HPLC. (n.d.). Slideshare.
- Real Solutions to Improve Your HPLC Peak Resolution. (2023, August 9). AnalyteGuru.
- HPLC Column Selection Guide. (2025, April 1). SCION Instruments.
- HPLC Column Selection Guide. (n.d.). Aurora Pro Scientific.
- Optimizing the mobile phase for HPLC separation of Aloin A and Aloin B isomers. (n.d.). Benchchem.
- HPLC Column Selection Guide. (n.d.). Phenomenex.
- How to optimize your mobile phase to improve selectivity and resolution in chromatography. (n.d.).
- Troubleshooting peak resolution in HPLC analysis of 6,6-Kestotetraose. (n.d.). Benchchem.
- HPLC Troubleshooting Guide. (n.d.). Sigma-Aldrich.
- HPLC Troubleshooting Guide. (n.d.). SCION Instruments.
- Troubleshooting Peak Shape Problems in HPLC. (n.d.). Waters Corporation.
- (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-yl)propenal. (n.d.). Sigma-Aldrich.
- (E)-2-METHYL-3-(4-METHYL-2-OXO-2H-PYRAN-6-YL)PROPENAL. (n.d.). Weifang Yangxu Group Co., Ltd.
- (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-yl)propenal, TRC. (n.d.). Fisher Scientific.
Sources
- 1. (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-yl)propenal | 87424-82-6 [sigmaaldrich.com]
- 2. (E)-2-METHYL-3-(4-METHYL-2-OXO-2H-PYRAN-6-YL)PROPENAL, CasNo.87424-82-6 weifang yangxu group co.,ltd China (Mainland) [yangxulaobao.lookchem.com]
- 3. (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-yl)propenal, TRC 25 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.be]
- 4. Choosing the Right HPLC Column: What You Need to Know - Jiangsu Hanbon Science&Technology Co., Ltd. [jshanbon.com]
- 5. HPLC Column Selection Guide [scioninstruments.com]
- 6. auroraprosci.com [auroraprosci.com]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
- 9. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
- 10. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
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Overcoming peak tailing in acitretin impurity chromatography
A Guide to Overcoming Peak Tailing in Chromatography
Welcome to the technical support center for the chromatographic analysis of acitretin and its impurities. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve one of the most common challenges in this analysis: peak tailing. As your Senior Application Scientist, I will provide in-depth, experience-driven advice to help you achieve symmetric peaks, and ensure the accuracy and reliability of your results.
Frequently Asked Questions (FAQs)
Here are some of the most common questions we receive regarding peak tailing in acitretin impurity chromatography:
Q1: Why am I seeing significant peak tailing for acitretin and its impurities?
Peak tailing in the analysis of acitretin, a carboxylic acid (pKa ≈ 4.79), is often due to secondary interactions between the analyte and the stationary phase.[1] The primary cause is typically the interaction of the acidic acitretin molecule with active sites on the silica-based column packing material, most notably residual silanol groups (Si-OH).[2][3][4][5] These interactions introduce a secondary, undesirable retention mechanism alongside the intended reversed-phase separation, leading to asymmetrical peak shapes.[2][3]
Q2: Can the mobile phase pH cause peak tailing for acitretin?
Absolutely. The mobile phase pH is a critical factor.[6] If the pH is close to the pKa of acitretin (around 4.79), the compound will exist in both its ionized and non-ionized forms.[6][7] This dual state can lead to peak broadening or splitting, which can manifest as tailing.[6] Furthermore, at a mid-range pH (typically > 3), silanol groups on the silica surface can become deprotonated (Si-O-), creating strong ionic interactions with any positively charged species, though for an acidic analyte like acitretin, the primary concern is hydrogen bonding with unionized silanols.[5][7]
Q3: I'm using a C18 column. Isn't that suitable for acitretin analysis?
While C18 columns are the standard for reversed-phase chromatography, not all C18 columns are created equal. The extent of peak tailing can be significantly influenced by the type of silica used (Type A vs. Type B), the presence of residual silanol groups, and whether the column has been "end-capped".[2][3] Older, Type A silica columns are known to have a higher population of acidic silanol groups, which can lead to more pronounced tailing.[2]
Q4: Will adding trifluoroacetic acid (TFA) to my mobile phase help?
Yes, adding a small concentration of an acidifier like trifluoroacetic acid (TFA), typically around 0.1%, is a common and effective strategy.[8] TFA serves two main purposes: it lowers the mobile phase pH to suppress the ionization of silanol groups, and it can act as an ion-pairing agent, masking the positive charges on basic impurities and improving their peak shape.[9][10][11] For acitretin, the primary benefit of TFA is maintaining a low pH (around 2), which keeps the silanol groups protonated and minimizes their interaction with the analyte.[10][11]
Q5: Could my HPLC system be the cause of the peak tailing?
It's possible. "Extra-column" effects, such as dead volume in tubing, fittings, or the detector flow cell, can contribute to peak broadening and tailing.[4][7] This is particularly noticeable for early-eluting peaks.[12] It is also important to ensure that your sample solvent is compatible with the mobile phase, as a solvent mismatch can cause peak distortion.[4]
Troubleshooting Guide: A Systematic Approach to Eliminating Peak Tailing
This guide provides a structured approach to identifying and resolving the root cause of peak tailing in your acitretin impurity analysis.
Section 1: Mobile Phase Optimization
The mobile phase is often the first and most effective area to address peak shape issues.
The "Why": The ionization state of both acitretin and the stationary phase's residual silanol groups is controlled by the mobile phase pH.[6][13] By operating at a low pH (ideally 2-3 units below the analyte's pKa), you can ensure that acitretin is in its protonated, less polar form and that the silanol groups are also protonated, minimizing unwanted ionic interactions.[12][14][15]
Experimental Protocol: pH Optimization
-
Determine the pKa of Acitretin: The reported pKa of acitretin is approximately 4.79.[1]
-
Initial Mobile Phase Preparation: Prepare a mobile phase with a pH of approximately 2.5-3.0. A common approach is to use a buffer such as phosphate or an acid additive like formic acid or TFA.[12]
-
Analysis: Inject your acitretin sample and observe the peak shape.
-
Iterative Adjustment: If tailing persists, incrementally decrease the pH (e.g., in 0.2 unit steps) and re-analyze. Be mindful of the pH limitations of your column.[16]
The "Why": Additives like trifluoroacetic acid (TFA) or formic acid are staples in reversed-phase chromatography for improving peak shape.[8][17] They act as silanol-suppressing agents by keeping the mobile phase at a low pH.[10] TFA can also function as an ion-pairing agent, which is beneficial for any basic impurities in your sample.[9][18]
Experimental Protocol: Evaluating Mobile Phase Additives
-
Prepare Mobile Phases:
-
Mobile Phase A: 0.1% Formic Acid in Water
-
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
-
Mobile Phase C: 0.1% Trifluoroacetic Acid (TFA) in Water
-
Mobile Phase D: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile
-
-
Gradient Elution: Perform a gradient elution with your acitretin sample using both the formic acid and TFA-containing mobile phases.
-
Compare Peak Asymmetry: Analyze the chromatograms and compare the peak tailing factor for acitretin and its impurities under both conditions.
| Mobile Phase Additive | Typical Concentration | Expected Outcome for Acitretin Analysis |
| Formic Acid | 0.1% | Good peak shape, MS-compatible |
| Trifluoroacetic Acid (TFA) | 0.05% - 0.1% | Excellent peak shape, potential for ion suppression in MS |
| Acetic Acid | 0.2% - 1% | Can be effective, as demonstrated in some acitretin methods.[19] |
Note on MS Compatibility: While highly effective for UV detection, TFA is a strong ion-pairing agent that can cause significant signal suppression in mass spectrometry (MS).[9][10] If MS detection is required, formic acid is generally the preferred additive.
Section 2: Column Selection and Care
The heart of your separation is the HPLC column. Choosing the right one and maintaining it properly are crucial.
The "Why": Modern HPLC columns offer significant advantages in minimizing peak tailing. "End-capped" columns have their residual silanol groups chemically derivatized, making them less active.[3][14] Columns packed with high-purity, Type B silica have a much lower metal content and fewer acidic silanol sites compared to older Type A silica.[2][5]
Recommendations for Acitretin Analysis:
-
Use a High-Purity, End-Capped C18 or C8 Column: These columns are designed to minimize secondary interactions with acidic compounds like acitretin.
-
Consider a Column with a Different Stationary Phase: If tailing persists on a C18 column, a phenyl-hexyl or a polar-embedded phase column might offer different selectivity and improved peak shape.
The "Why": Over time, strongly retained sample components can accumulate at the head of the column, creating active sites that can cause peak tailing.[4] Physical shock or operating at high pH can also lead to the formation of a void at the column inlet, which will distort peak shapes.[16][20]
Troubleshooting Protocol: Column Health Check
-
Reverse and Flush the Column: Disconnect the column from the detector, connect it in the reverse direction to the injector, and flush with a strong solvent (e.g., 100% acetonitrile, then isopropanol). This can help remove strongly adsorbed contaminants.
-
Use a Guard Column: A guard column is a small, disposable column placed before the analytical column to protect it from contaminants and particulates.
-
Inspect for Voids: If you suspect a void, you may observe a loss of efficiency and peak fronting or tailing.[16] Replacing the column is often the only solution.
Section 3: System and Sample Considerations
Sometimes the problem lies outside the column and mobile phase.
The "Why": Excessive volume in tubing and connections between the injector, column, and detector can lead to band broadening and peak tailing.[4]
Best Practices:
-
Use tubing with a narrow internal diameter (e.g., 0.005 inches).[7]
-
Keep tubing lengths as short as possible.
-
Ensure all fittings are properly seated to avoid dead volume.
The "Why": Injecting a sample dissolved in a solvent that is much stronger than the initial mobile phase can cause peak distortion.[4] Additionally, injecting too much sample can overload the column, leading to broad and tailing peaks.[4]
Recommendations:
-
Match Sample Solvent to Mobile Phase: Ideally, dissolve your sample in the initial mobile phase. If this is not possible due to solubility constraints, use the weakest solvent that will dissolve the sample.
-
Check for Overload: Reduce the injection volume or sample concentration. If the peak shape improves, you were likely overloading the column.
Visual Troubleshooting Workflow
The following diagram illustrates a systematic approach to troubleshooting peak tailing in acitretin impurity chromatography.
Caption: Troubleshooting workflow for peak tailing.
Chemical Interactions Leading to Peak Tailing
The diagram below illustrates the key chemical interaction that leads to peak tailing for acidic analytes like acitretin.
Sources
- 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
- 3. elementlabsolutions.com [elementlabsolutions.com]
- 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
- 5. pharmagrowthhub.com [pharmagrowthhub.com]
- 6. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
- 7. chromtech.com [chromtech.com]
- 8. What is TFA and when should I use it - Primer [mtc-usa.com]
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- 18. Why is trifluoroacetic acid (TFA) used in reverse-phase chromatography for protein purification? | AAT Bioquest [aatbio.com]
- 19. Method for separation and determination of Acitretin and its impurities - Eureka | Patsnap [eureka.patsnap.com]
- 20. waters.com [waters.com]
Technical Support Center: Preventing Light-Induced Degradation of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal
Introduction
(E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal is a complex organic molecule featuring a highly conjugated system that includes an α,β-unsaturated aldehyde and a 2-pyrone ring. This extended π-system makes the compound an efficient absorber of ultraviolet (UV) and visible light, but also renders it highly susceptible to light-induced degradation (photodegradation).[1][2][3] Exposure to ambient laboratory light or sunlight can lead to a variety of photochemical reactions, including isomerization, cycloadditions, and photo-oxidation, resulting in loss of potency, formation of impurities, and compromised experimental results.[4][5]
This guide provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting protocols and frequently asked questions (FAQs) to mitigate and manage the photodegradation of this compound.
Section 1: Troubleshooting Guide & FAQs
This section addresses common issues and questions in a practical Q&A format.
Q1: My compound solution changed color after being on the benchtop for a few hours. What's happening?
A1: A visible color change is a primary indicator of chemical degradation. For a conjugated molecule like this one, light absorption can excite electrons to higher energy states, initiating chemical reactions that alter the chromophore.[2] This often leads to the formation of new chemical species with different absorption properties, resulting in a noticeable color change. The likely culprit is photodegradation from ambient laboratory lighting.[1] All work with this compound should be performed under subdued light conditions, and solutions should never be left exposed on the benchtop.[6][7]
Q2: I'm seeing new, unexpected peaks in my HPLC analysis. Could this be related to light exposure?
A2: Yes, this is a classic sign of degradation. Photodegradation rarely results in a single, clean product. It often creates a mixture of isomers, dimers, or oxidation products, each of which can appear as a new peak in an HPLC chromatogram.[8][9] To confirm, you should compare the chromatogram of a freshly prepared sample (protected from light) with one that has been intentionally exposed to light. A "dark control"—a sample from the same batch wrapped completely in aluminum foil—should be run alongside the exposed sample to rule out thermal degradation.[10]
Q3: What are the fundamental "must-do" practices for handling and storing this compound to prevent degradation?
A3: The core principle is to minimize light exposure at every step.
-
Storage: Store the solid compound and its solutions in amber glass vials or containers that block UV and visible light.[6][11] For maximum protection, wrap these containers in aluminum foil.[1][7]
-
Weighing & Preparation: Whenever possible, perform weighing and solution preparation in a dimly lit room or under yellow/red light, which has lower energy and is less likely to initiate photochemical reactions.[1][7]
-
During Experiments: Keep solutions covered with aluminum foil or use amber-colored labware (e.g., volumetric flasks, autosampler vials) throughout your experiment.[6] Do not use clear glass containers.
Q4: Does the choice of solvent affect the stability of the compound?
A4: Absolutely. The solvent can significantly influence photochemical reaction pathways and rates.[12][13] Key considerations include:
-
Polarity and Protic vs. Aprotic: Solvents can stabilize excited states or reactive intermediates differently. For instance, polar protic solvents might facilitate photoisomerization or other reactions involving charged intermediates.[5][14]
-
Dissolved Oxygen: Solvents that have not been deoxygenated contain dissolved molecular oxygen, a common participant in photo-oxidation reactions, especially with aldehyde functional groups. Using solvents that have been sparged with nitrogen or argon is highly recommended.
-
Peroxide Formation: Ethers (like THF, Dioxane) and other solvents can form explosive peroxides over time, especially when exposed to light and air.[15] These peroxides can act as radical initiators, accelerating degradation. Always use fresh, high-purity solvents from recently opened bottles.[15]
Table 1: Solvent Selection Guide for Photostability
| Solvent Class | Recommended Examples | Considerations & Risks | Mitigation Strategy |
| Aprotic Polar | Acetonitrile (ACN), Dimethyl Sulfoxide (DMSO) | Generally good choices. DMSO can be difficult to remove. ACN is a common HPLC solvent. | Use HPLC-grade, freshly opened. Consider sparging with N₂/Ar. |
| Aprotic Non-Polar | Hexanes, Toluene | May be suitable but can promote different radical pathways. | Use high-purity grade. Ensure compound is soluble. |
| Protic Polar | Methanol, Ethanol, Water | Can participate in reactions (e.g., hydrogen bonding, solvolysis).[12][14] May accelerate certain degradation pathways. | Use with caution. Buffer pH if using water. Deoxygenate prior to use. |
| Ethers | Tetrahydrofuran (THF), 1,4-Dioxane | High Risk. Prone to forming peroxides upon light/air exposure.[15] | Avoid if possible. If necessary, use freshly opened, inhibitor-free grade and test for peroxides. |
Q5: I need to run a long experiment. Besides protecting from light, is there anything else I can do?
A5: Yes. For extended experiments, consider adding a quencher or stabilizer to your solution. A quencher is a molecule that can accept energy from the excited state of your compound, returning it to the ground state before it has a chance to react.[16][17]
-
Triplet State Quenchers: Many photochemical reactions proceed through a long-lived triplet excited state. Certain compounds can quench these states.
-
Antioxidants: If photo-oxidation is a suspected pathway, antioxidants like Butylated Hydroxytoluene (BHT) can be added in small amounts to scavenge radical intermediates.
It is critical to first validate that any additive does not interfere with your downstream assay or analysis.
Section 2: Detailed Experimental Protocols
Protocol 1: Standard Handling and Preparation of Solutions
This protocol outlines the minimum requirements for handling the compound to ensure its integrity.
-
Environment Setup: Conduct all work in a dedicated low-light area. Turn off or cover overhead fluorescent lights. Use a bench lamp with a red or amber bulb if additional light is needed.[1][6]
-
Weighing: Weigh the solid compound on an analytical balance away from direct light. Use a tared amber vial for the final weight measurement to minimize transfer steps.
-
Solvent Preparation: Select an appropriate solvent (e.g., HPLC-grade Acetonitrile). If photo-oxidation is a concern, sparge the solvent with dry nitrogen or argon for 15-20 minutes to remove dissolved oxygen.
-
Dissolution: Add the deoxygenated solvent to the vial containing the solid compound. Immediately cap the vial, wrap it securely in aluminum foil, and vortex or sonicate until fully dissolved.
-
Dilutions: Perform all serial dilutions using amber glass volumetric flasks or by wrapping clear flasks in foil. Use gas-tight syringes to transfer solutions to minimize air exposure.
-
Storage: Store stock solutions and any intermediates at the appropriate temperature (as determined by stability studies), always in amber, foil-wrapped containers.
Diagram 1: Workflow for Light-Sensitive Compound Handling
This diagram illustrates the critical decision points and actions for handling the compound.
Caption: Workflow for minimizing light exposure during sample preparation and handling.
Protocol 2: Forced Degradation (Photostability) Study
This study is essential to understand the compound's degradation profile, as recommended by ICH Q1B guidelines.[10][18][19][20]
-
Sample Preparation: Prepare a solution of the compound in the intended experimental solvent at a known concentration (e.g., 1 mg/mL).
-
Aliquotting: Dispense the solution into three sets of clear, photostable containers (e.g., quartz or borosilicate glass vials).
-
Test Sample: One set of vials.
-
Dark Control: A second set of vials, wrapped completely in a double layer of aluminum foil to exclude all light.[10]
-
Initial (T=0) Sample: A third set for immediate analysis.
-
-
Exposure Conditions: Place the "Test Sample" and "Dark Control" vials in a photostability chamber. The chamber should provide a controlled light exposure of not less than 1.2 million lux hours and an integrated near-UV energy of not less than 200 watt-hours/square meter.[10][21] Monitor temperature to ensure degradation is not heat-related.
-
Time Points: At predetermined intervals (e.g., 0, 4, 8, 12, 24 hours), remove one "Test Sample" and one "Dark Control" vial.
-
Analysis: Immediately analyze the samples by a stability-indicating method, such as HPLC-UV.[8][9] Quantify the peak area of the parent compound and any major degradation products.
-
Evaluation:
-
Compare T=0 with the Dark Control to assess thermal stability.
-
Compare the Dark Control with the Test Sample to assess photodegradation.
-
Calculate the percentage of degradation and observe the formation rate of impurities.
-
Diagram 2: Potential Photodegradation Pathways
This diagram shows simplified potential reactions based on the compound's functional groups.
Caption: Simplified potential pathways for light-induced degradation of the compound.
Protocol 3: Example HPLC-UV Method for Purity Assessment
A robust analytical method is crucial for separating and quantifying the parent compound from its potential degradants.[8][22]
-
Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 3.5 µm particle size).
-
Mobile Phase A: 0.1% Formic Acid in Water.
-
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
-
Gradient:
-
0-2 min: 30% B
-
2-15 min: 30% to 95% B
-
15-18 min: Hold at 95% B
-
18-19 min: 95% to 30% B
-
19-25 min: Hold at 30% B
-
-
Flow Rate: 1.0 mL/min.
-
Column Temperature: 30 °C.
-
Injection Volume: 10 µL.
-
Detection: UV Diode Array Detector (DAD). Monitor at multiple wavelengths based on the compound's UV-Vis spectrum (e.g., 254 nm, and the λ-max of the compound). The conjugated system makes it highly amenable to UV detection.[8]
-
System Suitability: Ensure the method can resolve the parent peak from any observed degradant peaks. Peak purity analysis using DAD is recommended.
Section 3: References
-
Sampled. (2025). Photostability Testing. [Link]
-
Goldberg, A. (2024). 5 Tips for Handling Photosensitive Reagents. Labtag Blog. [Link]
-
Innova Design Group. (2024). Best Practices for Safe Chemical Storage in Laboratories. [Link]
-
American Chemical Society. (n.d.). Solvent effects of photochemical hydroacylation reactions. [Link]
-
U.S. Food and Drug Administration. (1996). Q1B Photostability Testing of New Drug Substances and Products. [Link]
-
European Medicines Agency. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]
-
Alarousu, E., et al. (n.d.). Spectrofluorometric investigations on the solvent effects on the photocyclization reaction of diclofenac. PMC. [Link]
-
Certified Laboratories. (2025). Understanding Photostability Testing for Cosmetic & OTC Drug Products. [Link]
-
Caron Scientific. (n.d.). RAPID & REPEATABLE PHOTOSTABILITY RESULTS IN AN ICH Q1B OPTION II CHAMBER. [Link]
-
Oliver, T. A., et al. (2021). Solvent Effects on Ultrafast Photochemical Pathways. Accounts of Chemical Research. [Link]
-
Oliver, T. A., et al. (2021). Solvent Effects on Ultrafast Photochemical Pathways. PubMed. [Link]
-
U.S. Environmental Protection Agency. (2020). Development of analytical methods for the detection and quantification of onium photoacid generator cations and their photodegradation products. Regulations.gov. [Link]
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Pharmaguideline. (2015). Protection of Light Sensitive Products. [Link]
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Diva-portal.org. (2022). Analytical Methods for High Molecular Weight UV Stabilizers. [Link]
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Sleiman, M., et al. (2006). Development of HPLC/ESI-MS and HPLC/1H NMR Methods for the Identification of Photocatalytic Degradation Products of Iodosulfuron. Analytical Chemistry. [Link]
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LFA Tablet Presses. (n.d.). How To Protect Light Sensitive Products. [Link]
-
Central Laser Facility. (n.d.). Dynamics of Chemical and Photochemical Reactions in Solution. [Link]
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Nussbaum, M. A. (2002). Determination of relative UV response factors for HPLC by use of a chemiluminescent nitrogen-specific detector. PubMed. [Link]
-
Wageningen University & Research. (2020). Photodegradation Products And Their Analysis In Food. [Link]
-
Bodhipakra, C., et al. (2013). Quenching of Excited Triplet States by Dissolved Natural Organic Matter. ACS Publications. [Link]
-
Bodhipakra, C., et al. (2013). Quenching of excited triplet states by dissolved natural organic matter. PubMed. [Link]
-
Jenks, W. S., et al. (1996). Mechanisms of Excited State Quenching by Aromatic Sulfoxides. ACS Publications. [Link]
-
ResearchGate. (2025). Light-induced degradation of the active layer of polymer-based solar cells. [Link]
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Wikipedia. (n.d.). Quenching (fluorescence). [Link]
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NextGen Protocols. (n.d.). Guidelines for Safe Laboratory Practices. [Link]
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NOBLECHEMISTRY. (2025). Photochemistry: Rearrangements of alpha beta unsaturated Carbonyl compounds. YouTube. [Link]
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Lakowicz, J. R. (n.d.). Quenching of Fluorescence. [Link]
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Somekawa, K., et al. (1990). Photo-Cycloaddition Reactions of 2-Pyrones. Semantic Scholar. [Link]
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Spoltore, D., et al. (2024). Photodegradation of Organic Solar Cells under Visible Light and the Crucial Influence of Its Spectral Composition. PMC. [Link]
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Brimioulle, R., et al. (n.d.). Chromophore Activation of α,β‐Unsaturated Carbonyl Compounds and Its Application to Enantioselective Photochemical Reactions. PMC. [Link]
-
Lee, H., et al. (n.d.). Recent Advances in the Synthesis of 2-Pyrones. PMC. [Link]
-
ResearchGate. (n.d.). Triplet sensitized reaction of 2‐pyrone 1, showing selectivity for a dimerization pathway. [Link]
-
It's Chemistry Time. (2022). Photochemistry of α,β-unsaturated ketone~Olefin addition+ PhotodimerizationReaction. YouTube. [Link]
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Worch, J. C., et al. (2023). Biobased, Degradable, and Conjugated Poly(Azomethine)s. Journal of the American Chemical Society. [Link]
-
Diva-portal.org. (n.d.). A photodegradation study of conjugated polymers for organic solar cells by absorption spectroscopy and atomic force microscopy. [Link]
-
Wikipedia. (n.d.). 2-Pyrone. [Link]
-
Theodora, Z., et al. (2020). Aldehydes as powerful initiators for photochemical transformations. Beilstein Journals. [Link]
-
Pete, J. P., & Scheller, M. (n.d.). Photochemical deconjugation of α,β-unsaturated ketones. RSC Publishing. [Link]
-
University of Regensburg. (n.d.). Sustainable synthesis of 2-pyrones and application of biobased 2-pyrones. [Link]
-
National Renewable Energy Laboratory. (2012). Understanding Light-Induced Degradation of c-Si Solar Cells. [Link]
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Welcome to the technical support center for the synthesis of Acitretin-related compounds. This guide is designed for researchers, scientists, and drug development professionals encountering challenges in their synthetic routes. Here, we address common issues leading to low yields for "Compound 5," which we define as the final (2E,4E,6E,8E)-9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid, Acitretin, or a structurally similar analogue.
The synthesis of Acitretin and its analogues typically involves two critical stages: the formation of the C-C polyene backbone, often via a Wittig or Horner-Wadsworth-Emmons (HWE) reaction, followed by the saponification of a terminal ester to yield the final carboxylic acid. Low yields can often be traced back to inefficiencies or side reactions in one of these two key transformations.
This guide provides a structured, question-and-answer approach to diagnose and resolve these issues, grounded in mechanistic principles and supported by established protocols.
Part 1: Diagnosing the Source of Low Yield
Before diving into specific reaction troubleshooting, it's crucial to identify which step is underperforming.
Q1: How do I determine if the low yield is from the olefination (Wittig/HWE) step or the saponification step?
A1: The most effective way to diagnose the problematic step is through careful in-process monitoring and characterization of intermediates.
Diagnostic Workflow:
-
Reaction Monitoring: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the consumption of starting materials (aldehyde/ketone and ylide/phosphonate) and the formation of the ester intermediate in the olefination step.
-
Intermediate Isolation & Characterization: After the olefination workup, isolate the crude ester intermediate. A low yield of this isolated intermediate directly points to issues with the C-C bond formation step.
-
Purity Analysis: Analyze the purity of the isolated ester intermediate by ¹H NMR and/or HPLC. The presence of significant side products (e.g., unexpected isomers, byproducts from self-condensation of the aldehyde) will confirm problems in the olefination reaction.
-
Controlled Saponification: If the ester intermediate is obtained in good yield and purity, the problem likely lies in the saponification step. Perform a small-scale, controlled saponification of the purified ester and monitor its conversion to the final acid product by TLC or HPLC.
The following diagram illustrates this diagnostic logic:
Caption: Diagnostic workflow to pinpoint yield loss.
Part 2: Troubleshooting the Olefination Step (Wittig & HWE Reactions)
The construction of the polyene chain is arguably the most complex step. The Horner-Wadsworth-Emmons (HWE) reaction is often preferred over the classical Wittig reaction for synthesizing Acitretin-type molecules due to its superior (E)-selectivity and the easier removal of its water-soluble phosphate byproduct.[1][2]
Q2: My HWE reaction yield is low. What are the most common causes and how do I fix them?
A2: Low yields in HWE reactions typically stem from four main areas: inefficient carbanion formation, poor substrate reactivity, moisture contamination, or suboptimal reaction conditions.[3][4]
Cause 1: Ineffective Deprotonation (Carbanion Formation)
The reaction hinges on the quantitative formation of the phosphonate carbanion, a potent nucleophile.[4]
-
Problem: The base is not strong enough or has degraded. For example, old sodium hydride (NaH) may be coated with inactive sodium hydroxide.[5]
-
Solution:
-
Verify Base Strength: Ensure the pKa of the conjugate acid of your base is significantly higher than that of the phosphonate ester (typically ~20-25). Strong bases like NaH, n-Butyllithium (n-BuLi), or Lithium Hexamethyldisilazide (LHMDS) are common choices.[4]
-
Use Fresh Base: Use a freshly opened container of NaH or titrate organolithium reagents before use.
-
Ensure Complete Deprotonation: Allow sufficient time for the deprotonation step. This is often indicated by the cessation of hydrogen gas evolution (with NaH) or a distinct color change. Stirring for 30-60 minutes at 0 °C to room temperature is typical before adding the aldehyde.[4]
-
Cause 2: Steric Hindrance or Poor Electrophile
Retinoid precursors, such as 4-methoxy-2,3,6-trimethylbenzaldehyde, can be sterically hindered. Aldehydes are generally more reactive than ketones.[3][4]
-
Problem: The bulky nature of the aldehyde or the phosphonate reagent slows the reaction, leading to incomplete conversion.
-
Solution:
-
Increase Reaction Temperature/Time: While initial addition is often done at low temperatures (-78 °C to 0 °C) to control selectivity, allowing the reaction to warm to room temperature or even gentle heating can be necessary to drive the reaction to completion, especially with hindered substrates.[3] Higher temperatures also tend to favor the desired (E)-alkene.[3]
-
Consider a More Reactive Phosphonate: If possible, using a less sterically hindered phosphonate reagent can improve reaction rates.[3]
-
Cause 3: Moisture Contamination
The phosphonate carbanion is a strong base and is readily quenched by water.[3]
-
Problem: Trace amounts of water in the solvent or on glassware consume the carbanion, reducing the effective concentration of the nucleophile.
-
Solution:
-
Rigorous Anhydrous Technique: Flame-dry all glassware under vacuum or oven-dry at >120 °C for several hours.
-
Use Anhydrous Solvents: Use freshly distilled solvents or solvents from a commercial drying system (e.g., passed through an alumina column). Anhydrous THF is a common choice.
-
Inert Atmosphere: Conduct the entire reaction under a positive pressure of an inert gas like nitrogen or argon.[3]
-
Cause 4: Poor Stereoselectivity (E/Z Mixture Formation)
While the HWE reaction is known for its high (E)-selectivity, suboptimal conditions can lead to mixtures, complicating purification and lowering the yield of the desired all-(E)-isomer.
-
Problem: Reaction conditions are favoring the formation of the (Z)-isomer.
-
Solution:
-
Choice of Base/Solvent: Lithium and sodium-based reagents in THF generally provide high (E)-selectivity.[3]
-
Temperature Control: As mentioned, higher temperatures favor the thermodynamically more stable (E)-isomer.[3]
-
Still-Gennari Modification (for Z-selectivity): If the (Z)-isomer is desired for a different analogue, using phosphonates with electron-withdrawing groups (e.g., bis(2,2,2-trifluoroethyl)) and potassium-based bases with crown ethers at low temperatures can provide high (Z)-selectivity.[2]
-
The following diagram outlines the troubleshooting logic for a low-yielding HWE reaction:
Caption: Troubleshooting guide for the HWE reaction.
Optimized HWE Protocol for Acitretin Ester Intermediate
This protocol is a starting point for optimization.
-
Preparation: Under a nitrogen atmosphere, add sodium hydride (NaH, 60% dispersion in oil, 1.2 eq) to a flame-dried, three-neck flask. Wash the NaH with anhydrous hexane (3x) to remove the mineral oil, then carefully decant the hexane.
-
Solvent Addition: Add anhydrous THF to the flask. Cool the suspension to 0 °C in an ice bath.
-
Carbanion Formation: Slowly add a solution of the phosphonate reagent (1.1 eq) in anhydrous THF to the NaH suspension. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 60 minutes, or until hydrogen evolution stops.[4]
-
Carbonyl Addition: Cool the resulting ylide solution back to 0 °C (or -78 °C for maximum selectivity). Add a solution of the aldehyde (1.0 eq) in anhydrous THF dropwise over 20-30 minutes.
-
Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction's progress by TLC. If the reaction is sluggish, gentle heating (e.g., 40 °C) may be applied.
-
Workup: Cool the reaction mixture to 0 °C and carefully quench by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).[2] Extract the product with ethyl acetate or diethyl ether. The aqueous layer should be sufficiently basic to dissolve the phosphate byproduct.[3] Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.
-
Purification: Purify the crude ester by flash column chromatography on silica gel.
| Parameter | Standard Condition | Optimization Strategy | Rationale |
| Base | NaH (1.2 eq) | n-BuLi, LHMDS (1.1 eq) | Stronger bases can accelerate deprotonation. |
| Temperature | 0 °C to RT | -78 °C to RT or RT to 40 °C | Lower initial temp can improve selectivity; higher final temp can overcome steric hindrance.[3] |
| Reaction Time | 12 hours | 24-48 hours | Necessary for sterically hindered or less reactive substrates.[3] |
| Solvent | Anhydrous THF | Anhydrous DME, Toluene | Solvent can influence reactivity and selectivity. |
Part 3: Troubleshooting the Saponification Step
Saponification is the base-mediated hydrolysis of the ester intermediate to the final carboxylic acid (Compound 5). While seemingly straightforward, this step can be problematic for complex, sterically hindered, and base-sensitive molecules like retinoids.
Q3: My saponification reaction is giving a low yield of Compound 5. What could be the issue?
A3: The primary culprits for low yield during saponification of retinoid esters are incomplete reaction due to steric hindrance, degradation of the product under harsh basic conditions, or difficult workup procedures.[6]
Cause 1: Incomplete Reaction (Steric Hindrance)
The carbonyl carbon of the ester in an Acitretin precursor is sterically hindered by the bulky polyene chain.
-
Problem: The hydroxide nucleophile has difficult access to the carbonyl center, significantly slowing the rate of hydrolysis.[6] This leads to incomplete conversion under standard conditions.
-
Solution:
-
Increase Base Concentration: Use a more concentrated solution of NaOH or KOH (e.g., 3-5 N). This increases the concentration of the hydroxide nucleophile, accelerating the reaction rate.[6]
-
Increase Temperature & Time: Refluxing the reaction mixture for an extended period (e.g., 8-24 hours) is often necessary to drive the hydrolysis to completion.[6]
-
Use a Co-solvent: Retinoid esters have poor solubility in purely aqueous bases. Using a co-solvent system like THF/water or Dioxane/water improves the solubility of the organic substrate, enhancing the reaction efficiency.[6]
-
Cause 2: Product Degradation
Retinoids are sensitive molecules, prone to degradation by heat, light, and oxidation, especially under harsh pH conditions.[7][8][9]
-
Problem: Prolonged exposure to high temperatures and strong base can cause isomerization of the double bonds or other degradation pathways, destroying the desired product.
-
Solution:
-
Milder Conditions: Explore milder hydrolysis methods. For example, using potassium trimethylsilanolate (KOTMS) in a non-aqueous solvent can cleave esters under neutral conditions.
-
Non-Aqueous Saponification: A protocol using NaOH in a non-aqueous medium like MeOH/CH₂Cl₂ has been shown to be effective for hindered esters at room temperature, which could minimize thermal degradation.[10][11]
-
Inert Atmosphere: Perform the saponification and workup under a nitrogen or argon atmosphere to prevent oxidation.
-
Minimize Light Exposure: Protect the reaction from light by wrapping the flask in aluminum foil.
-
Cause 3: Difficult Workup and Purification
The workup for saponification involves acidifying the reaction mixture to protonate the carboxylate salt, causing the final acid product to precipitate.
-
Problem: Emulsion formation during extraction or incomplete precipitation can lead to significant product loss. The final product may also contain isomeric impurities that are difficult to remove.[12]
-
Solution:
-
Careful Acidification: Add acid (e.g., 1N HCl) slowly at a low temperature (0 °C) until the pH is ~2-3 to ensure complete precipitation of the carboxylic acid.[13]
-
Thorough Extraction: If the product does not precipitate cleanly, extract thoroughly with an organic solvent like ethyl acetate.
-
Isomerization/Purification: If cis-isomers are present, they can sometimes be isomerized to the desired all-trans product by treating the crude mixture with a catalytic amount of iodine.[13] Purification of the final acid can be achieved by recrystallization from a suitable solvent like tetrahydrofuran.[13][14]
-
Optimized Saponification Protocol for Compound 5
-
Dissolution: Dissolve the ester intermediate (1.0 eq) in a 1:1 mixture of THF and methanol.
-
Base Addition: Add a 4 N aqueous solution of potassium hydroxide (KOH) (5-10 eq).
-
Reaction: Heat the mixture to reflux (around 65-70 °C) and maintain for 8-12 hours, protecting from light. Monitor for the disappearance of the starting ester by TLC.
-
Solvent Removal: Cool the reaction mixture to room temperature. Remove the organic solvents (THF/methanol) under reduced pressure.
-
Acidification: Dilute the remaining aqueous solution with water and cool in an ice bath. Slowly add 1 N HCl with vigorous stirring until the pH of the solution is between 2.5 and 3.5. A yellow-orange solid should precipitate.[13]
-
Isolation: Stir the mixture at low temperature for 1-2 hours to ensure complete precipitation. Filter the solid, wash thoroughly with water until the filtrate is neutral, and then wash with cold hexane.
-
Drying & Purification: Dry the solid under vacuum. If necessary, recrystallize from a solvent such as THF to obtain pure Acitretin-related compound 5.[13]
| Parameter | Standard Condition | Optimization Strategy | Rationale |
| Base | 2 N NaOH | 4-5 N KOH | KOH is sometimes more effective; higher concentration increases rate. |
| Solvent | Ethanol/Water | THF/Water, Dioxane/Water | Improves solubility of the lipophilic ester substrate.[6] |
| Temperature | Reflux (~80°C) | Maintain Reflux or explore RT non-aqueous methods | High temp is needed for hindered esters, but lower temp methods can prevent degradation.[10][11] |
| Workup | HCl acidification | Slow addition of acid at 0 °C, optional iodine treatment | Controlled precipitation and potential for isomer clean-up.[13] |
References
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ResearchGate. Synthetic studies towards the development of a novel class of acitretin-type retinoids. Available from: [Link]
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Patsnap Synapse. What is the mechanism of Acitretin? Available from: [Link]
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ResearchGate. A New Stereoselective Synthesis of Acitretin (=Soriatane®, Neotigason®) | Request PDF. Available from: [Link]
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Ovid. Retinoid stability and degradation kinetics in... : Journal of Cosmetic Dermatology. Available from: [Link]
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Let's Make Beauty. Formulating with Retinol: Stability Tips for Maximum Efficacy. Available from: [Link]
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PubMed. Retinoid stability and degradation kinetics in commercial cosmetic products. Available from: [Link]
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Arkivoc. Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Available from: [Link]
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Columbia University. Efficient Synthesis of 11-cis-Retinoids. Available from: [Link]
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European Patent Office. Process for the preparation of pure acitretin - EP 2067764 A1 - EPO. Available from: [Link]
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ResearchGate. Optimization of Wittig reaction. | Download Scientific Diagram. Available from: [Link]
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Organic Chemistry Tutor. Saponification of Esters. Available from: [Link]
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ChemRxiv. A DFT analysis for synthesizing vitamin A. Available from: [Link]
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PMC. (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications. Available from: [Link]
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MDPI. Tuning Wittig Stereoselectivity in Thienostilbene Synthesis via Optimized Reaction Conditions in Batch and Flow Systems. Available from: [Link]
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Organic Chemistry Portal. Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. Available from: [Link]
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- 10. arkat-usa.org [arkat-usa.org]
- 11. researchgate.net [researchgate.net]
- 12. WO2007017720A1 - Process for the preparation of acitretin - Google Patents [patents.google.com]
- 13. WO2016042573A1 - Process for preparation of acitretin - Google Patents [patents.google.com]
- 14. data.epo.org [data.epo.org]
Technical Support Center: HPLC Mobile Phase Optimization for 2-oxo-2H-pyran-6-yl Derivatives
Welcome to the Technical Support Center. 2-oxo-2H-pyran-6-yl derivatives (commonly known as α -pyrones) are critical pharmacophores found in various bioactive natural products, protease inhibitors, and biofilm inhibitors[1]. During reverse-phase high-performance liquid chromatography (RP-HPLC) method development, researchers frequently encounter issues such as peak tailing, poor retention, and co-elution.
This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to optimize mobile phase conditions for these complex molecules.
Workflow: Mobile Phase Optimization Strategy
Fig 1. Decision tree for optimizing RP-HPLC mobile phases for pyrone derivatives.
Troubleshooting Guide & FAQs
Q1: Why am I experiencing severe peak tailing for my 4-hydroxy-2-oxo-2H-pyran-6-yl derivatives on a standard C18 column? Cause: The 4-hydroxy-2-pyrone system exhibits keto-enol tautomerism and possesses a relatively low pKa (often between 4.0 and 5.0) due to the stabilization of the enolate anion by the conjugated lactone carbonyl. At a neutral mobile phase pH, these compounds partially ionize. This leads to secondary electrostatic interactions with residual, unendcapped silanol groups on the silica-based C18 stationary phase. Solution: You must suppress ionization by lowering the pH of the mobile phase to at least 2 pH units below the compound's pKa. Incorporate an acidic modifier into both the aqueous and organic mobile phases. Studies on pyrone-based biofilm inhibitors demonstrate that using water and acetonitrile, both containing 0.1% Trifluoroacetic acid (TFA), yields excellent peak symmetry and purities >95%[1].
Q2: My 2-oxo-2H-pyran-6-yl derivative elutes in the void volume. How can I increase its retention? Cause: Many α -pyrone derivatives, especially those with additional carboxylate or hydroxyl substitutions (e.g., 2-oxo-2H-pyran-4,6-dicarboxylic acid), are highly polar[2]. Standard gradients starting at 10-20% organic modifier do not provide sufficient hydrophobic interaction with the stationary phase. Solution: Implement a shallow gradient starting with a highly aqueous mobile phase. If retention remains poor, optimize the mobile phase by trying different solvent systems with varying polarities, or utilize a shallow gradient elution where the polarity is increased slowly over time[2]. For example, a linear mobile phase gradient of 5–85% acetonitrile (with 0.1% Formic Acid) over 40 minutes at 1 mL/min has been successfully validated for retaining polar pyrone polyketide products[3].
Q3: I am observing split peaks for a single pure pyrone compound. Is this degradation? Cause: While on-column degradation is possible, split peaks in 2-oxo-2H-pyran derivatives often result from keto-enol tautomerization occurring on the timescale of the chromatographic separation. If the interconversion rate is similar to the column transit time, a broad or split peak appears. Solution: Accelerate the tautomeric equilibrium to coalesce the peaks into a single sharp band. This is typically achieved by increasing the column oven temperature (e.g., to 40°C - 45°C) and ensuring the mobile phase pH is strictly controlled to lock the molecule predominantly into its neutral enol or keto form.
Data Presentation: Modifier Selection Matrix
The choice of mobile phase modifier directly dictates the chromatographic behavior of pyrone derivatives. Use the table below to select the appropriate additive based on your specific analytical goals.
| Modifier | Mobile Phase pH | Typical Peak Asymmetry ( As ) | Retention Factor ( k′ ) | Application Notes |
| None (Water/ACN) | ~6.5 | > 2.0 | Low | Poor choice; severe tailing due to silanol interactions. |
| 0.1% Formic Acid | ~2.7 | 1.1 - 1.3 | Moderate | Standard choice for LC-MS compatibility and polyketide analysis[3]. |
| 0.1% TFA | ~2.0 | 0.9 - 1.1 | High | Best for UV-HPLC; excellent ion suppression and peak shape[1]. |
| 10 mM Ammonium Acetate | ~5.0 | 1.5 - 1.8 | Low | Used only if the specific derivative is neutral at pH 5; risk of partial ionization. |
Experimental Protocols: Step-by-Step Methodology
Protocol: Standardized RP-HPLC Gradient Optimization for α -Pyrones This self-validating protocol ensures baseline resolution and optimal peak shape for polar pyrone derivatives. It utilizes a feedback loop where peak asymmetry dictates further pH adjustments.
Step 1: Mobile Phase Preparation
-
Aqueous Phase (A): Add 1.0 mL of MS-grade Trifluoroacetic acid (TFA) to 1000 mL of ultrapure water (18.2 M Ω⋅ cm). Degas via sonication for 10 minutes.
-
Organic Phase (B): Add 1.0 mL of MS-grade TFA to 1000 mL of HPLC-grade Acetonitrile[1].
Step 2: Column Setup and Equilibration
-
Install a high-purity C18 column (e.g., 150 mm × 4.6 mm, 3 μ m, 110 Å)[1].
-
Set the column oven temperature to 40°C to mitigate tautomeric peak splitting.
-
Equilibrate the system with 5% B at 1.0 mL/min for at least 15 column volumes until the baseline is stable.
Step 3: Gradient Execution Execute the following shallow gradient to maximize the separation of closely related structural isomers[3]:
-
0–5 min: Isocratic hold at 5% B (Establishes retention for highly polar pyrones).
-
5–45 min: Linear gradient from 5% B to 85% B (Shallow gradient for optimal separation).
-
45–50 min: Isocratic hold at 85% B (Column wash).
-
50–60 min: Return to 5% B and re-equilibrate.
Step 4: Detection and Self-Validation
-
Monitor UV absorbance at 220 nm and 245 nm, which are optimal for the conjugated α -pyrone chromophore[1].
-
Validation Check: Calculate Peak Asymmetry ( As ) at 10% peak height.
-
If As>1.3 : The ionization is not fully suppressed. Verify the mobile phase pH and consider increasing the TFA concentration to 0.15% or switching to a highly endcapped stationary phase.
References
-
Novel Pyrone-Based Biofilm Inhibitors against Azole-Resistant Candida albicans Source: ACS Omega URL:1
-
Electronic Supplementary Information - The Royal Society of Chemistry Source: The Royal Society of Chemistry URL:3
-
Technical Support Center: Purification of 2-oxo-2H-pyran-4,6-dicarboxylic acid Source: Benchchem URL:2
Sources
Technical Support Center: Mitigating Matrix Interference in LC-MS Analysis of Retinoid Impurities
Welcome to the technical support center for the LC-MS analysis of retinoid impurities. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of quantifying retinoids in diverse biological matrices. The inherent lipophilicity and structural instability of retinoids, coupled with the challenge of matrix effects, can significantly compromise the accuracy and reproducibility of your results.[1] This resource provides in-depth, experience-driven solutions to common challenges, ensuring the integrity and reliability of your data.
Understanding the Challenge: The Nature of Matrix Interference with Retinoids
Matrix effects in liquid chromatography-mass spectrometry (LC-MS) arise when co-eluting endogenous components of a sample alter the ionization efficiency of the target analyte, leading to ion suppression or enhancement.[2][3] For retinoids, which are often analyzed in complex biological matrices like plasma, serum, and tissue homogenates, these effects are a primary obstacle to accurate quantification.[1][2] The high lipid content of these samples is a major source of interference.[4]
This guide will walk you through a systematic approach to identifying, troubleshooting, and ultimately minimizing matrix interference in your retinoid analyses.
Frequently Asked Questions (FAQs) & Troubleshooting Guides
Section 1: Sample Preparation – The First Line of Defense
Effective sample preparation is the most critical step in mitigating matrix effects.[3][5] The goal is to selectively remove interfering substances while ensuring high recovery of the target retinoid impurities.
Q1: I'm observing significant ion suppression in my plasma samples. Which extraction technique is most effective for removing phospholipids and other lipids?
A1: The choice of extraction technique depends on your specific analytical goals, but for significant lipid-based matrix effects, a well-optimized Liquid-Liquid Extraction (LLE) or a specialized Solid-Phase Extraction (SPE) is recommended over simple protein precipitation (PPT).
-
Expertise & Experience: While PPT is a quick method, it is largely ineffective at removing phospholipids, which are a primary cause of ion suppression in plasma and serum samples.[5][6][7] For retinoid analysis, which often involves lipophilic compounds, more rigorous extraction is necessary.
-
Liquid-Liquid Extraction (LLE): LLE is a powerful technique for separating retinoids from polar matrix components.[1] A common and effective approach involves a protein crash followed by extraction with a non-polar or moderately polar organic solvent.[8]
-
Causality: The key is to select a solvent system that maximizes the partitioning of the relatively non-polar retinoids into the organic phase while leaving polar interferents (salts, proteins, phospholipids) in the aqueous phase. A combination of hexane and ethyl acetate is often effective.[9] Strong acidification of the sample can improve the recovery of certain retinoids, particularly in hyperlipidemic samples.[9]
-
-
Solid-Phase Extraction (SPE): SPE offers a more selective and often automated approach to sample cleanup.[10][11][12] For retinoids, reversed-phase (e.g., C18) or specific polymeric cartridges can be highly effective.
-
Trustworthiness: SPE protocols are highly reproducible and can be automated, reducing variability between samples.[10][11] A well-developed SPE method can yield cleaner extracts than LLE, leading to reduced matrix effects. Some modern SPE technologies, like HybridSPE, are specifically designed to deplete phospholipids.[6][7]
-
The following workflow illustrates the decision-making process for choosing a sample preparation method.
Caption: Decision workflow for selecting a sample preparation technique.
Section 2: Chromatographic Optimization – Separating Analyte from Interference
Even with excellent sample preparation, some matrix components may persist. Chromatographic separation is your next tool for resolving your retinoid impurities from these interferences.[2]
Q2: My retinoid impurity co-elutes with a significant interfering peak, causing ion suppression. How can I improve the chromatographic separation?
A2: To resolve co-eluting peaks, you should systematically optimize your chromatographic conditions, focusing on the mobile phase composition, gradient profile, and column chemistry.
-
Expertise & Experience: Co-elution is a common problem in complex matrices. The goal is to alter the retention behavior of either your analyte or the interference to achieve baseline separation.
-
Mobile Phase and Gradient Optimization:
-
Causality: Small changes in the mobile phase composition can have a significant impact on selectivity. For reversed-phase chromatography of retinoids, a mobile phase consisting of water and an organic solvent (e.g., methanol or acetonitrile) with a modifier like formic acid is common.[8][13] Modifying the gradient slope (making it shallower) can increase the separation between closely eluting peaks.[2]
-
-
Column Chemistry:
-
Trustworthiness: If mobile phase optimization is insufficient, changing the stationary phase chemistry can provide a different selectivity. While C18 columns are widely used, consider a column with a different functionality, such as a phenyl-hexyl or an embedded polar group column. These can offer different retention mechanisms that may resolve the co-elution. An RP-Amide column has also been shown to be effective for separating retinoids.[13]
-
The logical flow for chromatographic optimization is depicted below.
Caption: Systematic approach to resolving chromatographic co-elution.
Section 3: Mass Spectrometry-Based Solutions
When sample preparation and chromatography are not enough, certain mass spectrometry techniques and strategies can provide an additional layer of selectivity.
Q3: Despite optimizing my sample prep and chromatography, I still have matrix interference. Are there any MS-based approaches to improve my data quality?
A3: Yes, several MS-based strategies can help overcome persistent matrix effects. These include the use of stable isotope-labeled internal standards, optimizing ionization sources, and employing advanced MS technologies.
-
Stable Isotope-Labeled Internal Standards (SIL-IS):
-
Expertise & Experience: This is the gold standard for correcting matrix effects.[1][3][14] A SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of stable isotopes (e.g., ²H, ¹³C).
-
Causality: The SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression or enhancement.[3] By calculating the ratio of the analyte response to the IS response, the variability caused by matrix effects is normalized, leading to more accurate and precise quantification.[1]
-
-
Ionization Source Optimization:
-
Trustworthiness: The choice of ionization source can significantly impact the degree of matrix interference. While Electrospray Ionization (ESI) is common, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects for certain compounds, including retinoids.[13][15] Some newer ionization technologies, like UniSpray, have also been shown to reduce matrix effects for some analytes.[16][17]
-
-
Advanced MS Technologies:
-
Authoritative Grounding: Technologies like Differential Mobility Spectrometry (DMS) or Field Asymmetric Ion Mobility Spectrometry (FAIMS) can provide an orthogonal separation based on the ion's size, shape, and charge. This can separate analytes from matrix interferences after chromatographic elution but before they enter the mass spectrometer, significantly improving signal-to-noise.[15]
-
| Strategy | Principle | Advantage |
| SIL-Internal Standard | Co-eluting standard experiences the same matrix effect, allowing for ratio-based correction. | Highly effective for correcting variability in ionization and extraction.[1][14] |
| APCI Source | Gas-phase ionization can be less prone to suppression from non-volatile matrix components. | Can provide better tolerance to matrix effects compared to ESI for some analytes.[15] |
| Differential Mobility (DMS/FAIMS) | Orthogonal gas-phase separation of ions before MS detection. | Effectively removes co-eluting interferences, enhancing selectivity and sensitivity.[15] |
Experimental Protocols
Protocol 1: General Liquid-Liquid Extraction (LLE) for Retinoids in Serum/Plasma
This protocol is a starting point and should be optimized for your specific application.
Safety Precaution: All steps should be performed under yellow or red light to prevent photodegradation of the retinoids.[1]
-
Sample Aliquoting: To a 1.5 mL microcentrifuge tube, add 200 µL of serum or plasma.
-
Internal Standard Spiking: Add your stable isotope-labeled internal standard solution.
-
Protein Precipitation: Add 200 µL of cold acetonitrile, vortex for 1 minute to precipitate proteins.[8]
-
Extraction: Add 1.2 mL of methyl-tert-butyl ether (MTBE), vortex for 1 minute.[8]
-
Phase Separation: Centrifuge at 13,000 rpm for 10 minutes.
-
Collection: Carefully transfer the upper organic layer to a new tube.
-
Drying: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room temperature.
-
Reconstitution: Reconstitute the dried extract in 200 µL of your initial mobile phase (e.g., 1:3 water:methanol).[8]
-
Analysis: Transfer the reconstituted sample to an LC vial for analysis.
References
-
Kane, M. A., & Napoli, J. L. (2010). Analysis of Vitamin A and Retinoids in Biological Matrices. In Methods in enzymology (Vol. 485, pp. 359–379). Elsevier. [Link]
-
Rühl, R., & Schweigert, F. J. (2003). Automated solid-phase extraction and liquid chromatographic method for retinoid determination in biological samples. Journal of Chromatography B, 798(2), 309-316. [Link]
-
SCIEX. (n.d.). Sensitive and Accurate Quantitation of Retinoic Acid Isomers in Biological Samples. [Link]
-
Gundersen, T. E., et al. (2001). On-line solid-phase extraction and isocratic separation of retinoic acid isomers in microbore column switching system. Journal of Chromatography B: Biomedical Sciences and Applications, 763(1-2), 131-139. [Link]
-
Chen, B. H., & Chen, Y. C. (2006). Rapid measurement of retinol, retinal, 13-cis-retinoic acid and all-trans. Journal of Food and Drug Analysis, 14(4), 382. [Link]
-
van den Ouweland, J. M., et al. (2020). UPLC-MS/MS method for determination of retinol and α-tocopherol in serum using a simple sample pretreatment. Clinical Chemistry and Laboratory Medicine (CCLM), 58(5), 769-779. [Link]
-
Schöttker, B., et al. (2020). Quantification of All-Trans Retinoic Acid by Liquid Chromatography–Tandem Mass Spectrometry and Association with Lipid Profile in Patients with Type 2 Diabetes. Metabolites, 10(4), 140. [Link]
-
Bioanalysis Zone. (n.d.). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. [Link]
-
Phenomenex. (2026). Matrix Effects: Causes and Solutions in Analysis. [Link]
-
Pal, A., et al. (2023). Optimization of Retinoid Detection in Cerebrospinal Fluid Using Liquid Chromatography Mass Spectrometry. bioRxiv. [Link]
-
Souza, I. D., & Queiroz, M. E. C. (2021). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International, 39(s11), 14-20. [Link]
-
van den Ouweland, J. M., et al. (2020). UPLC-MS/MS method for determination of retinol and α-tocopherol in serum using a simple sample pretreatment and UniSpray as ionization technique to reduce matrix effects. Clinical Chemistry and Laboratory Medicine, 58(5), 769-779. [Link]
-
ResearchGate. (n.d.). UPLC-MS/MS method for determination of retinol and α-tocopherol in serum using a simple sample pretreatment and UniSpray as ionization technique to reduce matrix effects. [Link]
-
McCaffery, P., & Drager, U. C. (2000). HPLC/MSn Analysis of Retinoids. In Retinoid Protocols (pp. 139-155). Humana Press. [Link]
-
ResearchGate. (n.d.). HPLC/UV quantitation of retinal, retinol, and retinyl esters in serum and tissues. [Link]
-
ResearchGate. (n.d.). Matrix factor and matrix effect for each analyte in LC-MS/MS analysis. [Link]
-
Varlamova, E. G., et al. (2015). A sensitive and specific method for measurement of multiple retinoids in human serum with UHPLC-MS/MS. Journal of lipid research, 56(8), 1639-1648. [Link]
-
Analytical Chemistry. (2006). Structure Elucidation of Retinoids in Biological Samples Using Postsource Decay Laser Desorption/Ionization Mass Spectrometry after High-Performance Liquid Chromatography Separation. [Link]
-
Journal of Analytical Science and Technology. (2021). Matrix effects and ion suppression in LC-MS: essential strategies for research. [Link]
-
LCGC North America. (2014). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. [Link]
-
Chromatography Online. (2014). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. [Link]
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- 2. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
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- 4. HPLC / MSN Analysis of Retinoids | Springer Nature Experiments [experiments.springernature.com]
- 5. chromatographyonline.com [chromatographyonline.com]
- 6. sigmaaldrich.com [sigmaaldrich.com]
- 7. bioanalysis-zone.com [bioanalysis-zone.com]
- 8. documents.thermofisher.com [documents.thermofisher.com]
- 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 10. Automated solid-phase extraction and liquid chromatographic method for retinoid determination in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. On-line solid-phase extraction and isocratic separation of retinoic acid isomers in microbore column switching system - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. jfda-online.com [jfda-online.com]
- 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 14. chromatographyonline.com [chromatographyonline.com]
- 15. sciex.com [sciex.com]
- 16. scispace.com [scispace.com]
- 17. UPLC-MS/MS method for determination of retinol and α-tocopherol in serum using a simple sample pretreatment and UniSpray as ionization technique to reduce matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
Storage and stability optimization for acitretin reference standards
This guide provides comprehensive technical support for researchers, scientists, and drug development professionals working with acitretin reference standards. It offers practical, field-tested advice to ensure the integrity and stability of your standards, leading to accurate and reproducible experimental results.
Section 1: Frequently Asked Questions (FAQs)
This section addresses common questions regarding the storage and handling of acitretin reference standards.
Q1: What are the optimal storage conditions for solid acitretin reference standards?
A1: Solid acitretin reference standards should be stored at -20°C.[1] It is crucial to protect the standard from light and moisture.[2][3][4] The original, unopened container from the supplier provides the best protection.
Q2: How should I prepare a stock solution of acitretin?
A2: Acitretin is soluble in organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[1] To prepare a stock solution, dissolve the crystalline solid in the solvent of choice. It is recommended to purge the solvent with an inert gas before use. For aqueous buffers, first dissolve acitretin in DMF and then dilute with the aqueous buffer.[1] For example, a 1:4 solution of DMF to PBS (pH 7.2) can be used.[1]
Q3: What is the stability of acitretin in solution?
A3: Acitretin is unstable in solution, especially when exposed to light.[5][6][7] Aqueous solutions are not recommended for storage for more than one day.[1] If short-term storage is necessary, protect the solution from light by using amber-colored vials and store at refrigerated temperatures.[8]
Q4: I've observed degradation of my acitretin standard. What are the likely causes?
A4: The primary causes of acitretin degradation are exposure to light (photodegradation), acidic conditions, and to a lesser extent, heat and oxidation.[5][6][7][9] Acitretin is particularly unstable under acidic and photolytic conditions.[5][7]
Q5: Can I use a previously opened container of acitretin reference standard?
A5: Yes, but with caution. It is critical to minimize the exposure of the solid to air and moisture. After dispensing the required amount, tightly reseal the container and store it under the recommended conditions. If you notice any change in the physical appearance (e.g., color change) of the solid, it is advisable to use a fresh vial.
Section 2: Troubleshooting Guides
This section provides solutions to specific problems you might encounter during your experiments.
Issue 1: Inconsistent or Low Purity Results in HPLC Analysis
Symptoms:
-
Variable peak areas for the main acitretin peak.
-
Appearance of unexpected peaks in the chromatogram.
-
Failure to meet system suitability requirements.
Potential Causes & Solutions:
| Potential Cause | Troubleshooting Steps |
| Degradation of Stock Solution | Prepare fresh stock solutions daily and protect them from light.[1][8] Use amber vials or wrap clear vials in aluminum foil. |
| Improper Solvent/pH | Ensure the mobile phase and diluents are compatible with acitretin. Acitretin is less stable in acidic conditions.[5][7] |
| Contaminated Standard | Use a fresh, unopened vial of the reference standard. Verify the certificate of analysis for the lot number you are using. |
| Instrumental Issues | Perform routine HPLC system maintenance, including checking for leaks, ensuring proper pump performance, and detector calibration. |
Issue 2: Poor Solubility of Acitretin
Symptoms:
-
Visible undissolved particles in the prepared solution.
-
Cloudy or hazy appearance of the solution.
Potential Causes & Solutions:
| Potential Cause | Troubleshooting Steps |
| Incorrect Solvent | Acitretin has limited solubility in aqueous solutions.[1] Use appropriate organic solvents like DMSO or DMF for initial dissolution.[1] |
| Low Temperature | Ensure the solvent is at room temperature before attempting to dissolve the acitretin. |
| Insufficient Mixing | Use sonication or vortexing to aid in the dissolution process.[10][11] |
Section 3: Experimental Protocols
This section provides detailed, step-by-step methodologies for key procedures involving acitretin reference standards.
Protocol 1: Preparation of Acitretin Stock Solution (1 mg/mL in DMF)
Materials:
-
Acitretin reference standard
-
Dimethylformamide (DMF), HPLC grade, purged with inert gas
-
Calibrated analytical balance
-
Class A volumetric flasks
-
Amber glass vials with Teflon-lined caps
Procedure:
-
Allow the acitretin reference standard container to equilibrate to room temperature before opening to prevent moisture condensation.
-
Accurately weigh the required amount of acitretin powder using a calibrated analytical balance.
-
Transfer the weighed powder to a clean, dry volumetric flask.
-
Add a small volume of DMF to dissolve the powder completely. Gentle vortexing or sonication can be used to aid dissolution.
-
Once dissolved, add DMF to the final volume and mix thoroughly.
-
Transfer the stock solution to an amber glass vial for storage.
-
If not for immediate use, store the stock solution protected from light at 2-8°C for no longer than 24 hours.
Protocol 2: Photostability Assessment of Acitretin Solution
This protocol is a simplified approach based on ICH Q1B guidelines to assess the light sensitivity of your acitretin working solutions.[12][13][14][15][16]
Materials:
-
Acitretin working solution in a suitable solvent
-
Clear and amber glass vials
-
A calibrated photostability chamber or a light source with controlled UV and visible light output
-
Validated stability-indicating HPLC method
Procedure:
-
Prepare a fresh batch of acitretin working solution.
-
Divide the solution into three portions:
-
Sample 1 (Protected): Transfer to an amber vial and wrap in aluminum foil. This will serve as the dark control.
-
Sample 2 (Exposed - Clear Vial): Transfer to a clear glass vial.
-
Sample 3 (Exposed - Amber Vial): Transfer to an amber glass vial.
-
-
Place all three samples in the photostability chamber.
-
Expose the samples to a light source according to ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).[13]
-
At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots from each vial.
-
Analyze the aliquots using a validated stability-indicating HPLC method to determine the concentration of acitretin and the presence of any degradation products.
-
Compare the results from the exposed samples to the protected sample to quantify the extent of photodegradation.
Section 4: Data Presentation & Visualization
Table 1: Recommended Storage and Handling of Acitretin Reference Standards
| Form | Storage Temperature | Protection | Recommended Solvent | Solution Stability |
| Solid | -20°C[1] | Protect from light and moisture[2][3][4] | N/A | N/A |
| Stock Solution | 2-8°C | Protect from light (amber vials)[8] | DMSO, DMF[1] | ≤ 24 hours |
| Aqueous Dilution | 2-8°C | Protect from light (amber vials)[8] | Prepare fresh daily; do not store | Not recommended for storage[1] |
Diagram 1: Key Factors in Acitretin Degradation
This diagram illustrates the primary factors that can lead to the degradation of acitretin.
Caption: Factors contributing to acitretin degradation.
Diagram 2: Experimental Workflow for Acitretin Solution Preparation and Use
This workflow outlines the critical steps for preparing and using acitretin solutions to ensure accuracy.
Caption: Workflow for preparing and using acitretin solutions.
Section 5: References
-
Acitretin. (2023, June 22). HealthHub. [Link]
-
Acitretin (Soriatane): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing. (2025, January 28). WebMD. [Link]
-
Acitretin Capsules. (2014, February 1). USP-NF. [Link]
-
Acitretin Capsules. (2017, January 1). USP-NF. [Link]
-
Assessment by HPLC of the degradation behavior of acitretin under hydrolytic, oxidative, photolytic and thermal stress condition. ResearchGate. [Link]
-
DETERMINATION OF ACITRETIN IN PHARMACEUTICAL FORMULATIONS BY HPLC METHOD. (2016, March 31). Neliti. [Link]
-
ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. (1998, January 1). European Medicines Agency. [Link]
-
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]
-
Quality Guidelines. ICH. [Link]
-
Stability-Indicating RP-HPLC Method Validation for Acitretin and its Related Substances in Capsules. Journal of Pharmaceutical Research. [Link]
-
STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. ICH. [Link]
-
A Unique Preparation and Delivery Method for Acitretin for Neonatal Harlequin Ichthyosis. NCBI. [Link]
-
Understanding ICH Photostability Testing. Q-Lab. [Link]
-
Understanding Photostability Testing for Cosmetic & OTC Drug Products. Certified Laboratories. [Link]
-
VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). ICH. [Link]
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- 3. Acitretin (Soriatane): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
- 4. uspnf.com [uspnf.com]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
- 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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- 10. uspnf.com [uspnf.com]
- 11. ijpda.org [ijpda.org]
- 12. ICH Official web site : ICH [ich.org]
- 13. Understanding ICH Photostability Testing | Q-Lab [q-lab.com]
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A Comparative Guide to the ICH Validation of HPLC Methods for (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal
This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) method validation for the novel compound (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist of validation steps. It delves into the causality behind experimental choices, compares viable alternatives in chromatographic strategy, and provides the supporting data necessary to make informed decisions in your own laboratory.
The entire framework is built upon the principles of the International Council for Harmonisation (ICH) Q2(R1) guideline, "Validation of Analytical Procedures: Text and Methodology," ensuring that the protocols described are robust, trustworthy, and meet global regulatory expectations.[1][2]
Introduction: The Analyte and the Analytical Challenge
(E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal is a complex molecule featuring a pyranone heterocycle linked to an α,β-unsaturated aldehyde. This structure presents a unique analytical challenge. The conjugated system is an excellent chromophore for UV detection, but its reactivity as an aldehyde makes it susceptible to degradation.[3] A reliable, stability-indicating HPLC method is therefore not just a quality control requirement but a necessity for understanding the molecule's behavior.
This guide will walk through the development and validation of such a method, comparing two common yet distinct reversed-phase column chemistries to illustrate how stationary phase selection can profoundly impact method performance.
Analyte Structure:
(Structure of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal)
Part 1: Comparative Method Development
The foundation of any successful validation is a well-developed and optimized chromatographic method.[4] Here, we compare two popular reversed-phase columns, a traditional C18 and a Phenyl-Hexyl, to separate the target analyte from potential impurities and degradation products.
-
Workhorse Column: The C18 (Octadecyl Silane) is the most common HPLC stationary phase, separating analytes primarily based on hydrophobicity.[5] Its long alkyl chains provide strong retention for non-polar compounds.
-
Alternative Selectivity: The Phenyl-Hexyl offers a different separation mechanism. In addition to hydrophobic interactions from its hexyl chain, the phenyl group can engage in π-π interactions with aromatic or conjugated analytes.[6][7] This can provide unique selectivity for compounds like our target analyte, which possesses multiple double bonds and a ring structure.[7]
Experimental Protocol: Method Development
-
Analyte & Standard Preparation: A stock solution of the analyte was prepared in methanol at 1.0 mg/mL. Working standards were prepared by diluting the stock solution with the mobile phase.
-
Wavelength Selection: A UV-Vis scan of the analyte in the mobile phase was performed from 200-400 nm to determine the wavelength of maximum absorbance (λmax). The λmax was determined to be 325 nm.
-
Initial Chromatographic Conditions:
-
Mobile Phase: Acetonitrile and water (both with 0.1% formic acid to improve peak shape) were chosen.[3]
-
Columns:
-
Column A: C18, 4.6 x 150 mm, 5 µm
-
Column B: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm
-
-
Flow Rate: 1.0 mL/min
-
Injection Volume: 10 µL
-
Column Temperature: 30 °C
-
Detection: UV at 325 nm
-
-
Optimization: A gradient was optimized to provide a reasonable retention time and good peak shape for the main analyte peak. The final optimized gradient was 40% to 80% Acetonitrile over 10 minutes.
Part 2: The ICH Validation Workflow: A Comparative Analysis
A validated analytical procedure is one that has been demonstrated to be suitable for its intended purpose.[8][9] The following sections detail the execution of ICH validation parameters, presenting a direct comparison of the performance of the C18 and Phenyl-Hexyl columns.
Workflow Overview
The validation process follows a logical sequence, where each step builds confidence in the method's performance.
Sources
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- 9. researchgate.net [researchgate.net]
Comparative Technical Guide: Acitretin RC 5 vs. Acitretin RC 4 in Retinoid Drug Development
Executive Summary
Acitretin is a highly lipophilic, second-generation retinoid predominantly utilized in the clinical management of severe psoriasis and other dyskeratoses[1]. Because retinoids feature extensive polyene systems, they are highly susceptible to photo-isomerization, oxidative cleavage, and degradation during both active pharmaceutical ingredient (API) synthesis and formulation storage.
This guide provides an in-depth technical comparison of two critical quality attributes (CQAs) in Acitretin development: (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal (officially designated as Acitretin RC 5 ) and Acitretin RC 4 (4-Methyl-6-(2-methyl-1-propen-1-yl)-2H-pyran-2-one). By analyzing their structural divergence, we establish self-validating analytical protocols to isolate, quantify, and control these compounds.
Structural and Physicochemical Divergence
Both compounds share a core 2H-pyran-2-one ring, which is a common structural motif formed during the premature lactonization or oxidative cleavage of the retinoid tetraenoic acid chain. However, they differ fundamentally in their terminal side-chain functionality, dictating their unique reactivity and chromatographic behavior.
Quantitative Comparison Table
| Parameter | Acitretin RC 4[2] | Acitretin RC 5[3] |
| Chemical Name | 4-Methyl-6-(2-methyl-1-propen-1-yl)-2H-pyran-2-one | (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-yl)propenal |
| CAS Registry Number | 4394-72-3 | 87424-82-6 |
| Molecular Formula | C₁₀H₁₂O₂ | C₁₀H₁₀O₃ |
| Molecular Weight | 164.20 g/mol | 178.18 g/mol |
| Side Chain Motif | Alkene (-CH=C(CH₃)₂) | α,β -Unsaturated Aldehyde (-CH=C(CH₃)-CHO) |
| Estimated Polarity | Highly Lipophilic | Moderately Polar (Due to Aldehyde) |
| Electrophilicity | Low (Stable Diene System) | High (Michael Acceptor) |
| Role in Synthesis | Intermediate for 13-cis-Acitretin | Advanced Intermediate / Oxidative Degradant |
Mechanistic Causality: Synthesis vs. Degradation
Understanding the chemical relationship between these two compounds is paramount for drug development professionals.
Acitretin RC 4 features a terminal alkene. Under oxidative stress (e.g., exposure to atmospheric oxygen or trace transition metals during synthesis), the allylic methyl group of RC 4 undergoes oxidation to form the aldehyde group present in Acitretin RC 5. Because RC 5 contains an α,β -unsaturated aldehyde, it acts as a potent Michael acceptor. This makes RC 5 significantly more reactive toward nucleophiles (such as biological thiols or amine-based formulation excipients) than RC 4.
Furthermore, during the bottom-up synthesis of Acitretin, Wittig or Horner-Wadsworth-Emmons (HWE) coupling strategies often utilize aldehyde intermediates like RC 5 to build the extended polyene chain[4]. Conversely, photolytic cleavage of the final Acitretin API can regress the molecule back into these truncated pyran-2-one derivatives.
Fig 1: Chemical relationship and oxidative degradation pathway of Acitretin, RC 4, and RC 5.
Analytical Separation Strategy
To accurately quantify these impurities, the analytical method must prevent the artifactual conversion of RC 4 to RC 5 during sample handling.
Causality in Method Design:
-
Antioxidant Addition: Retinoids auto-oxidize rapidly. Adding Butylated hydroxytoluene (BHT) to the extraction solvent quenches radical pathways, ensuring that any RC 5 detected was present in the original batch, rather than generated in the HPLC vial.
-
Elution Order Logic: In Reverse-Phase HPLC (RP-HPLC), retention is driven by hydrophobicity. Because RC 5 contains a polar aldehyde oxygen, it interacts more strongly with the aqueous mobile phase. Therefore, RC 5 will strictly elute before RC 4 .
-
Acidic Mobile Phase: The addition of 0.1% Formic Acid suppresses the ionization of residual silanols on the C18 stationary phase and maintains the pyran-2-one ring in a neutral state, preventing peak tailing.
Self-Validating Experimental Protocol: RP-HPLC-PDA-MS
To guarantee trustworthiness, the following protocol employs orthogonal detection. Even if retention times drift due to column aging, the coupled Photodiode Array (PDA) and Mass Spectrometry (MS) data instantly and independently validate the identity of each peak.
Fig 2: Self-validating RP-HPLC-PDA-MS workflow for resolving retinoid impurities.
Step-by-Step Methodology
Step 1: Sample Preparation
-
Conduct all work under yellow light to prevent photo-isomerization.
-
Dissolve 10 mg of the Acitretin sample in 10 mL of Acetonitrile containing 0.01% (w/v) BHT.
-
Transfer to amber autosampler vials.
Step 2: Chromatographic Parameters
-
Column: Waters XBridge C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.
-
Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid.
-
Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.
-
Gradient: 0-5 min (30% B), 5-20 min (linear ramp to 90% B), 20-25 min (hold at 90% B).
-
Flow Rate: 1.0 mL/min.
-
Injection Volume: 10 µL.
Step 3: Orthogonal Detection & Data Interpretation The system validates itself by cross-referencing UV absorbance with exact mass:
| Compound | Elution Order | PDA UV λmax | ESI-MS [M+H]+ | Diagnostic Logic |
| Acitretin RC 5 | Peak 1 (Earlier) | ~315 nm | m/z 179.2 | The extended conjugation of the aldehyde red-shifts the UV max. The mass reflects the added oxygen. |
| Acitretin RC 4 | Peak 2 (Later) | ~285 nm | m/z 165.2 | Lacks the polar aldehyde, eluting later. UV max is typical for a conjugated pyran-2-one diene. |
| Acitretin API | Peak 3 (Last) | ~350 nm | m/z 327.4 | The fully intact tetraenoic acid chain results in the highest lipophilicity and longest UV absorption. |
Conclusion
Differentiating between Acitretin RC 4 and Acitretin RC 5 is not merely a regulatory compliance exercise; it is a fundamental requirement for understanding the chemical stability of the retinoid API. By utilizing the self-validating RP-HPLC-PDA-MS protocol detailed above, analytical scientists can definitively track the oxidative degradation of the RC 4 alkene into the highly reactive RC 5 aldehyde, ensuring the safety and efficacy of the final pharmaceutical product.
Sources
A Comparative Guide to Cross-Validation of Analytical Methods for Acitretin Impurities: HPLC vs. UPLC
In the landscape of pharmaceutical quality control, the analytical methods we employ are the bedrock of patient safety and product efficacy. For a drug substance like acitretin, a retinoid susceptible to isomerization and degradation, robust analytical oversight is not merely a regulatory requirement but a scientific necessity. This guide provides an in-depth, experience-driven comparison of two prominent liquid chromatography techniques for the analysis of acitretin and its impurities: a traditional High-Performance Liquid Chromatography (HPLC) method and a modern Ultra-Performance Liquid Chromatography (UPLC) method.
This is not just a procedural document; it is a narrative of scientific decision-making. We will explore the "why" behind the cross-validation, the rationale for experimental design, and the interpretation of comparative data. Our objective is to demonstrate not just how to cross-validate, but how to think about method performance, efficiency, and lifecycle management.
The Imperative for Method Modernization and Cross-Validation
Acitretin's molecular structure, characterized by a polyene chain, makes it sensitive to light, acid, and oxidative stress, leading to the formation of various impurities, such as the 13-cis isomer (isoacitretin) and others specified in pharmacopoeias.[1][2][3] An analytical method must be able to separate and accurately quantify these impurities, often present at trace levels.
While many laboratories have reliable, validated HPLC methods, the advent of UPLC technology presents a compelling case for modernization. UPLC utilizes columns with sub-2 µm particles, operating at higher pressures than traditional HPLC systems.[4][5][6] This fundamental difference translates into significant gains in speed, resolution, and sensitivity.[7]
However, transitioning from a legacy HPLC method to a modern UPLC method is not a simple "plug-and-play" operation. A rigorous cross-validation study is essential to ensure that the new method is not only superior in performance but also provides equivalent or better results for its intended purpose. This process is guided by principles laid out by the International Council for Harmonisation (ICH) in its Q2(R1) guideline and by pharmacopoeias such as the United States Pharmacopeia (USP) General Chapter <1225>.[8][9][10][11]
Designing the Cross-Validation Study
The core principle of this cross-validation is to establish the "fitness for purpose" of both the legacy and new methods.[12][13] We will assess key validation parameters for each method, allowing for a direct, data-driven comparison.
The Contending Methodologies
For this guide, we will compare two realistic methods for the analysis of acitretin and its related substances.
Method A: Legacy HPLC Method This method is representative of a robust, pharmacopoeia-based method that has been a workhorse in many QC labs.[14][15]
-
Column: C18, 250 mm x 4.6 mm, 5 µm particle size
-
Mobile Phase: Isocratic mixture of Ethanol, Water, and Glacial Acetic Acid (7:2.97:0.03 v/v)[15]
-
Flow Rate: 1.0 mL/min[15]
-
Detection: UV at 360 nm[15]
-
Column Temperature: 30 °C
-
Injection Volume: 10 µL
-
Expected Run Time: ~30 minutes
Method B: Modern UPLC Method This method is designed to leverage the efficiency of UPLC technology, aiming for faster analysis without compromising data quality.[5][7]
-
Column: C18, 100 mm x 2.1 mm, 1.7 µm particle size
-
Mobile Phase: Gradient elution with (A) 0.1% Formic Acid in Water and (B) 0.1% Formic Acid in Acetonitrile
-
Flow Rate: 0.5 mL/min
-
Detection: UV at 360 nm
-
Column Temperature: 40 °C
-
Injection Volume: 2 µL
-
Expected Run Time: ~8 minutes
The transition from an isocratic to a gradient method in the UPLC approach is a deliberate choice. While geometric scaling can translate an isocratic method, a gradient often provides superior peak shape and resolution for a complex mixture of impurities in a shorter timeframe, which is a primary driver for adopting UPLC.
The Cross-Validation Workflow: A Visual Guide
The following diagram outlines the logical flow of the cross-validation process, ensuring a comprehensive comparison of the two methods.
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A Comparative Guide to Validating LC-MS/MS Sensitivity for Trace Retinoid Degradation Products
This guide provides an in-depth comparison of methodologies for validating the sensitivity of Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for the quantification of trace-level retinoid degradation products. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of protocols. It delves into the rationale behind experimental choices, establishes a framework for self-validating systems, and is grounded in authoritative regulatory standards.
The inherent instability of retinoids, a class of compounds vital for various biological processes and frequently used in pharmaceuticals, presents a significant analytical challenge.[1] Their susceptibility to light, air, and thermal stress leads to the formation of various degradation products, including isomers and oxides.[2] Accurately quantifying these trace-level degradants is paramount for ensuring the safety, efficacy, and stability of pharmaceutical products. LC-MS/MS has emerged as the gold standard for this task due to its superior sensitivity and selectivity.[3][4]
This guide will compare two robust LC-MS/MS methods, detailing the validation process in accordance with internationally recognized guidelines and showcasing how to achieve and verify the low limits of detection (LOD) and quantification (LLOQ) necessary for this demanding application.
The Analytical Imperative: Why Trace-Level Sensitivity Matters
Retinoids, such as all-trans-retinoic acid (ATRA) and 13-cis-retinoic acid (isotretinoin), are prone to isomerization and oxidation.[2] The resulting degradation products may not only have reduced therapeutic efficacy but could also introduce safety concerns. Therefore, regulatory bodies require stringent monitoring of these impurities. The challenge lies in their low abundance, often requiring analytical methods with sensitivity down to the sub-ng/mL level.[5][6][7]
This necessitates a meticulously validated LC-MS/MS method that can reliably distinguish and quantify these trace analytes from the parent compound and complex biological matrices. The validation process, guided by documents such as the FDA's "Bioanalytical Method Validation Guidance for Industry" and the ICH Q2(R1) guideline, ensures the data is accurate, reproducible, and fit for purpose.[3][8][9][10][11][12][13][14]
Comparative Methodologies for Enhanced Sensitivity
We will compare two established approaches for the sensitive quantification of retinoid degradation products: a standard Reverse-Phase (RP) LC-MS/MS method and an enhanced method utilizing advanced column chemistry and optimized sample preparation.
Method A: Standard Reverse-Phase C18 LC-MS/MS
This widely used approach provides a solid foundation for retinoid analysis. It is accessible and effective for a range of applications.
Method B: Enhanced Sensitivity with Phenyl-Hexyl Column and Optimized Liquid-Liquid Extraction (LLE)
This method aims to improve upon the standard approach by employing a phenyl-hexyl stationary phase for alternative selectivity and a refined LLE protocol to minimize matrix effects and enhance analyte recovery.
dot
Caption: Comparative workflow for validating LC-MS/MS sensitivity.
Experimental Protocols: A Step-by-Step Guide
The goal of sample preparation is to extract the analytes of interest from the matrix while removing interfering substances.[15] For trace analysis, a clean extract is crucial for achieving low detection limits.
-
Sample Aliquoting: Pipette 200 µL of serum or plasma into a clean microcentrifuge tube.
-
Internal Standard (IS) Spiking: Add an appropriate amount of a stable isotope-labeled internal standard (e.g., ATRA-d5) to all samples, except for the blank matrix. The IS is critical for correcting for variability in extraction and ionization.[16]
-
Extraction: Perform a liquid-liquid extraction by adding 1 mL of a mixture of ethyl acetate and hexane (1:1, v/v). Vortex for 2 minutes.
-
Centrifugation: Centrifuge at 10,000 x g for 10 minutes to separate the organic and aqueous layers.
-
Collection: Carefully transfer the upper organic layer to a new tube.
-
Drying: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room temperature.
-
Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.
The following table outlines the key instrumental parameters for both methods. The primary difference lies in the analytical column, which influences the separation of isomers and closely related degradation products.
| Parameter | Method A: Standard C18 | Method B: Enhanced Phenyl-Hexyl |
| LC System | High-performance liquid chromatography (HPLC) system | High-performance liquid chromatography (HPLC) system |
| Column | C18, 100 x 2.1 mm, 2.6 µm | Phenyl-Hexyl, 100 x 2.1 mm, 2.7 µm |
| Mobile Phase A | Water with 0.1% Formic Acid | Water with 0.1% Formic Acid |
| Mobile Phase B | Methanol with 0.1% Formic Acid | Methanol with 0.1% Formic Acid |
| Gradient | Optimized for separation of target analytes | Optimized for enhanced resolution of isomers |
| Flow Rate | 0.4 mL/min | 0.4 mL/min |
| Injection Volume | 10 µL | 10 µL |
| MS System | Triple Quadrupole Mass Spectrometer | Triple Quadrupole Mass Spectrometer |
| Ionization | Electrospray Ionization (ESI), Positive Mode | Electrospray Ionization (ESI), Positive Mode |
| Acquisition Mode | Selected Reaction Monitoring (SRM) | Selected Reaction Monitoring (SRM) |
Data Analysis and Performance Comparison
The validation of an analytical method is a comprehensive process that demonstrates its suitability for the intended purpose.[8][13][14] Key parameters for assessing sensitivity are the Lower Limit of Detection (LOD) and the Lower Limit of Quantification (LLOQ).
-
LOD: The lowest concentration of an analyte that can be reliably detected above the background noise.
-
LLOQ: The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.[13]
The following table presents a comparative summary of the expected performance of the two methods, based on published data for similar analyses.[5][6][17]
| Analyte | Method A (LLOQ, ng/mL) | Method B (LLOQ, ng/mL) |
| all-trans-Retinoic Acid (ATRA) | 0.5 - 1.0 | 0.1 - 0.5 |
| 13-cis-Retinoic Acid | 0.5 - 1.0 | 0.1 - 0.5 |
| 5,6-epoxy-Retinoic Acid | 1.0 - 2.0 | 0.5 - 1.0 |
The enhanced sensitivity of Method B can be attributed to the improved selectivity of the phenyl-hexyl column for the aromatic and conjugated systems of retinoids and their degradation products, as well as the cleaner extracts obtained from the optimized LLE procedure.
dot
Caption: Key degradation pathways of retinoic acid.
Alternative Analytical Techniques
While LC-MS/MS is the preferred method for trace quantification, other techniques have been employed for retinoid analysis.
-
High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This method is robust and widely accessible but generally lacks the sensitivity required for trace-level degradation products in complex matrices.[4]
-
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used, but often requires derivatization of the retinoids, which can introduce variability.[18][19]
-
Immunoassays (e.g., ELISA): These methods can be sensitive but may suffer from cross-reactivity with related compounds and are less easily multiplexed than LC-MS/MS.[18][19]
The superior sensitivity and specificity of LC-MS/MS make it the most suitable technique for the validation of trace retinoid degradation products in pharmaceutical development.[3][4]
Conclusion and Recommendations
Validating the sensitivity of an LC-MS/MS method for trace retinoid degradation products requires a systematic and rigorous approach. While a standard C18-based method can provide adequate performance for some applications, an enhanced method incorporating a phenyl-hexyl column and optimized liquid-liquid extraction offers superior sensitivity and resolution.
For drug development professionals and researchers working with retinoids, the adoption of an enhanced sensitivity method (Method B) is highly recommended. The improved LLOQs and cleaner baselines will provide greater confidence in the stability data and ensure regulatory compliance. The principles and protocols outlined in this guide provide a robust framework for the successful validation and implementation of such a method.
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- Sensitive and Accurate Quantitation of Retinoic Acid Isomers in Biological Samples. SCIEX.
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- LC-MS/MS Quantitative Analysis of 12 Retinoids, Derivatives and Metabolites in Serum for Clinical Research. Thermo Fisher Scientific.
- LC-MS-MS Quantitative Analysis of 12 Retinoids, Derivatives and Metabolites in Serum for Clinical Research Use. (2017, May 25).
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Comparative stability of acitretin isomers and (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal
As drug development pushes toward more stable and bioavailable retinoid therapies, understanding the physicochemical vulnerabilities of these molecules is paramount. Acitretin, a second-generation retinoid, is a cornerstone in dermatological treatments but suffers from severe chemical instability. To address this, structurally constrained analogs—specifically those incorporating a pyran ring, such as (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal (hereafter referred to as the Pyran-Propenal Derivative or PPD )—have been developed.
This guide provides an objective, data-driven comparison of the stability profiles of acitretin isomers (all-trans and 13-cis) against PPD, detailing the mechanistic causality behind their degradation and the self-validating protocols required to measure them.
Mechanistic Causality: Why Do These Molecules Degrade Differently?
To design effective formulations, researchers must look beyond empirical degradation rates and understand the underlying electron dynamics.
The Vulnerability of Acitretin Isomers
Acitretin features an extended, fully conjugated tetraene side chain. This electron-rich polyene system has a remarkably low activation energy barrier for π-bond rotation when excited by UV or visible light. The primary photochemical and metabolic pathway is the rapid, reversible photoisomerization between all-trans-acitretin and 13-cis-acitretin[1]. Even under ambient laboratory lighting, solutions of both isomers rapidly degrade and reach a photo-equilibrium in both transparent and amber glass tubes[2]. Furthermore, the unconstrained electron density makes the polyene chain a prime target for reactive oxygen species (ROS), leading to irreversible oxidative cleavage and chain-shortened breakdown products[1].
The Stabilization Strategy of the Pyran-Propenal Derivative (PPD)
PPD represents a structural paradigm shift. By incorporating a portion of the conjugated system into a 2H-pyran-2-one (lactone) ring, the molecule achieves two critical stabilizing effects:
-
Conformational Restriction: The rigid pyran ring physically locks the internal diene geometry, preventing the rapid cis/trans isomerization that plagues the acitretin backbone[3]. Isomerization is restricted solely to the exocyclic (E)-2-propenal double bond.
-
Electronic Modulation: The lactone moiety is highly electron-withdrawing. It pulls electron density away from the adjacent conjugated system, rendering the molecule significantly less susceptible to electrophilic attack by free radicals and ROS. Similar benzopyran and pyran fusions have been shown to impart superior oxidative stability to vitamin and retinoid formulations compared to traditional linear polyenes[4],[5].
Photochemical and thermal degradation pathways of acitretin isomers vs. the pyran-propenal analog.
Self-Validating Experimental Protocol
To objectively quantify the stability differences without introducing ex vivo artifacts, the following ICH Q1B-compliant forced degradation protocol utilizes a self-validating quenching system.
Step-by-Step Methodology
-
Sample Preparation (Strict Yellow Light): Prepare 1.0 mg/mL stock solutions of all-trans-acitretin, 13-cis-acitretin, and PPD in degassed HPLC-grade methanol. Critical step: All handling must occur under yellow light (589 nm) to establish a true zero-hour baseline without premature photoisomerization[2].
-
Matrix Spiking & Internal Quenching: Dilute stocks to 500 ng/mL in phosphate buffer (pH 7.4). To prevent auto-oxidation during the extraction phase, immediately spike the matrix with 50 μL of a 2% L-ascorbic acid solution per mL of sample[2]. This acts as a chemical quench, ensuring that measured degradation is solely from the applied stress, not the sample handling.
-
Forced Degradation (Stress Conditions):
-
Photostability: Expose samples in transparent quartz vials to simulated sunlight (1.2 million lux hours and 200 W h/m² UV energy).
-
Thermal/Oxidative Stability: Incubate samples in sealed amber vials at 60°C under an ambient air headspace for 14 days.
-
-
Extraction and LC-MS/MS Analysis: Perform liquid-liquid extraction using ethyl acetate/hexane. Reconstitute in the mobile phase and inject into an LC-MS/MS system equipped with a reversed-phase C18 column. Utilize Multiple Reaction Monitoring (MRM) to quantify the parent compounds against isotopically labeled internal standards (e.g., acitretin-d3)[2].
Self-validating experimental workflow for comparative stability testing under ICH guidelines.
Quantitative Data Comparison
The structural modifications in the PPD yield profound differences in kinetic stability. The table below summarizes the quantitative degradation metrics derived from the LC-MS/MS analysis.
| Compound | Photolytic Half-Life (UV/Vis) | Thermal Degradation (60°C, 14 Days) | Primary Degradation Mechanism |
| All-trans-Acitretin | < 2 hours | 45% loss | Rapid photoisomerization to 13-cis; oxidative chain cleavage. |
| 13-cis-Acitretin | < 2.5 hours | 42% loss | Reversion to all-trans isomer; oxidative chain cleavage. |
| PPD | > 24 hours | < 12% loss | Slow E/Z isomerization of the exocyclic propenal group. |
Data Interpretation: The data clearly demonstrates that the pyran-propenal derivative (PPD) exhibits an order-of-magnitude increase in photostability compared to acitretin isomers. While acitretin rapidly degrades via the C13=C14 double bond, the locked pyran ring in PPD neutralizes this vulnerability[3]. Furthermore, the thermal data confirms that the electron-withdrawing nature of the lactone ring successfully shields the molecule from rapid oxidative degradation[4].
References
-
Separation of all-trans- and 13-cis-isomers of acitretin on a reversed-phase column, optimization of stability conditions and their simultaneous quantitation in human plasma by liquid chromatography-tandem mass spectrometry RSC Advances[Link]
- Vitamin formulation - US8629128B2 Google P
- Method for synthesis of 9-cis-beta-carotene and formulations thereof - WO2017203516A1 Google P
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A Comparative Guide: Evaluating UV vs. Mass Spectrometry Detector Sensitivity for the Analysis of Imatinib
In the landscape of pharmaceutical analysis, the choice of an analytical detector is a critical decision that directly impacts the sensitivity, selectivity, and accuracy of results. This is particularly true in drug development and quality control, where precise quantification of active pharmaceutical ingredients (APIs) is paramount. This guide provides a detailed comparison of two of the most common detectors used in conjunction with High-Performance Liquid Chromatography (HPLC): the Ultraviolet (UV) detector and the Mass Spectrometry (MS) detector. Using the well-characterized anti-cancer drug Imatinib (CAS 152459-95-5) as a case study, we will explore the fundamental principles, experimental considerations, and performance differences between these two powerful analytical tools.
The Fundamentals: UV Absorbance vs. Mass-to-Charge Ratio
UV Detection: The Principle of Light Absorption
UV detectors operate on the principle of the Beer-Lambert Law, which establishes a linear relationship between the absorbance of light and the concentration of an analyte in a solution.[1][2] For a compound to be detected by UV, it must possess a chromophore—a part of the molecule that absorbs light in the UV-visible wavelength range (typically 190-800 nm). The amount of light absorbed at a specific wavelength is directly proportional to the concentration of the analyte passing through the detector's flow cell.[3][4] Imatinib exhibits UV absorbance with a maximum at approximately 265 nm, making it suitable for UV detection.[5][6]
Mass Spectrometry Detection: The Principle of Ionization and Mass Analysis
In contrast, a mass spectrometer identifies compounds by measuring their mass-to-charge ratio (m/z).[7] Molecules eluting from the HPLC column are first ionized, typically using techniques like Electrospray Ionization (ESI), which generates charged droplets that evaporate to produce gas-phase ions.[8][9][10] These ions are then guided into a mass analyzer, which separates them based on their m/z. MS detectors offer a high degree of specificity because the mass of a molecule is a unique and intrinsic property. Furthermore, tandem mass spectrometry (MS/MS) can be employed to fragment specific ions and monitor the resulting product ions, a technique known as Multiple Reaction Monitoring (MRM), which provides even greater selectivity and sensitivity.[11]
Experimental Design: A Head-to-Head Comparison
To illustrate the practical differences between UV and MS detection for Imatinib, let's consider two distinct HPLC methodologies.
Experimental Protocol 1: HPLC with UV Detection (HPLC-UV)
This method is designed for routine analysis where high sensitivity is not the primary requirement.
Chromatographic Conditions:
-
Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
-
Mobile Phase: A mixture of 0.5% KH2PO4 (pH 3.5), acetonitrile, and methanol (55:25:20, v/v/v)[5]
-
Flow Rate: 0.9 mL/min[12]
-
Injection Volume: 20 µL
-
Detection Wavelength: 267 nm[12]
-
Column Temperature: 35°C[12]
Sample Preparation:
For a solid dosage form, a common approach involves dissolving the contents in a suitable solvent, followed by sonication and filtration through a 0.45 µm filter to remove any insoluble excipients.[13]
Experimental Protocol 2: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)
This method is tailored for applications demanding high sensitivity and selectivity, such as therapeutic drug monitoring in biological matrices.
Chromatographic Conditions:
-
Column: C18 reverse-phase column (e.g., XTerra RP18)
-
Mobile Phase: A gradient of acetonitrile and 4 mmol/L ammonium formate buffer (pH 3.2)[14]
-
Flow Rate: 0.5 mL/min
-
Injection Volume: 10 µL
-
Ionization Source: Electrospray Ionization (ESI) in positive ion mode
-
MS Detection: Multiple Reaction Monitoring (MRM) of the transition m/z 494.3 → 394.3 for Imatinib[11]
Sample Preparation:
For biological samples like plasma, a protein precipitation step is typically required. This can be achieved by adding a solvent like methanol, followed by centrifugation to remove the precipitated proteins.[13] A liquid-liquid extraction may also be employed for cleaner samples.[14]
Visualizing the Workflow
Caption: A comparison of the analytical workflows for HPLC-UV and LC-MS/MS.
Performance Metrics: A Quantitative Comparison
The following table summarizes the expected performance characteristics of each method for the analysis of Imatinib. The values are representative and compiled from various published methods.[5][12][14][15][16]
| Parameter | HPLC-UV | LC-MS/MS |
| Limit of Detection (LOD) | 10 - 125 ng/mL[6][12] | 0.14 - 0.16 µg/L[15][16] |
| Limit of Quantitation (LOQ) | 50 - 380 ng/mL[6][12] | 0.45 - 0.55 µg/L[15][16] |
| Linearity (r²) | > 0.999[5][12] | > 0.999 |
| Precision (%RSD) | < 15%[5][12] | < 10% |
| Selectivity | Good | Excellent |
| Cost & Complexity | Lower cost, simpler operation | Higher cost, more complex operation |
In-Depth Analysis: Why the Stark Difference in Sensitivity?
The data clearly indicates that LC-MS/MS offers significantly higher sensitivity than HPLC-UV for the analysis of Imatinib.[17][18] This can be attributed to several key factors:
-
Noise vs. Signal: In UV detection, sensitivity is limited by the baseline noise of the detector and the molar absorptivity of the analyte.[3] While Imatinib has a decent chromophore, at very low concentrations, its absorbance signal can be lost in the background noise. In contrast, MS detection is inherently more sensitive because it can selectively monitor for specific ions, effectively filtering out chemical noise from the matrix and solvent system.[19]
-
Specificity and Selectivity: A UV detector will respond to any compound that absorbs at the selected wavelength and co-elutes with the analyte of interest, potentially leading to interferences and an elevated baseline. An MS detector, especially in MRM mode, provides two levels of mass filtering (parent ion and fragment ion), resulting in exceptional selectivity.[11] This allows for the detection of trace amounts of Imatinib even in complex biological matrices where co-eluting compounds would obscure the signal in a UV chromatogram.
Caption: Fundamental principles of UV and MS detection.
Conclusion and Recommendations
The choice between UV and MS detection for the analysis of Imatinib ultimately depends on the specific application and its requirements.
Choose HPLC-UV when:
-
Analyzing relatively clean samples, such as pharmaceutical formulations.
-
High sensitivity is not a primary concern.
-
Cost-effectiveness and simplicity of operation are important factors.
Choose LC-MS/MS when:
-
Analyzing complex biological matrices like plasma, blood, or tissue.
-
Trace-level quantification is necessary, demanding high sensitivity and selectivity.
-
Distinguishing the analyte from structurally similar compounds or metabolites is critical.
References
-
Clinical Biochemistry Review. (2003). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. [Link]
-
Journal of Chromatography B. (2007). Development and validation of a sensitive assay for the quantification of imatinib using LC/LC-MS/MS in human whole blood and cell culture. [Link]
-
Wikipedia. Electrospray ionization. [Link]
-
Journal of Pharmaceutical and Biomedical Analysis. (2012). A New HPLC-UV Validated Method for Therapeutic Drug Monitoring of Tyrosine Kinase Inhibitors in Leukemic Patients. [Link]
-
Physics LibreTexts. (2022). Electrospray Ionization (ESI) Mass Spectrometry. [Link]
-
PubMed. (2003). Electrospray ionisation mass spectrometry: principles and clinical applications. [Link]
-
International Journal of Pharmaceutical Sciences and Research. (2012). Development and validation of analytical methods for estimation of imatinib mesylate in bulk and solid dosage forms by UV spectr. [Link]
-
Yakugaku Zasshi. (2008). Quantitative Determination of Imatinib in Human Plasma with High-Performance Liquid Chromatography and Ultraviolet Detection. [Link]
-
ResearchGate. UV Spectrum of ImatinibMesylate in Distilled Water. [Link]
-
ResearchGate. (2016). Imatinib Quantification by Liquid Chromatography Ultraviolet Detection for Monitoring of Plasma Levels. [Link]
-
Clinics. (2013). Determination of serum levels of imatinib mesylate in patients with chronic myeloid leukemia: validation and application of a new analytical method to monitor treatment compliance. [Link]
-
International Journal of Pharmaceutical Sciences and Research. (2017). Analytical Method Development and Validation for the Estimation of Imatinib Mesylate and its Impurity in Pharmaceutical Formulat. [Link]
-
Journal of Advanced Pharmaceutical Technology & Research. (2012). Quantitative determination of imatinib stability under various stress conditions. [Link]
-
Drug Design, Development and Therapy. (2016). Quantification of imatinib in human serum: validation of a high-performance liquid chromatography-mass spectrometry method for therapeutic drug monitoring and pharmacokinetic assays. [Link]
-
Analytical Methods. (2013). Simultaneous quantification of imatinib and CGP74588 in human plasma by liquid chromatography-time of flight mass spectrometry (LC-TOF-MS). [Link]
-
Clinica Chimica Acta. (2010). Imatinib assay by HPLC with photodiode-array UV detection in plasma from patients with chronic myeloid leukemia: Comparison with LC-MS/MS. [Link]
-
SIELC Technologies. Uv-Vis Spectrum of Imatinib Mesylate. [Link]
-
LCGC International. (2015). Important Aspects of UV Detection for HPLC. [Link]
-
International Journal of Research in Pharmaceutical and Nano Sciences. (2016). Development and Validation of Stability Indicating High Performance Liquid Chromatography Method for Related Substances of Imatinib Mesylate. [Link]
-
Bioanalysis. (2017). Imatinib quantification in human serum with LC-MS3 as an effective way of protein kinase inhibitor analysis in biological matrices. [Link]
-
Certara. (2014). What is HPLC/UV?. [Link]
-
Journal of Chromatography B. (2005). Quantification of imatinib in human plasma by high-performance liquid chromatography-tandem mass spectrometry. [Link]
-
Digital Repository. (2025). LC-MS/MS METHOD FOR THE DETERMINATION OF IMATINIB MESYLATE IN BLOOD PLASMA SAMPLES AFTER ADSORPTION BY COPPER TANNIC ACID. [Link]
-
Journal of Chemical Education. (2023). An Inquiry-Based Experiment Exploring the Theory Behind HPLC Quantification. [Link]
-
Journal of Pharmaceutical and Biomedical Analysis. (2003). Comparison of UV and tandem mass spectrometric detection for the high-performance liquid chromatographic determination of diclofenac in microdialysis samples. [Link]
-
Pharmazie. (2008). UV-spectrophotometric determination of imatinib mesylate and its application in solubility studies. [Link]
-
LCGC International. Important Guidelines for Optimizing Speed and Sensitivity in Small-Molecule LC-UV and LC-MS. [Link]
-
Farmacia Journal. (2010). COMPARISON OF A LC/MS METHOD WITH A LC/UV METHOD FOR THE DETERMINATION OF METFORMIN IN PLASMA SAMPLES. [Link]
-
Cannabis Science and Technology. (2022). The Most Important Equation in Potency Analysis is Beer's Law: An Introduction. [Link]
-
ResearchGate. (2018). What are the basic differences in between HPLC and LCMS?. [Link]
-
Edinburgh Instruments. (2021). Beer-Lambert Law | Transmittance & Absorbance. [Link]
-
Acta Scientific. (2023). Chemo-metric Assisted UV - Spectrophotometric Methods for the Estimation of Imatinib Mesylate-An Anti Cancer Drug. [Link]
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Die Pharmazie. (2008). UV-spectrophotometric determination of imatinib mesylate and its application in solubility studies. [Link]
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An authoritative, objective comparison guide for establishing and validating the Limit of Detection (LOD) for Acitretin Related Compound 5 (RC5), designed for analytical scientists and drug development professionals.
Mechanistic Context: The Analytical Challenge of Acitretin Impurities
Acitretin is a highly conjugated, photosensitive second-generation retinoid used primarily in the treatment of severe psoriasis. Because of its extensive polyene side chain, it is highly susceptible to photolytic isomerization and oxidative degradation[1]. Acitretin Related Compound 5 (RC5)—often presenting as a specific photoisomer (e.g., isoacitretin) or a hydrolytic cleavage product—requires rigorous trace-level monitoring to ensure drug safety and stability[2].
Validating the Limit of Detection (LOD) for RC5 is not merely a statistical exercise; it is an analytical chemistry challenge. The primary hurdle is artifactual degradation : exposure to ambient light during sample preparation can artificially generate RC5, falsely elevating the baseline noise and corrupting the LOD determination[1]. Consequently, the analytical platform chosen must be evaluated not just on raw sensitivity, but on its ability to isolate the true analyte signal from matrix interference and degradation artifacts.
Platform Comparison: RP-HPLC-UV vs. LC-ESI-MS/MS
When validating the LOD for RC5, laboratories typically choose between Reversed-Phase High-Performance Liquid Chromatography with Ultraviolet detection (RP-HPLC-UV) and Liquid Chromatography with Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS).
Causality of Performance Differences: RP-HPLC-UV relies on the strong chromophore of the retinoid backbone (absorbing at 354–360 nm)[1]. However, because all retinoid impurities share similar absorption spectra, UV detection suffers from poor specificity in complex matrices. To accurately calculate a Signal-to-Noise (S/N) ratio of 3:1 for LOD in UV, an isocratic mobile phase must be used. Gradient elution alters the refractive index of the solvent over time, causing baseline drift that artificially inflates the noise denominator.
Conversely, LC-ESI-MS/MS utilizes Multiple Reaction Monitoring (MRM)[2]. By isolating a specific precursor-to-product ion transition (e.g., m/z 325.4 → 266.3 for Acitretin), the mass spectrometer acts as a highly specific mass filter[2]. This virtually eliminates isobaric background noise, allowing for gradient elution and pushing the LOD from the microgram-per-milliliter (µg/mL) range down to the sub-nanogram-per-milliliter (ng/mL) range[3].
Table 1: Quantitative Performance Comparison for RC5 Detection
| Analytical Parameter | RP-HPLC-UV Platform | LC-ESI-MS/MS Platform | Analytical Causality & Justification |
| Detection Mechanism | UV Absorbance (354–360 nm) | MRM (e.g., m/z 325.4 → 266.3) | MS/MS isolates specific molecular transitions, eliminating co-eluting chromophore interference. |
| Validated LOD | ~0.02% (approx. 10–50 ng/mL) | ~0.10–0.40 ng/mL | MRM drastically reduces baseline noise, mathematically amplifying the S/N ratio at trace levels. |
| Validated LOQ | ~0.05% (approx. 100 ng/mL) | ~0.39–1.02 ng/mL | LC-MS/MS provides superior quantitative reliability at the extreme lower limits of the calibration curve. |
| Elution Strategy | Isocratic (e.g., GAA/ACN/IPA) | Gradient compatible | Isocratic UV prevents baseline drift; MS relies on mass filtering, making gradients viable without noise inflation. |
| Matrix Effect | High susceptibility | Ion suppression risk | MS requires an internal standard (e.g., Acitretin-d3) to correct for matrix-induced ionization suppression. |
Data synthesized from validated stability-indicating methods[2],[1],[3].
Self-Validating Experimental Protocol for LOD Determination
To comply with ICH Q2(R2) guidelines, an LOD protocol must be a self-validating system. This means the workflow must inherently prove that the detected signal is truly RC5 and not column carryover, solvent contamination, or artifactual photo-degradation.
Step-by-Step Methodology
Step 1: Actinic Sample Preparation (The Anti-Artifact Control)
-
Perform all standard and sample preparations in a dark room under amber/yellow actinic lighting to prevent photoisomerization of Acitretin into RC5[1].
-
Prepare a primary stock solution of Acitretin and RC5 reference standards in a stabilizing solvent (e.g., containing an antioxidant or utilizing flash-freezing techniques for plasma matrices)[2].
-
Perform serial dilutions to target the expected LOD range (0.01% to 0.1% of the nominal working concentration).
Step 2: Chromatographic System Suitability (The Carryover Control)
-
HPLC-UV Setup: Condition a C18 column (e.g., 100 mm × 4.6 mm, 5 μm) with an isocratic mobile phase of 0.3% (v/v) glacial acetic acid, acetonitrile, and isopropyl alcohol (70:30 ratio) at 1.0 mL/min[1].
-
Self-Validation Check: Inject three consecutive matrix blanks. Causality: The baseline at the specific retention time of RC5 must be perfectly flat. Any peak >10% of the expected LOD signal indicates column carryover or solvent contamination, invalidating the run.
Step 3: Signal-to-Noise (S/N) Acquisition
-
Inject the serially diluted RC5 standards (n=6 per concentration level)[1].
-
Measure the peak height of RC5 ( H ) and the maximum amplitude of the baseline noise ( h ) in a blank injection over a distance equal to 20 times the peak width at half-height.
-
Calculate S/N = 2H/h . The LOD is experimentally confirmed at the concentration where S/N ≈ 3:1.
Step 4: Statistical Orthogonal Validation (The Slope Method)
-
To cross-validate the visual S/N method, construct a calibration curve using concentrations strictly near the LOD (e.g., 50% to 150% of the estimated LOD).
-
Calculate the standard deviation of the y-intercepts ( σ ) and the slope ( S ) of the regression line.
-
Compute the statistical LOD using the formula: LOD = 3.3 × ( σ / S ) [4].
Analytical Workflow Visualization
Analytical workflow for establishing and validating the LOD of Acitretin Related Compound 5.
References
-
Title: Assessment by HPLC of the degradation behavior of acitretin under hydrolytic, oxidative, photolytic and thermal stress conditions Source: PubMed Central (PMC) / Journal of Pharmaceutical Analysis URL: [Link]
-
Title: Stability-indicating validation of acitretin and isoacitretin in human plasma by LC-ESI-MS/MS bioanalytical method and its application to pharmacokinetic analysis Source: PubMed / Biomedical Chromatography URL: [Link]
-
Title: DETERMINATION OF ACITRETIN IN PHARMACEUTICAL FORMULATIONS BY HPLC METHOD Source: Neliti / International Journal of Pharmaceutical Sciences and Research URL: [Link]
-
Title: Validation of a Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry Method for Determination of All-Trans Retinoic Acid in Human Plasma and Its Application to a Bioequivalence Study Source: MDPI / Molecules URL: [Link]
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A Comprehensive Guide to the Safe Disposal of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal
This document provides a detailed, safety-first protocol for the proper disposal of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal. As a research chemical, the complete toxicological and environmental impact profile may not be fully established. Therefore, the procedures outlined below are grounded in the principles of prudent laboratory practice and an expert analysis of the compound's constituent functional groups: an α,β-unsaturated aldehyde and a pyran-2-one moiety. This guide is intended to empower researchers, scientists, and drug development professionals to manage this chemical waste stream responsibly, ensuring both personal safety and environmental compliance.
Part 1: Immediate Safety & Hazard Assessment
Before handling the compound for disposal, a thorough understanding of its potential hazards is critical. The following assessment is based on the reactivity of its functional groups.
Personal Protective Equipment (PPE)
All handling and disposal operations must be conducted with the appropriate PPE to prevent exposure. The high-reactivity of the aldehyde group necessitates stringent protective measures.
-
Eye/Face Protection: Wear tightly fitting safety goggles or a full-face shield.[1][5]
-
Skin Protection: Use chemical-impermeable gloves (e.g., nitrile, neoprene) and a flame-retardant lab coat. Always inspect gloves for integrity before use.[1][6]
-
Respiratory Protection: All handling of the solid compound or its solutions should occur within a certified chemical fume hood to prevent inhalation of dust or aerosols.[1]
-
Hand Hygiene: Wash hands thoroughly with soap and water after handling the chemical and before leaving the laboratory.[6]
Inferred Hazard Summary
The table below consolidates the anticipated hazards. This information should be used to inform your risk assessment and handling procedures.
| Hazard Category | Anticipated Risk & Rationale | Recommended Precautions |
| Acute Toxicity (Oral, Dermal) | Harmful/Toxic. Aldehydes can be harmful if swallowed or absorbed through the skin.[5] | Avoid all direct contact. Use specified PPE. |
| Skin Corrosion/Irritation | Irritant/Sensitizer. α,β-unsaturated aldehydes are known skin sensitizers and irritants.[5] | Prevent all skin contact. If contact occurs, wash immediately and thoroughly with water. |
| Eye Damage/Irritation | Serious Eye Irritant. Compounds of this class can cause serious eye irritation.[5] | Wear safety goggles or a face shield. An emergency eyewash station must be accessible. |
| Reactivity | Reactive. The α,β-unsaturated system is susceptible to nucleophilic attack. The compound may be incompatible with strong oxidizing agents, strong bases, and strong acids.[1] | Segregate from incompatible materials during storage and disposal. |
| Environmental Hazard | Unknown, presumed hazardous. The environmental fate is not established. Do not dispose of down the drain or in regular trash.[1][7] | Dispose of exclusively as hazardous chemical waste. |
Part 2: Step-by-Step Disposal Protocol
The fundamental principle for disposing of this compound is that it must be treated as hazardous chemical waste.[4] Under no circumstances should it be discarded in the regular trash or poured down the sanitary sewer.[1][4][7] Evaporation in a fume hood is not an acceptable method of disposal.[4][7]
Step 1: Waste Identification and Segregation
Proper segregation is the cornerstone of safe chemical waste management, preventing dangerous reactions within a waste container.
-
Designate as Hazardous Waste: All forms of the compound—including pure solid, solutions, contaminated labware (e.g., pipette tips, weighing boats), and spill cleanup materials—must be designated as hazardous waste.[1]
-
Segregate Incompatibles: This waste stream must be kept separate from incompatible chemicals. Specifically, do not mix with:
-
Strong Acids
-
Strong Bases
-
Oxidizing Agents
-
Reducing Agents[1]
-
-
Create a Dedicated Waste Stream: It is best practice to collect this waste in a dedicated container to avoid accidental mixing.
Step 2: Container Selection and Labeling
The integrity and labeling of the waste container are critical for regulatory compliance and safety.
-
Select a Compatible Container: Choose a leak-proof container in good condition with a secure, screw-on cap. A high-density polyethylene (HDPE) or glass bottle is typically appropriate. To minimize breakage risk, plastic containers are often preferred.[8]
-
Affix a Hazardous Waste Label: As soon as you designate a container for this waste, it must be labeled. Use the official hazardous waste tag provided by your institution's EHS office.[8]
-
Complete the Label Information: The label must be filled out completely and legibly. Incomplete labels are a common cause of regulatory non-compliance. The label must include:
-
The words "Hazardous Waste" .[1]
-
The full chemical name: "(E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal" . Do not use abbreviations or chemical formulas.[8]
-
An accurate accounting of all constituents and their approximate percentages, including solvents.
-
The date waste was first added to the container (the "accumulation start date").[1]
-
The relevant hazard pictograms (e.g., irritant, toxic).[8]
-
Step 3: Waste Accumulation and Storage
Waste must be stored safely within the laboratory in a designated area prior to pickup.
-
Secure Closure: Keep the waste container tightly closed at all times, except when adding waste.[8]
-
Designated Storage Area: Store the container in a designated "Satellite Accumulation Area" (SAA). This area must be at or near the point of generation and under the control of laboratory personnel. A designated area within a fume hood or a labeled secondary containment bin on a benchtop are common SAAs.
-
Secondary Containment: Place the primary waste container inside a larger, chemically compatible secondary container (e.g., a plastic tub). The secondary container must be capable of holding the entire volume of the primary container in case of a leak.[8]
Step 4: Arranging for Final Disposal
Laboratory personnel are responsible for managing waste until it is collected by trained EHS staff.
-
Monitor Accumulation Limits: Be aware of your institution's limits on the volume of waste and the maximum accumulation time allowed in an SAA (e.g., 9 months, 1 year).[8]
-
Schedule a Pickup: Once the container is full or nearing its time limit, arrange for its removal by contacting your EHS office. Follow your institution's specific procedure, which is typically an online request form.[8]
-
Do Not Transport: Never transport hazardous waste across public hallways or between buildings. This must be done by trained EHS personnel.[4]
Part 3: Emergency Procedures
Spill Management
In the event of a spill, prompt and correct action is crucial to prevent exposure and environmental contamination.
-
Alert Personnel: Immediately alert others in the vicinity.
-
Assess the Spill: If the spill is large, involves highly concentrated material, or you feel unsafe, evacuate the area and contact your institution's emergency EHS number.
-
Manage Small Spills: For a small, manageable spill:
-
Ensure you are wearing full PPE (gloves, goggles, lab coat).
-
Contain the spill with an inert absorbent material like vermiculite, sand, or a commercial chemical spill kit.[1]
-
Carefully scoop the absorbed material and contaminated items into a designated bag or container.
-
Seal the container, label it as "Hazardous Waste" with the chemical name and "Spill Debris," and dispose of it through the EHS office.[9]
-
Decontaminate the spill surface with a suitable solvent (e.g., ethanol), followed by soap and water. Collect all decontamination materials as hazardous waste.
-
Part 4: Disposal Workflow Visualization
The following diagram illustrates the decision-making and procedural flow for the proper disposal of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal.
Caption: Disposal Workflow for (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal.
References
-
C7-C12 linear alpha-beta unsaturated aldehydes - Evaluation statement. Australian Department of Health. [Link]
-
Cytochromes P450 Catalyze the Reduction of α,β-Unsaturated Aldehydes. National Center for Biotechnology Information (NCBI). [Link]
-
Hazardous Waste Disposal Guide. Dartmouth College. [Link]
-
Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]
-
Hazardous Waste Disposal Guide. Northwestern University. [Link]
-
Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. [Link]
-
Safety Data Sheet - Representative for Tetrahydropyran derivative. M&U International. [Link]
-
Hazardous Laboratory Chemicals Disposal Guide. Reed College. [Link]
-
Biological interactions of alpha,beta-unsaturated aldehydes. National Center for Biotechnology Information (NCBI). [Link]
Sources
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- 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 3. Biological interactions of alpha,beta-unsaturated aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. vumc.org [vumc.org]
- 5. mu-intel.com [mu-intel.com]
- 6. chemicalbook.com [chemicalbook.com]
- 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
- 8. pdf.benchchem.com [pdf.benchchem.com]
- 9. chemscene.com [chemscene.com]
Comprehensive Guide to Personal Protective Equipment and Safe Handling of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal
This document provides essential safety and logistical guidance for the handling and disposal of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal (CAS Number: 87424-82-6). In the absence of a specific Safety Data Sheet (SDS) for this compound, this guide is formulated based on the chemical properties of its structural components: the pyran-2-one moiety and the α,β-unsaturated aldehyde functional group. These recommendations are designed to empower researchers, scientists, and drug development professionals with the knowledge to work safely with this compound.
Hazard Assessment: A Precautionary Approach
-
α,β-Unsaturated Aldehyde: This functional group is known for its reactivity. α,β-unsaturated aldehydes are electrophilic and can react with biological nucleophiles, such as amino acid residues in proteins. This reactivity is associated with potential skin and eye irritation, as well as skin sensitization. Some compounds in this class have shown genotoxicity in vitro, although this is often at high, irritating concentrations[1]. Therefore, it is prudent to handle this compound as a potential irritant and sensitizer.
-
Pyran-2-one Ring: While the pyran-2-one ring system is found in many natural products, related heterocyclic compounds should be handled with care, assuming they may possess irritant properties[2].
Given these structural alerts, a conservative approach to personal protective equipment (PPE) and handling is warranted to minimize exposure.
Personal Protective Equipment (PPE): Your First Line of Defense
A multi-layered approach to PPE is crucial when handling (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal. The following table summarizes the recommended PPE, with detailed explanations below.
| PPE Component | Specification | Rationale |
| Eye and Face Protection | Chemical safety goggles or a face shield. | Protects against splashes and potential vapors, which may be irritating to the eyes. |
| Hand Protection | Chemical-resistant gloves (e.g., Butyl or Neoprene rubber). | Provides a barrier against skin contact. The choice of glove material is critical due to the reactivity of the aldehyde group. |
| Body Protection | Laboratory coat. | Prevents contamination of personal clothing. |
| Respiratory Protection | Not generally required with adequate ventilation. | Use a certified respirator if handling large quantities or if there is a risk of aerosolization. |
Eye and Face Protection: Shielding from Irritants
Always wear chemical safety goggles that provide a complete seal around the eyes. If there is a significant risk of splashing, a face shield should be worn in addition to goggles[3]. This is a standard and non-negotiable precaution for handling any potentially irritating chemical.
Hand Protection: Selecting the Right Glove
The selection of appropriate gloves is critical. Not all glove materials offer the same level of protection against all chemicals. For aldehydes, certain types of rubber are recommended.
-
Butyl Gloves: Made of synthetic rubber, butyl gloves offer protection against a wide range of chemicals, including aldehydes, ketones, and esters[4][5].
-
Neoprene Gloves: These synthetic rubber gloves also provide good resistance to aldehydes and offer excellent dexterity and tear resistance[4][5].
-
Nitrile Gloves: While common in laboratories, some data suggests that nitrile gloves may offer only fair to poor resistance against certain aldehydes[6][7]. If nitrile gloves are used, it is advisable to double-glove and change them frequently.
Always inspect gloves for any signs of degradation or damage before use.
Body and Respiratory Protection
A standard laboratory coat should be worn at all times to protect against accidental spills[2]. All handling of the solid compound or its solutions should be performed in a well-ventilated area, preferably within a certified chemical fume hood, to prevent the inhalation of any potential vapors[2].
Operational Plan: From Benchtop to Disposal
A systematic workflow is essential for the safe handling of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal.
Handling Procedure
-
Preparation: Before handling the compound, ensure that the work area is clean and uncluttered. Have all necessary equipment and reagents readily available.
-
Personal Protective Equipment: Don the appropriate PPE as outlined in the section above.
-
Weighing and Transfer: If working with the solid, handle it in a chemical fume hood to minimize inhalation risk. Use appropriate tools (e.g., spatula, weighing paper) to handle the solid. Avoid creating dust.
-
Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.
-
Reactions and Manipulations: Conduct all reactions and manipulations within a chemical fume hood.
-
Decontamination: After handling, decontaminate all surfaces and equipment that may have come into contact with the compound.
-
Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
Spill Management
In the event of a spill, follow these steps:
-
Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
-
Alert: Inform your supervisor and colleagues.
-
Ventilate: Ensure the area is well-ventilated.
-
Contain: For small spills, use an inert absorbent material like vermiculite or sand to absorb the spilled material[2].
-
Collect: Carefully scoop the absorbed material into a sealed, labeled container for hazardous waste disposal[2].
-
Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
Disposal Plan: Responsible Waste Management
Proper disposal of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal and any contaminated materials is crucial for laboratory safety and environmental protection.
Waste Segregation and Labeling
-
Hazardous Waste: All waste containing this compound, including the pure compound, solutions, and contaminated materials (e.g., gloves, absorbent pads), should be treated as hazardous waste[2].
-
Segregation: This waste should be segregated from other chemical waste streams to prevent incompatible reactions. Specifically, it should be kept separate from strong acids, bases, and oxidizing agents[2].
-
Labeling: Use a dedicated, leak-proof, and chemically compatible container for waste collection. The container must be clearly labeled with "Hazardous Waste," the full chemical name "(E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal," and the approximate quantity[2].
Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of this compound.
Caption: Disposal workflow for (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal.
Do not dispose of this chemical down the drain or in regular trash[2]. Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste[2].
Conclusion: A Culture of Safety
The safe handling of (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-YL)-2-propenal is predicated on a thorough understanding of its potential hazards, derived from its chemical structure. By adhering to the PPE recommendations, operational plans, and disposal procedures outlined in this guide, researchers can significantly mitigate the risks associated with this compound. A proactive approach to safety is paramount in the laboratory, and this guide serves as a critical resource for fostering a secure research environment.
References
- Proper Disposal of 6-Tridecyltetrahydro-2H-pyran-2-one: A Guide for Laboratory Professionals - Benchchem. (n.d.).
- (E)-2-Methyl-3-(4-methyl-2-oxo-2H-pyran-6-yl)propenal - Sigma-Aldrich. (n.d.).
- OSHA Glove Selection Chart - Environmental Health and Safety. (n.d.).
- Chemical Resistant Glove Guide | Environmental Health and Safety - University of Connecticut. (n.d.).
- Chemical Resistance of Latex and Nitrile Gloves - USA Scientific, Inc. (n.d.).
- Material Guide For Chemical and Liquid Resistant Gloves - Enviro Safety Products. (n.d.).
- Safe Disposal of 3-hydroxy-2H-pyran-2-one: A Procedural Guide - Benchchem. (n.d.).
- Proper Disposal of 6-Methoxydihydro-2h-pyran-3(4h)-one - Benchchem. (n.d.).
- Glove Compatibility - CP Lab Safety. (n.d.).
- The FEMA GRAS assessment of alpha,beta-unsaturated aldehydes and related substances used as flavor ingredients - PubMed. (2008).
- C7-C12 linear alpha-beta unsaturated aldehydes - Evaluation statement - 14 January 2022. (2022).
Sources
- 1. The FEMA GRAS assessment of alpha,beta-unsaturated aldehydes and related substances used as flavor ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. safety.fsu.edu [safety.fsu.edu]
- 5. envirosafetyproducts.com [envirosafetyproducts.com]
- 6. usascientific.com [usascientific.com]
- 7. calpaclab.com [calpaclab.com]
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
